A 779 trifluoroacetate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of A-779 Trifluoroacetate

For professionals in research, discovery, and drug development, a comprehensive understanding of pharmacological tools is paramount. This guide provides a detailed exploration of A-779 trifluoroacetate, a critical antagonist in the study of the renin-angiotensin system (RAS). We will delve into its mechanism of action, chemical properties, and practical applications, with a focus on empowering researchers to utilize this compound with precision and insight.

Introduction: The Significance of A-779 in Elucidating the Alternative RAS Pathway

The classical renin-angiotensin system, centered on the vasoconstrictive and pro-inflammatory actions of Angiotensin II (Ang II) via the AT1 receptor, has long been a focal point of cardiovascular research. However, a counter-regulatory axis, the ACE2/Angiotensin-(1-7)/Mas receptor pathway, has emerged as a crucial player in maintaining homeostasis and mitigating the detrimental effects of the classical pathway.[1] Angiotensin-(1-7) (Ang-(1-7)), a heptapeptide, exerts vasodilatory, anti-proliferative, and anti-inflammatory effects primarily through its interaction with the G-protein coupled Mas receptor.[1][2]

A-779 is a potent and highly selective antagonist of the Mas receptor, making it an indispensable tool for dissecting the physiological and pathophysiological roles of the ACE2/Ang-(1-7)/Mas axis.[3][4] Its ability to specifically block the effects of Ang-(1-7) allows researchers to investigate the downstream signaling and functional consequences of Mas receptor activation in a variety of experimental models.[2] This guide will provide an in-depth analysis of the mechanism through which A-779 exerts its effects.

The ACE2/Ang-(1-7)/Mas Axis: A Counter-Regulatory System

To fully appreciate the mechanism of A-779, it is essential to understand the pathway it inhibits. The ACE2/Ang-(1-7)/Mas axis functions as a critical counterbalance to the ACE/Ang II/AT1 receptor axis.

• Formation of Ang-(1-7): Angiotensin-converting enzyme 2 (ACE2) cleaves Ang II to form Ang-(1-7).[1]

• Mas Receptor Activation: Ang-(1-7) binds to and activates the Mas receptor, a G-protein coupled receptor.[2][5]

• Downstream Signaling: Activation of the Mas receptor initiates a cascade of intracellular signaling events that generally oppose the actions of Ang II. Key downstream effects include:

  • Nitric Oxide (NO) Production: Ang-(1-7) stimulates the production of nitric oxide, a potent vasodilator, through the activation of endothelial nitric oxide synthase (eNOS) via the PI3K/Akt pathway.[6]

  • Modulation of Kinase Activity: The Ang-(1-7)/Mas axis can inhibit the phosphorylation of pro-inflammatory kinases such as ERK1/2.[2]

  • Anti-inflammatory Effects: By activating the Mas receptor, Ang-(1-7) can suppress the expression of pro-inflammatory molecules and reduce inflammatory cell infiltration.[7]

The following diagram illustrates the central role of the ACE2/Ang-(1-7)/Mas axis in the broader context of the renin-angiotensin system.

The Renin-Angiotensin System and the site of A-779 action.

Mechanism of Action of A-779 Trifluoroacetate

Selective and Competitive Antagonism of the Mas Receptor

A-779 functions as a selective and competitive antagonist of the Mas receptor.[8] This means that it binds to the same site on the Mas receptor as the endogenous ligand, Ang-(1-7), but does not activate the receptor. By occupying the binding site, A-779 prevents Ang-(1-7) from binding and initiating its downstream signaling cascade. The competitive nature of this antagonism is evidenced by radioligand binding assays where A-779 effectively displaces radiolabeled Ang-(1-7) from Mas-transfected cells.[9]

A key feature of A-779 is its high selectivity for the Mas receptor. It exhibits negligible affinity for the classical angiotensin receptors, AT1 and AT2, at concentrations where it potently blocks the Mas receptor.[3][4] This selectivity is crucial for its utility as a research tool, as it allows for the specific investigation of the Mas receptor's functions without confounding effects from other angiotensin receptors.

The following diagram illustrates the competitive interaction between A-779 and Ang-(1-7) at the Mas receptor.

Competitive antagonism of A-779 at the Mas receptor.

Blockade of Downstream Signaling

By preventing the activation of the Mas receptor, A-779 effectively blocks the downstream signaling pathways initiated by Ang-(1-7). Experimental evidence has demonstrated that pretreatment with A-779 abolishes:

• Ang-(1-7)-induced NO production: In cardiomyocytes, the increase in NO levels stimulated by Ang-(1-7) is nullified by A-779.[6]

• Inhibition of Ang II-induced kinase phosphorylation: A-779 blocks the inhibitory effect of Ang-(1-7) on Ang II-induced phosphorylation of Akt and ERK1/2 in vascular smooth muscle cells.[2]

• Anti-inflammatory effects: The suppressive effect of Ang-(1-7) on the expression of pro-inflammatory markers is reversed by A-779.[2]

Chemical and Physical Properties

A-779 is commercially available as a trifluoroacetate salt. The trifluoroacetate counter-ion is a consequence of the purification process, typically reverse-phase high-performance liquid chromatography (HPLC), where trifluoroacetic acid is used as a mobile phase modifier. It is important for researchers to be aware of the properties of the specific formulation they are using.

Property	Value	Reference(s)
Chemical Name	D-Ala7-Angiotensin-(1-7)	[10][11]
Molecular Formula	C39H60N12O11 (free base)	[4]
Molecular Weight	872.98 g/mol (free base)	[4]
Formulation	Typically a lyophilized powder	[12]
Solubility	Soluble in organic solvents such as DMSO and DMF. Soluble in aqueous buffers like PBS (pH 7.2) to approximately 1 mg/mL.	[8]
Storage	Store at -20°C for long-term stability.	[4]

The Trifluoroacetate Counter-ion: An Important Experimental Consideration

While often considered an inert component, the trifluoroacetate (TFA) counter-ion can exert biological effects, which may confound experimental results.[1][13] It is crucial for researchers to be aware of these potential off-target effects.

• Cell Proliferation: TFA has been shown to inhibit the proliferation of certain cell types.[1]

• Enzyme Activity and Protein Structure: As a chaotropic agent, TFA can potentially interfere with enzyme function and alter protein secondary structure.[13]

• Signaling Pathways: There is evidence that TFA can act as an allosteric modulator of certain receptors.[6]

Best Practices for Mitigating TFA Effects:

• Appropriate Controls: When using A-779 trifluoroacetate, it is advisable to include a vehicle control that contains trifluoroacetic acid at a concentration equivalent to that present in the A-779 solution.

• Counter-ion Exchange: For sensitive in vivo or in vitro assays, consider exchanging the trifluoroacetate counter-ion for a more biologically inert one, such as hydrochloride or acetate.[14]

• Dose-Response Curves: Carefully designed dose-response experiments can help to distinguish the specific effects of A-779 from any non-specific effects of the TFA counter-ion.

Experimental Protocols and Applications

A-779 is a versatile tool used in a wide range of in vitro and in vivo studies to probe the function of the ACE2/Ang-(1-7)/Mas axis.

In Vitro Studies

A-779 is frequently used in cell culture experiments to block the effects of Ang-(1-7) on various cell types, including vascular smooth muscle cells, cardiomyocytes, and immune cells.

Exemplar Protocol: Inhibition of Ang-(1-7)-mediated signaling in Human Aortic Smooth Muscle Cells (HASMCs)

• Cell Culture: Culture HASMCs in appropriate media and conditions until they reach the desired confluency.

• Pre-treatment with A-779: Prior to stimulation with Ang-(1-7), pre-incubate the cells with A-779 (e.g., 1 µM) for a sufficient duration (e.g., 30-60 minutes) to allow for receptor binding.[15]

• Stimulation with Ang-(1-7): Add Ang-(1-7) at the desired concentration (e.g., 100 nM) to the cell culture medium.[15]

• Incubation: Incubate the cells for the appropriate time period depending on the endpoint being measured (e.g., 15 minutes for phosphorylation events, longer for gene expression changes).

• Endpoint Analysis: Lyse the cells and perform downstream analysis such as Western blotting to assess the phosphorylation status of signaling proteins (e.g., Akt, ERK1/2), or quantitative PCR to measure changes in gene expression of inflammatory markers.

In Vivo Studies

In animal models, A-779 can be administered through various routes, including intravenous, subcutaneous, or direct microinjection into specific tissues, to investigate the systemic or localized effects of Mas receptor blockade.

Exemplar Protocol: Investigating the Role of the Mas Receptor in a Mouse Model of a Specific Disease

• Animal Model: Utilize a relevant mouse model of the disease of interest (e.g., a model of hypertension or fibrosis).

• A-779 Administration: Administer A-779 to the mice at an effective dose. For example, in a model of abdominal aortic aneurysms, A-779 was co-administered with Ang-(1-7) at a dose of 0.5 mg/kg/day via subcutaneous injection. In a colitis model, A779 was administered via daily intraperitoneal injections at 1 mg/kg.

• Treatment Duration: The duration of treatment will depend on the specific experimental question and the nature of the animal model.

• Functional Readouts: Monitor relevant physiological parameters throughout the study (e.g., blood pressure, organ function).

• Terminal Analysis: At the end of the study, collect tissues for histological analysis, protein expression studies (e.g., Western blotting), or gene expression analysis (e.g., qPCR) to assess the impact of Mas receptor blockade on the disease phenotype.

The following diagram outlines a general experimental workflow for assessing the antagonistic effect of A-779 in an in vivo model.

General workflow for in vivo studies using A-779.

Conclusion

A-779 trifluoroacetate is a powerful and selective pharmacological tool that has been instrumental in advancing our understanding of the ACE2/Ang-(1-7)/Mas receptor axis. Its specific and competitive antagonism of the Mas receptor allows for the precise dissection of this counter-regulatory pathway in health and disease. Researchers utilizing A-779 should possess a thorough understanding of its mechanism of action, its chemical properties, and the potential confounding effects of its trifluoroacetate counter-ion. By employing appropriate experimental design and controls, A-779 will continue to be an invaluable asset in the fields of cardiovascular research, inflammation, and drug discovery.

References

• The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas. PMC. [Link]

• The ACE2/Angiotensin-(1–7)/MAS Axis of the Renin-Angiotensin System: Focus on Angiotensin-(1–7). Physiological Reviews. [Link]

• Molecular Mechanisms Involved in the Angiotensin-(1-7)/Mas Signaling Pathway in Cardiomyocytes. Hypertension - American Heart Association Journals. [Link]

• Angiotensin-(1-7) steers macrophages to inflammation resolution. ProBiologists. [Link]

• Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation. ResearchGate. [Link]

• Role of Mas receptor antagonist (A779) in renal hemodynamics in condition of blocked angiotensin II receptors in rats. PubMed. [Link]

• Angiotensin-(1–7) is an endogenous ligand for the G protein-coupled receptor Mas. PNAS. [Link]

• The Angiotensin-(1-7)/Mas Axis Counteracts Angiotensin II-Dependent and -Independent Pro-inflammatory Signaling in Human Vascular Smooth Muscle Cells. Frontiers. [Link]

• Anti-Inflammatory Action of Angiotensin 1-7 in Experimental Colitis. PLOS One. [Link]

• Abstract 713: Angiotensin 1-7 Suppresses Experimental Abdominal Aortic Aneurysms. Circulation Research. [Link]

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A 779 Trifluoroacetate: A Comprehensive Technical Guide for Researchers

A 779 Trifluoroacetate , a potent and selective antagonist of the Mas receptor, has emerged as an invaluable tool for dissecting the physiological and pathological roles of the protective arm of the renin-angiotensin system (RAS). This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals, offering insights into its mechanism of action, practical guidance for its use in experimental settings, and critical considerations for data interpretation.

The Renin-Angiotensin System: A Shifting Paradigm

The classical understanding of the renin-angiotensin system (RAS) centers on the vasoconstrictive and pro-inflammatory actions of angiotensin II (Ang II) mediated by the AT1 receptor. However, a counter-regulatory axis, comprising angiotensin-converting enzyme 2 (ACE2), its product angiotensin-(1-7) [Ang-(1-7)], and the Mas receptor, has been identified as a crucial player in maintaining cardiovascular and renal homeostasis.[1] This protective axis often opposes the detrimental effects of the classical RAS.[1][2]

Ang-(1-7) exerts a range of beneficial effects, including vasodilation, anti-inflammatory actions, and anti-fibrotic properties, primarily through its interaction with the G protein-coupled Mas receptor.[1][3] The discovery and characterization of selective antagonists for the Mas receptor, such as A 779, have been instrumental in elucidating the specific contributions of this protective pathway.

A 779: A Selective Probe for the Mas Receptor

A 779 is a synthetic peptide antagonist of the Mas receptor.[4] Its chemical name is [D-Ala7]-Angiotensin-(1-7), and it is most commonly available as a trifluoroacetate salt.[5][6]

Mechanism of Action and Selectivity

A 779 competitively inhibits the binding of the endogenous ligand, Ang-(1-7), to the Mas receptor.[4][7] This blockade prevents the activation of downstream signaling cascades initiated by Ang-(1-7).

A key attribute of A 779 is its high selectivity for the Mas receptor over other angiotensin receptors, namely the AT1 and AT2 receptors.[8] This selectivity is crucial for isolating and studying the specific effects mediated by the Mas receptor without confounding influences from other RAS components.

Receptor	A 779 Affinity	Reference
Mas Receptor	High (IC50 ~0.3 nM)	[4]
AT1 Receptor	Negligible	[8]
AT2 Receptor	Negligible	[8]

The Trifluoroacetate Counterion: A Critical Consideration

A 779 is typically supplied as a trifluoroacetate (TFA) salt, a common counterion for synthetic peptides.[5][6] Researchers must be aware that TFA itself can exert biological effects, potentially confounding experimental results.[3][9] These effects can include cytotoxicity at high concentrations and modulation of certain cellular processes.[3]

For sensitive in vitro and in vivo experiments, it is highly recommended to either remove the TFA counterion or use a control group treated with a TFA salt of a scrambled or inactive peptide. Several methods are available for TFA removal, including ion-exchange chromatography and repeated lyophilization from an HCl solution.[10][11]

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments utilizing A 779 to investigate the Mas receptor.

In Vitro Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of A 779 for the Mas receptor using a radiolabeled ligand.

Note: A recent study has raised concerns about the suitability of [125I]-Ang-(1-7) for characterizing the Mas receptor in tissue membrane preparations due to potential binding to other sites.[12][13] Therefore, validation of the radioligand and careful interpretation of results are crucial.

Materials:

• Mas receptor-expressing cells or tissues (e.g., Mas-transfected CHO cells)[4]

• [125I]-Angiotensin-(1-7) (radioligand)

• A 779 (competitor)

• Unlabeled Angiotensin-(1-7) (for determining non-specific binding)

• Binding Buffer: 10 mM Na-phosphate buffer (pH 7.4), 120 mM NaCl, 5 mM MgCl2, 0.2% BSA, 0.005% bacitracin[4]

• Wash Buffer: Ice-cold PBS

• Scintillation fluid

Procedure:

• Prepare cell membranes from Mas-expressing cells.

• In a 96-well plate, add cell membranes to each well.

• Add increasing concentrations of A 779 to the appropriate wells.

• For total binding, add binding buffer without any competitor.

• For non-specific binding, add a high concentration of unlabeled Ang-(1-7) (e.g., 1 µM).

• Add a fixed concentration of [125I]-Ang-(1-7) (typically at its Kd value) to all wells.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer to separate bound from free radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC50 of A 779, from which the Ki (inhibitory constant) can be calculated.

Diagram of a Competitive Radioligand Binding Assay Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Cell-Based Signaling Assays

These assays measure the ability of A 779 to block Ang-(1-7)-induced intracellular signaling events.

Cell Lines:

• Human Aortic Endothelial Cells (HAECs) (endogenously express Mas)[1][14]

• CHO-K1 cells stably expressing the Mas receptor[2][10][11]

• HEK293 cells transiently or stably expressing the Mas receptor

Materials:

• Selected cell line

• Angiotensin-(1-7)

• A 779

• Cell lysis buffer

• Primary antibodies against phospho-Akt (Ser473), total Akt, phospho-ERK1/2 (Thr202/Tyr204), and total ERK1/2

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Culture cells to 80-90% confluency.

• Serum-starve the cells for a specified period (e.g., 2-4 hours) before stimulation.

• Pre-incubate the cells with A 779 (e.g., 1 µM) for 30-60 minutes.

• Stimulate the cells with Ang-(1-7) (e.g., 100 nM) for a predetermined time (e.g., 5-30 minutes).

• Lyse the cells and collect the protein lysates.

• Determine protein concentration using a standard assay (e.g., BCA).

• Perform SDS-PAGE and Western blotting using the specified primary and secondary antibodies.

• Detect the protein bands using a chemiluminescent imager.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Diagram of A 779's Effect on Ang-(1-7)-Induced Signaling:

Sources

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• 2. genscript.com [genscript.com]
• 3. Biosynthetic Pathways and the Role of the Mas Receptor in the Effects of Angiotensin-(1–7) in Smooth Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Angiotensin-(1-7) antagonist A-779 attenuates the potentiation of bradykinin by captopril in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Angiotensin-(1-7) Induces Mas Receptor Internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Angiotensin-(1-7) through receptor Mas mediates endothelial nitric oxide synthase activation via Akt-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 11. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 12. researchgate.net [researchgate.net]
• 13. 125I-Angiotensin 1-7 binds to a different site than angiotensin 1-7 in tissue membrane preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scientificarchives.com [scientificarchives.com]

Pharmacological properties of A 779 trifluoroacetate.

An In-Depth Technical Guide to the Pharmacological Properties and Application of A 779 Trifluoroacetate

Executive Summary

A 779 trifluoroacetate is a cornerstone pharmacological tool for researchers investigating the renin-angiotensin system (RAS). It is a potent and highly selective peptide antagonist of the Mas receptor, the primary receptor for the endogenous peptide Angiotensin-(1-7)[1][2]. The discovery and application of A 779 have been instrumental in deconvoluting the complex signaling of the RAS, specifically in characterizing the counter-regulatory, or "protective," arm known as the ACE2/Ang-(1-7)/Mas axis[3]. This axis is now understood to oppose many of the detrimental effects of the classical ACE/Angiotensin II/AT1 receptor pathway[3][4]. This guide provides an in-depth exploration of the pharmacological properties of A 779, offers field-proven insights into its experimental application, and presents detailed protocols to ensure robust and reproducible scientific outcomes.

The Renin-Angiotensin System: A Tale of Two Axes

The classical view of the renin-angiotensin system (RAS) centers on the conversion of angiotensin I to the potent vasoconstrictor Angiotensin II (Ang II) by Angiotensin-Converting Enzyme (ACE). Ang II subsequently binds to the AT1 receptor, mediating a cascade of effects including vasoconstriction, inflammation, fibrosis, and cellular proliferation[4]. However, a paradigm shift occurred with the characterization of a counter-regulatory axis: ACE2/Ang-(1-7)/Mas.

In this protective pathway, ACE2 metabolizes Ang II into the heptapeptide Angiotensin-(1-7)[3][4]. Ang-(1-7) then activates the G protein-coupled receptor Mas, initiating signaling cascades that generally oppose the actions of the Ang II/AT1 axis. These effects include vasodilation, anti-proliferation, and anti-fibrosis[4]. A 779 is the critical tool that allows researchers to specifically block this latter pathway, thereby isolating and confirming the physiological roles of Ang-(1-7) and its Mas receptor.

Figure 1: The dual axes of the Renin-Angiotensin System (RAS).

A 779 Trifluoroacetate: Core Pharmacological Profile

Mechanism of Action

A 779, with the sequence D-Ala⁷-Angiotensin-(1-7), functions as a potent and selective competitive antagonist of the Mas receptor. By binding to the receptor, it prevents the endogenous ligand, Ang-(1-7), from activating downstream signaling pathways. This blockade is the fundamental principle behind its use in research to confirm that an observed biological effect is indeed mediated by the Mas receptor[5]. For instance, A 779 has been shown to inhibit the Ang-(1-7)-induced release of arachidonic acid from CHO cells transfected with the Mas receptor[1].

Receptor Binding & Selectivity

Parameter	Receptor	Value	Significance	Reference
IC₅₀	Mas	0.3 nM	Demonstrates very high potency and affinity for the target receptor.	[1]
Binding Competition	AT1 & AT2	No significant affinity at 1 µM	Confirms high selectivity and rules out off-target effects on classical RAS receptors.	[1][2][6]

Table 1: Receptor Binding Profile of A 779

Chemical and Physical Properties

A 779 is a synthetic peptide typically supplied as a trifluoroacetate (TFA) salt. Understanding its basic properties is essential for proper handling, storage, and preparation of solutions for experimental use.

Property	Value
Synonym	D-Ala⁷-Ang-(1-7)
Molecular Formula	C₃₉H₆₀N₁₂O₁₁ (free base)[6]
Molecular Weight	872.97 g/mol (free base basis)[7]
Appearance	White to off-white lyophilized powder[7]
Purity	Typically ≥98% (HPLC)[7]
Storage Temperature	-20°C[7]

Table 2: Physicochemical Properties of A 779

Systemic and Cellular Effects of Mas Receptor Blockade

By antagonizing the Mas receptor, A 779 effectively reveals the physiological functions of the ACE2/Ang-(1-7)/Mas axis across various systems.

• Cardiovascular System : In vivo studies demonstrate that A 779 blocks the vasodilatory and blood pressure-lowering effects of Ang-(1-7)[1]. For example, when microinjected into the nucleus of the solitary tract in the brainstem, A 779 inhibits the decrease in mean arterial pressure induced by Ang-(1-7)[1]. It also blocks the activation of the Akt/eNOS pathway in cardiomyocytes, which is responsible for nitric oxide (NO) production[8].

• Renal System : A 779 has been shown to prevent the antidiuretic effects of Ang-(1-7) in water-loaded rats[1][2]. Under conditions where AT1 and AT2 receptors are already blocked, A 779 can increase urine flow and sodium excretion, highlighting the direct role of the Mas receptor in renal function[1].

• Inflammation and Immunology : The Ang-(1-7)/Mas axis plays a key role in resolving inflammation[9]. A 779 can be used to block these effects, for instance, by inhibiting the Ang-(1-7)-mediated suppression of inflammatory pathways like ERK1/2 and NF-κB[9].

• Cellular Growth and Fibrosis : Ang-(1-7) is known to inhibit the growth of certain cell types, such as cardiac myocytes and some cancer cells[10]. A 779 is used to reverse these anti-proliferative effects, confirming the involvement of the Mas receptor[5]. It has also been shown to attenuate the beneficial effects of Ang-(1-7) in models of pulmonary fibrosis[2].

Experimental Design and Protocols: A Senior Scientist's Perspective

The Critical Role of the Trifluoroacetate (TFA) Counterion

A crucial aspect of experimental design that is often overlooked is the nature of the salt form of a peptide. A 779 is supplied as a TFA salt, a byproduct of its HPLC purification[11]. It is a scientific fallacy to assume TFA is biologically inert.

• Expertise & Causality : Trifluoroacetic acid is known to have its own biological effects. Studies have shown it can act as an allosteric modulator of glycine receptors,[11][12] activate ATP-sensitive potassium channels,[11] and inhibit the proliferation of certain cell types like osteoblasts[13]. These off-target effects could lead to misinterpretation of data. For example, if a study is investigating neurotransmission, an unintended modulation of glycine receptors by the TFA counterion could confound the results attributed to Mas receptor blockade.

• Trustworthiness & Self-Validating Systems : To ensure your experimental system is self-validating, the potential effects of the TFA counterion must be controlled for. The gold standard is to include a "vehicle + TFA" control group. This involves adding an equivalent molar concentration of sodium trifluoroacetate to the vehicle control. This practice isolates the effects of Mas receptor blockade from any potential off-target effects of the counterion, making the results scientifically robust. Failure to do so casts doubt on the specificity of the observed effects[13].

Protocol: In Vitro Validation of Mas Receptor Antagonism in Cardiomyocytes

This protocol details a method to confirm that Ang-(1-7) induces nitric oxide (NO) production in cardiomyocytes via the Mas receptor, using A 779 as a selective antagonist.

Objective: To demonstrate that A 779 blocks Ang-(1-7)-stimulated NO production.

Methodology:

• Cell Culture: Plate primary adult ventricular myocytes or a suitable cardiomyocyte cell line at an appropriate density and allow them to adhere overnight.

• Pre-treatment (Antagonism):

  • Prepare a stock solution of A 779 trifluoroacetate in sterile, nuclease-free water or an appropriate buffer.

  • Pre-incubate one set of cells with A 779 (e.g., 1 µmol/L) for 30-60 minutes. This allows the antagonist sufficient time to occupy the Mas receptors.

  • Include a "Vehicle" control group (cells treated with buffer only) and, for optimal rigor, a "Vehicle + TFA" control group.

• Stimulation:

  • Treat the designated cells (both with and without A 779 pre-treatment) with Ang-(1-7) (e.g., 10 nmol/L) for a predetermined time (e.g., 10-30 minutes)[8].

  • Maintain a "Basal" group that receives no treatment and a "Vehicle" group that receives only the vehicle.

• NO Measurement:

  • Lyse the cells or collect the culture supernatant.

  • Measure NO production using a commercially available Griess Assay kit, which measures nitrite (a stable breakdown product of NO), or a fluorescent NO indicator like DAF-FM Diacetate.

• Data Analysis:

  • Normalize NO levels to total protein concentration in the cell lysates.

  • Compare the levels of NO across the different treatment groups: Basal, Vehicle, Ang-(1-7), and A 779 + Ang-(1-7).

  • Expected Outcome: Ang-(1-7) treatment should significantly increase NO production compared to the basal/vehicle groups. This increase should be significantly attenuated or completely blocked in the cells pre-treated with A 779[8].

Figure 2: Experimental workflow for in vitro Mas receptor antagonism assay.

Protocol: In Vivo Assessment of Renal Effects

This protocol describes a method to assess the ability of A 779 to block the antidiuretic effect of Ang-(1-7) in rats.

Objective: To determine if A 779 reverses the Ang-(1-7)-induced reduction in urine output.

Methodology:

• Animal Preparation: Use adult male rats, housed in metabolic cages to allow for accurate urine collection. Ensure free access to water to promote water loading.

• Instrumentation (Optional but Recommended): For precise measurements, animals can be anesthetized and instrumented with arterial and venous catheters for blood pressure monitoring and substance infusion, respectively.

• Experimental Groups:

  • Group 1 (Control): Infusion of saline vehicle.

  • Group 2 (Ang-(1-7)): Infusion of Ang-(1-7).

  • Group 3 (A 779 + Ang-(1-7)): Infusion of A 779 prior to and during Ang-(1-7) infusion.

  • Group 4 (A 779 alone): Infusion of A 779 only, to test for intrinsic effects.

• Dosing and Administration:

  • Administer A 779 (e.g., 0.01 mg/kg) via intravenous or intraperitoneal injection[1].

  • After a suitable pre-treatment period (e.g., 15-30 minutes), begin the infusion of Ang-(1-7).

• Sample Collection and Measurement:

  • Collect urine at baseline and at regular intervals throughout the infusion period.

  • Measure urine volume to determine flow rate.

  • (Optional) Analyze urine for sodium and potassium concentration using a flame photometer to assess natriuresis and kaliuresis.

• Data Analysis:

  • Calculate the change in urine flow rate from baseline for each group.

  • Compare the effects of Ang-(1-7) in the presence and absence of A 779.

  • Expected Outcome: Ang-(1-7) is expected to decrease urine flow (antidiuretic effect). In animals pre-treated with A 779, this effect should be significantly reduced or abolished, demonstrating that the antidiuretic action of Ang-(1-7) is mediated by the Mas receptor[1].

Summary and Future Directions

A 779 trifluoroacetate remains an indispensable pharmacological tool. Its high potency and selectivity for the Mas receptor have empowered researchers to define the physiological and pathophysiological roles of the protective arm of the renin-angiotensin system. From cardiovascular regulation to inflammation and oncology, the applications of A 779 continue to expand. Future research will likely focus on using A 779 to probe the nuanced roles of the Mas receptor in more complex disease models and to validate the therapeutic potential of Mas receptor agonists. As scientists, the onus is on us to employ this powerful tool with rigor, paying close attention to experimental design, including appropriate controls for its TFA counterion, to ensure the integrity and translational value of our findings.

References

• Santos, R.A., Campagnole-Santos, M.J., Baracho, N.C., et al. (1994). Characterization of a new angiotensin antagonist selective for angiotensin-(1-7): Evidence that the actions of angiotensin-(1-7) are mediated by specific angiotensin receptors. Brain Research Bulletin, 35(4), 293-298.

• Savoia, C., & Touyz, R. M. (2011). ACE2/ANG-(1–7)/Mas pathway in the brain: the axis of good. American Journal of Physiology-Heart and Circulatory Physiology, 300(1), H1-H10. [Link]

• Sampaio, W. O., et al. (2008). Molecular Mechanisms Involved in the Angiotensin-(1-7)/Mas Signaling Pathway in Cardiomyocytes. Hypertension, 52(4), 685-691. [Link]

• Shen, J. Z., et al. (2019). The ACE2/Angiotensin-(1–7)/Mas Receptor Axis: Pleiotropic Roles in Cancer. Frontiers in Oncology, 9, 84. [Link]

• Zaidan, I., et al. (2023). Angiotensin-(1-7) steers macrophages to inflammation resolution. ProBiologists. [Link]

• Santos, R. A. (2014). Angiotensin-(1-7) and Mas: A Brief History. Hypertension, 63(5), e127-e131. [Link]

• Tipps, A. N., et al. (2012). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Neuropharmacology, 63(4), 703-707. [Link]

• Lynch, J. W. (2012). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Neuropharmacology, 63(4), 703-707. [Link]

• MilliporeSigma. (n.d.). A-779 trifluoroacetate salt ≥98% (HPLC). Retrieved from [Link]

• Sigma-Aldrich (China). (n.d.). A-779 trifluoroacetate salt ≥98% (HPLC). Retrieved from [Link]

• Lu, P., et al. (2024). Trifluoroacetic Acid Induced a Cyclophilin D-Dependent Cognitive Impairment in Mice. International Journal of Molecular Sciences, 25(1), 578. [Link]

• Cornish, J., et al. (1999). Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes. American Journal of Physiology-Endocrinology and Metabolism, 277(5), E779-E783. [Link]

• Cuzzucoli Crucitti, V., et al. (2022). The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas. Pharmaceuticals, 15(9), 1083. [Link]

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• 4. ACE2/ANG-(1–7)/Mas pathway in the brain: the axis of good - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. A-779 trifluoroacetate salt ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
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• 9. probiologists.com [probiologists.com]
• 10. Frontiers | The ACE2/Angiotensin-(1–7)/Mas Receptor Axis: Pleiotropic Roles in Cancer [frontiersin.org]
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• 12. Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]

A Comprehensive Technical Guide to the Synthesis and Chemical Structure of A 779 Trifluoroacetate

Abstract

A 779 is a potent and highly selective peptide antagonist of the Mas receptor, a key component of the protective axis of the Renin-Angiotensin System (RAS). Its trifluoroacetate salt is the most common form utilized in research due to standard purification methodologies. This guide provides an in-depth exploration of the chemical identity of A 779 trifluoroacetate, a detailed exposition of its synthesis via Solid-Phase Peptide Synthesis (SPPS), and an analysis of its mechanism of action. Authored for researchers, chemists, and drug development professionals, this document elucidates the causal chemistry behind its synthesis and the critical role of its counterion, offering field-proven insights into its preparation and characterization.

Introduction: The Significance of A 779

The Renin-Angiotensin System (RAS) is a critical hormonal cascade that regulates blood pressure, and fluid and electrolyte balance. Classically, the system is defined by the ACE/Angiotensin II/AT1 receptor axis, which mediates vasoconstriction, inflammation, and fibrosis. However, a counter-regulatory or "protective" axis, comprising Angiotensin-Converting Enzyme 2 (ACE2), the heptapeptide Angiotensin-(1-7), and its target, the G protein-coupled Mas receptor (MasR), has been identified. This protective axis generally opposes the actions of Angiotensin II, promoting vasodilation, anti-inflammatory, and anti-fibrotic effects.[1][2]

A 779 is a synthetic heptapeptide, specifically D-Ala⁷-Angiotensin-(1-7), designed as a highly selective antagonist for the Mas receptor.[2][3] Its ability to block the binding of the endogenous ligand Angiotensin-(1-7) makes it an invaluable pharmacological tool for elucidating the physiological and pathophysiological roles of the ACE2/Ang-(1-7)/MasR axis. Understanding its synthesis and chemical structure is therefore paramount for its effective application in research.

Chemical Structure and Physicochemical Properties

A 779 is a structural analog of the endogenous peptide Angiotensin-(1-7). The key modification is the substitution of the L-proline at position 7 with its D-alanine enantiomer. This substitution confers antagonistic properties and enhances stability against enzymatic degradation.

• Sequence: H-Asp-Arg-Val-Tyr-Ile-His-D-Ala-OH

• Molecular Formula (Free Base): C₃₉H₆₀N₁₂O₁₁

• Molecular Weight (Free Base): 872.97 g/mol

The trifluoroacetate (TFA) salt is the most prevalent form of A 779, arising from its purification by reverse-phase high-performance liquid chromatography (RP-HPLC), where TFA is used as an ion-pairing agent.

Property	Description
IUPAC Name	L-Aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-D-alanine trifluoroacetate
Synonyms	D-Ala⁷-Ang-(1-7), [7-D-ALA]-angiotensin-(1-7) trifluoroacetate salt
Appearance	White to off-white lyophilized powder
Purity (Typical)	≥98% (as determined by HPLC)
Solubility	Soluble in DMSO (~33 mg/mL) and DMF (~10 mg/mL). Limited solubility in aqueous buffers like PBS (~1 mg/mL).
Storage	Store lyophilized at -20°C for long-term stability.

Mechanism of Action: Antagonism of the Mas Receptor Signaling Pathway

A 779 exerts its biological effects by competitively binding to the Mas receptor, thereby blocking the downstream signaling cascades initiated by the endogenous agonist, Angiotensin-(1-7). The Mas receptor is coupled to G proteins, and its activation leads to a variety of cellular responses that collectively counter the effects of the classical RAS axis.

Key signaling pathways inhibited by A 779 include:

• PI3K/Akt Pathway: Ang-(1-7) binding typically activates the PI3K/Akt pathway, leading to the phosphorylation and activation of endothelial Nitric Oxide Synthase (eNOS). This results in the production of nitric oxide (NO), a potent vasodilator. A 779 blocks this activation, inhibiting NO release.[4]

• MAPK/ERK Pathway: The Mas receptor can modulate the activity of Mitogen-Activated Protein Kinases (MAPKs) like ERK1/2, which are involved in cell growth and proliferation. A 779 prevents Ang-(1-7) from influencing this pathway.[5]

• Anti-inflammatory Signaling: Mas receptor activation can down-regulate the activity of the pro-inflammatory transcription factor NF-κB, thereby reducing the expression of cytokines such as TNF-α and various interleukins.[5]

The following diagram illustrates the central role of the Mas receptor in the protective RAS axis and the inhibitory action of A 779.

Caption: Mechanism of A 779 action on the Mas receptor signaling pathway.

Synthesis and Purification of A 779 Trifluoroacetate

The synthesis of A 779 is achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[6] This methodology involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble polymeric resin. The trifluoroacetate salt is a direct consequence of the final cleavage and purification steps.

The overall synthesis workflow can be visualized as follows:

Caption: General workflow for the Solid-Phase Synthesis of A 779 Trifluoroacetate.

Experimental Protocol: Solid-Phase Peptide Synthesis (Fmoc Strategy)

This protocol describes a representative manual synthesis on a 0.1 mmol scale.

Materials:

• Fmoc-D-Ala-Wang resin (or similar, pre-loaded)

• Fmoc-protected amino acids: Fmoc-His(Trt)-OH, Fmoc-Ile-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Val-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Asp(OtBu)-OH

• Coupling Reagent: HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: DMF (N,N-Dimethylformamide), peptide synthesis grade

• Deprotection Reagent: 20% (v/v) Piperidine in DMF

• Washing Solvents: DMF, DCM (Dichloromethane)

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Water

Procedure:

• Resin Preparation: Swell 0.1 mmol of Fmoc-D-Ala-Wang resin in DMF for 30 minutes in a reaction vessel. Drain the solvent.

• Fmoc Deprotection: Add 20% piperidine in DMF to the resin. Agitate for 5 minutes, then drain. Repeat with a fresh portion of the deprotection reagent for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

• Amino Acid Coupling (Example: Histidine):

  • In a separate vial, dissolve Fmoc-His(Trt)-OH (5 eq, 0.5 mmol) and HCTU (4.9 eq, 0.49 mmol) in DMF.

  • Add DIPEA (10 eq, 1.0 mmol) to the amino acid solution to activate it.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

• Post-Coupling Wash: Wash the resin with DMF (3-5 times). A Kaiser test can be performed to confirm the absence of free primary amines, indicating a complete reaction.

• Synthesis Cycle Repetition: Repeat steps 2 through 5 for each subsequent amino acid in the sequence (Ile, Tyr, Val, Arg, Asp), working from the C-terminus to the N-terminus.

• Final Deprotection: After the final amino acid (Fmoc-Asp(OtBu)-OH) is coupled, perform a final Fmoc deprotection (Step 2) and wash sequence (Step 3). Finally, wash with DCM and dry the peptide-resin under vacuum.

Cleavage, Purification, and Formation of the Trifluoroacetate Salt

Causality: The trifluoroacetate counterion is introduced and retained during these final steps. TFA is a strong acid required to cleave the peptide from the resin and simultaneously remove the acid-labile side-chain protecting groups (e.g., Trt, tBu, Pbf, OtBu).[7] TIS is included as a scavenger to trap reactive carbocations generated during deprotection, preventing side reactions. During RP-HPLC, TFA is used at a low concentration (~0.1%) in the mobile phase. It protonates the peptide's basic residues and forms an ion pair, which improves peak shape and resolution by masking residual silanol interactions on the silica-based stationary phase.[8]

Procedure:

• Cleavage: Place the dry peptide-resin in a reaction vessel. Add the freshly prepared cleavage cocktail (10 mL per 0.1 mmol of resin). Agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA filtrate containing the peptide. Add the filtrate dropwise into a 10-fold volume of cold diethyl ether. A white precipitate (the crude peptide) will form.

• Isolation: Centrifuge the mixture to pellet the crude peptide. Decant the ether and wash the pellet with cold ether two more times to remove residual scavengers. Dry the crude peptide pellet under a stream of nitrogen.

• Purification:

  • Dissolve the crude peptide in a minimal amount of Buffer A (e.g., 0.1% TFA in water).

  • Purify using preparative RP-HPLC with a C18 column.

  • Elute the peptide using a gradient of Buffer B (e.g., 0.1% TFA in acetonitrile).

  • Collect fractions corresponding to the main product peak.

• Final Product Preparation: Pool the pure fractions, freeze the solution, and lyophilize to obtain the final A 779 trifluoroacetate as a fluffy white powder.

Chemical Characterization

Confirming the identity and purity of the synthesized A 779 trifluoroacetate is critical. This is typically achieved through a combination of mass spectrometry and chromatography.

• Mass Spectrometry (MS): Electrospray Ionization (ESI) MS is used to confirm the molecular weight of the peptide. The expected monoisotopic mass of the free base [M] is 872.43 Da. The spectrum will show multiply charged ions, such as [M+H]⁺ at m/z 873.44 and [M+2H]²⁺ at m/z 437.22, from which the molecular weight can be deconvoluted.

• High-Performance Liquid Chromatography (HPLC): Analytical RP-HPLC is the primary method for assessing purity. A single, sharp peak should be observed, and its area relative to the total area of all peaks (typically monitored at 214 or 280 nm) is used to calculate the purity, which should be ≥98% for research applications.

• ¹H NMR Spectroscopy: While not routinely performed for peptide identity confirmation in all labs, ¹H NMR provides the most detailed structural information.[9][10][11][12] A spectrum of A 779 would be highly complex but would show characteristic regions:

  • ~7.0-8.5 ppm: Aromatic protons from Tyrosine and Histidine, and the imidazole C2-H of Histidine.

  • ~3.5-4.5 ppm: Alpha-protons of the amino acid residues.

  • ~0.8-2.5 ppm: Aliphatic protons from the side chains of Valine, Isoleucine, Arginine, Aspartic acid, and D-Alanine.

Conclusion

A 779 trifluoroacetate is a cornerstone tool for investigating the protective arm of the Renin-Angiotensin System. Its synthesis is a well-defined process rooted in the principles of solid-phase peptide chemistry. The presence of the trifluoroacetate counterion is an intentional and direct result of the standard, high-performance purification methods required to achieve the purity necessary for rigorous biological research. This guide provides the foundational knowledge for researchers to understand, synthesize, and properly utilize this critical Mas receptor antagonist.

References

• Mas receptor: a potential strategy in the management of ischemic cardiovascular diseases. Journal of Translational Medicine. Available at: [Link]

• Mas Receptor as a Target for Neuropathic Pain Management: Insights into Angiotensin-(1-7) Signaling and Therapeutic Potential. International Journal of Pharmaceutical and Life Sciences. Available at: [Link]

• The Vasoactive Mas Receptor in Essential Hypertension. International Journal of Molecular Sciences. Available at: [Link]

• Signaling Pathways Triggered by the Mas Receptor. Hypertension. Available at: [Link]

• ACE2/ANG-(1–7)/Mas pathway in the brain: the axis of good. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. Available at: [Link]

• Angiotensin-(1-7) synthesis and metabolism. ResearchGate. Available at: [Link]

• Guide to Solid Phase Peptide Synthesis. AAPPTEC. Available at: [Link]

• Angiotensin(1-7)-Stearic Acid Conjugate: Synthesis and Characterization. DergiPark. Available at: [Link]

• Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Royal Society of Chemistry. Available at: [Link]

• A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production. Journal of Biomedical Materials Research Part A. Available at: [Link]

• Characterization of a new selective antagonist for angiotensin-(1-7), D-pro7-angiotensin-(1-7). Hypertension. Available at: [Link]

• What is solid phase peptide synthesis? Biotage. Available at: [Link]

• Synthesis protocols. Peptideweb.com. Available at: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab, UC Irvine. Available at: [Link]

• Solid Phase Peptide Synthesis: Living Large. Chemtips. Available at: [Link]

• Assessment of Analytical Reproducibility of 1H NMR Spectroscopy Based Metabonomics for Large-Scale Epidemiological Research: the INTERMAP Study. Analytical Chemistry. Available at: [Link]

• Solid-phase peptide synthesis: A Vapourtec technical review. Vapourtec Ltd. Available at: [Link]

• 6.6: ¹H NMR Spectra and Interpretation (Part I). Chemistry LibreTexts. Available at: [Link]

• How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). JEOL. Available at: [Link]

• The Basics of Interpreting a Proton (1H) NMR Spectrum. ACD/Labs. Available at: [Link]

• 29.9 1H NMR Spectroscopy. Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Available at: [Link]

• Apparatus for peptide synthesis. Google Patents.

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• 2. researchgate.net [researchgate.net]
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• 4. Mas receptor: a potential strategy in the management of ischemic cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jrasb.com [jrasb.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. biotage.com [biotage.com]
• 8. Assessment of Analytical Reproducibility of 1H NMR Spectroscopy Based Metabonomics for Large-Scale Epidemiological Research: the INTERMAP Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 11. acdlabs.com [acdlabs.com]
• 12. 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

A-779 Trifluoroacetate: Binding Affinity, Specificity, and Methodological Guide for Mas Receptor Antagonism

Executive Summary

The renin-angiotensin system (RAS) is a complex regulatory network that dictates cardiovascular, renal, and fibrotic pathophysiologies. Within this system, the ACE2/Ang-(1-7)/Mas receptor axis serves as a critical counter-regulatory pathway to the classical ACE/Ang II/AT1 receptor axis. To isolate and study the specific mechanistic contributions of the Mas receptor, researchers rely on A-779 trifluoroacetate , a highly potent and selective synthetic peptide antagonist. This whitepaper provides an in-depth technical analysis of A-779, detailing its pharmacological binding profile, structural causality, and field-proven experimental protocols for receptor validation.

Structural Causality and the Role of A-779

A-779 (Sequence: Asp-Arg-Val-Tyr-Ile-His-D-Ala) is a synthetic analog of the endogenous heptapeptide Angiotensin-(1-7). Understanding the utility of A-779 requires analyzing the causality behind its structural design and salt formulation:

• The D-Ala7 Substitution: The endogenous Ang-(1-7) peptide relies heavily on its C-terminal proline (Pro7) to induce the conformational shift necessary for Mas receptor activation and subsequent G-protein coupling. By substituting Pro7 with a D-Alanine (D-Ala7), A-779 retains high structural affinity for the Mas receptor's binding pocket but completely abolishes the agonistic conformational flexibility. This renders A-779 a highly potent competitive antagonist.

• Trifluoroacetate Salt Formulation: A-779 is predominantly synthesized via solid-phase peptide synthesis (SPPS). Trifluoroacetic acid (TFA) is utilized during the final cleavage of the peptide from the synthesis resin. Retaining the peptide as a trifluoroacetate salt (rather than converting it to a hydrochloride or acetate salt) ensures optimal solubility and stability in aqueous physiological buffers, which is a critical prerequisite for reproducible in vitro assays and in vivo microinjections[1].

ACE2/Ang-(1-7)/Mas receptor signaling pathway and competitive blockade by A-779.

Pharmacological Profile: Binding Affinity & Specificity

The defining characteristic of A-779 is its extreme selectivity. In complex biological systems containing multiple angiotensin receptors (AT1R, AT2R, AT4R, and MasR), cross-reactivity can severely confound experimental data. A-779 circumvents this by exhibiting negligible affinity for classical angiotensin receptors while maintaining sub-nanomolar potency for the Mas receptor.

Quantitative Data Presentation

The table below summarizes the receptor binding profile of A-779 derived from radioligand competition assays:

Target Receptor	Ligand Affinity (IC₅₀)	Specificity / Affinity Level	Reference Source
Mas Receptor	~0.3 nM	High (Potent Antagonism)	[2],[1],
AT1 Receptor	> 1000 nM (at 1 μM)	Negligible	[3],[4],[5]
AT2 Receptor	> 1000 nM (at 1 μM)	Negligible	[3],[4],[5]

Experimental Causality: Because A-779 does not compete with Ang II for AT1 or AT2 receptors even at concentrations up to 1 μM, researchers can confidently attribute any phenotypic changes observed during A-779 administration exclusively to the blockade of the Mas receptor[4].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, binding and functional assays must be designed as self-validating systems. The following protocols detail how to accurately measure A-779 binding and validate its antagonistic function.

Protocol 1: Radioligand Competition Binding Assay

Purpose: To determine the IC₅₀ of A-779 against the Mas receptor. Causality Check: We utilize Chinese Hamster Ovary (CHO) or COS cells transiently or stably transfected with the Mas receptor. Using these specific cell lines eliminates the confounding background noise of endogenous AT1 and AT2 receptors, ensuring the radioligand binds exclusively to Mas[6].

Step-by-Step Methodology:

• Membrane Preparation: Harvest Mas-transfected CHO cells. Homogenize in ice-cold binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4) and centrifuge at 30,000 × g for 20 minutes at 4°C to isolate the membrane fraction.

• Radioligand Incubation: Resuspend the membrane pellet. In a 96-well plate, combine 50 μg of membrane protein with a constant concentration of ¹²⁵I-Ang-(1-7) (approx. 0.1 nM) and varying concentrations of unlabeled A-779 trifluoroacetate (ranging from 10⁻¹² M to 10⁻⁵ M).

• Equilibration: Incubate the mixture at room temperature for 60 minutes to allow the competitive binding to reach equilibrium[6].

• Rapid Filtration (Separation): Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Quantification & Analysis: Measure the trapped radioactivity using a gamma counter. Plot the data using non-linear regression (one-site competition model) to calculate the IC₅₀ value (expected ~0.3 nM)[2].

Step-by-step workflow for the A-779 radioligand competition binding assay.

Protocol 2: Functional Validation via Nitric Oxide (NO) Release Assay

Purpose: High binding affinity does not inherently guarantee antagonism. To functionally validate A-779, we must prove it blocks the downstream signaling cascade (NO release) triggered by Ang-(1-7)[6].

Step-by-Step Methodology:

• Cell Culture: Seed Mas-transfected CHO cells in 24-well plates and grow to 80% confluence. Serum-starve the cells for 12 hours prior to the assay to establish a baseline.

• Antagonist Pre-treatment (Crucial Step): Add 1 μM of A-779 to the experimental wells 30 minutes prior to agonist stimulation[5]. Causality: This pre-incubation period is strictly required to ensure full receptor occupancy by the antagonist before the agonist is introduced.

• Agonist Stimulation: Introduce 100 nM of Ang-(1-7) to both the control wells (no A-779) and the experimental wells (pre-treated with A-779). Incubate for 15 minutes.

• NO Measurement: Collect the supernatant and quantify NO production using a standard Griess reagent assay (measuring nitrite, a stable breakdown product of NO) or by utilizing DAF-FM diacetate fluorescence for real-time intracellular NO tracking.

• Validation: A successful assay will show a significant spike in NO in the control wells, while the A-779 pre-treated wells will remain at baseline, confirming potent functional antagonism[6].

Storage and Handling Considerations

To maintain the structural integrity and binding affinity of A-779 trifluoroacetate, strict storage protocols must be adhered to:

• Lyophilized Powder: Store at -20°C. Under these conditions, the peptide remains stable for up to 1 year[7],.

• Stock Solutions: Reconstitute in sterile, distilled water or a physiological buffer. Aliquot the solution to avoid repeated freeze-thaw cycles, which can degrade the peptide bonds. Store aliquots at -80°C for up to 2 years[7].

References

• Bosnyak, S., et al. (2011). "Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors". Clinical Science (Portland Press). URL: [Link]

• Pinheiro, S. V. B., et al. (2004). "Nonpeptide AVE 0991 is an angiotensin-(1-7) receptor Mas agonist in the mouse kidney". Hypertension (NIH). URL: [Link]

• PubMed Central (PMC). (2024). "Modulation of ACE2/Ang1-7/Mas and ACE/AngII/AT1 axes affects anticancer properties of sertraline in MCF-7 breast cancer cells". National Institutes of Health. URL: [Link]

Sources

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• 2. medkoo.com [medkoo.com]
• 3. A 779 | Other Angiotensin Receptors | Tocris Bioscience [tocris.com]
• 4. portlandpress.com [portlandpress.com]
• 5. Modulation of ACE2/Ang1-7/Mas and ACE/AngII/AT1 axes affects anticancer properties of sertraline in MCF-7 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nonpeptide AVE 0991 is an angiotensin-(1-7) receptor Mas agonist in the mouse kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

In Vitro Characterization of A-779 Trifluoroacetate: A Comprehensive Methodological Guide

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In the complex landscape of the renin-angiotensin system (RAS), the ACE2/Angiotensin-(1-7)/Mas receptor axis serves as a critical counter-regulatory pathway to the classical ACE/Angiotensin II/AT1 receptor cascade[1]. To rigorously interrogate this protective axis in vitro, researchers rely on A-779 trifluoroacetate , the gold-standard peptide antagonist for the Mas receptor (MasR).

This whitepaper provides an authoritative, deeply technical framework for the in vitro characterization of A-779. Rather than merely listing standard operating procedures, this guide elucidates the causality behind specific biochemical choices—from solvent selection to temporal assay design—ensuring that your experimental systems are robust, reproducible, and self-validating.

Molecular & Pharmacological Profile

A-779 is a synthetic heptapeptide with the sequence Asp-Arg-Val-Tyr-Ile-His-D-Ala . The critical structural modification is the substitution of the C-terminal Proline found in endogenous Ang-(1-7) with a D-Alanine.

Why D-Alanine? Endogenous peptides are highly susceptible to rapid proteolytic cleavage by carboxypeptidases in cell culture media. The incorporation of the D-amino acid enantiomer (D-Ala) at position 7 confers significant steric hindrance against enzymatic degradation, extending the half-life of A-779 in vitro while maintaining an ultra-high binding affinity for the Mas receptor[1].

Quantitative Data Summaries

Table 1: Physicochemical Properties of A-779

Property	Specification	Rationale / Implication
Sequence	DRVYIHa (a = D-Ala)	D-Ala substitution prevents rapid C-terminal proteolysis.
Molecular Weight	872.98 g/mol (Free base)	Crucial for accurate molarity calculations during reconstitution.
Chemical Formula	C39H60N12O11 • xCF3COOH	Supplied as a trifluoroacetate salt to enhance stability[2].
Organic Solubility	DMSO (~33 mg/mL)	Ideal for concentrated, long-term stock solutions[3].

| Aqueous Solubility | PBS pH 7.2 (~1 mg/mL) | Sufficient for working dilutions, but prone to rapid degradation[3]. |

Table 2: Receptor Selectivity Profile

Target Receptor	Affinity (IC50)	Pharmacological Action
Mas Receptor	0.3 nM	Potent Competitive Antagonist[4]
AT1 Receptor	> 10 µM	Negligible binding; ensures pathway isolation[3]

| AT2 Receptor | > 10 µM | Negligible binding; prevents cross-talk interference[3] |

Mechanistic Pathway: The Ang-(1-7) / MasR Axis

To design an effective functional assay, one must understand the downstream signaling kinetics. Upon binding to the G-protein coupled Mas receptor, Ang-(1-7) initiates a phosphorylation cascade involving Phosphoinositide 3-kinase (PI3K) and Protein Kinase B (Akt). This ultimately leads to the phosphorylation of endothelial nitric oxide synthase (eNOS) at Ser1177, triggering Nitric Oxide (NO) release[4][5]. A-779 competitively occupies the orthosteric binding site of MasR, effectively silencing this entire cascade[6].

Fig 1. Mas Receptor signaling cascade and competitive blockade by A-779.

Experimental Workflow & Causality

The following workflow outlines the logical progression of in vitro characterization. Every step is designed as a self-validating system to prevent false positives/negatives.

Fig 2. Sequential in vitro workflow for A-779 characterization.

Protocol 1: Reconstitution and Storage

The Causality: Aqueous solutions of A-779 are highly unstable and should not be stored for more than one day due to spontaneous peptide bond hydrolysis[3]. Therefore, master stocks must be prepared in anhydrous organic solvents.

• Equilibration: Allow the lyophilized A-779 vial to reach room temperature in a desiccator before opening. Why? Opening a cold vial causes ambient moisture condensation, which rapidly degrades the peptide.

• Master Stock Preparation: Dissolve the crystalline solid in anhydrous DMSO to achieve a concentration of 10 mM (approx. 8.73 mg/mL).

• Inert Gas Purging: Purge the headspace of the vial with Argon or Nitrogen gas. Why? The Tyrosine and Histidine residues in A-779 are susceptible to oxidation. Displacing oxygen preserves the pharmacophore[3].

• Aliquot and Freeze: Store 20 µL aliquots at -80°C. Avoid repeated freeze-thaw cycles.

• Working Dilution: On the day of the experiment, dilute the stock into PBS (pH 7.2) or culture media. Ensure the final DMSO concentration in the cell culture is <0.1% to prevent solvent-induced cytotoxicity[3].

Protocol 2: Radioligand Competitive Binding Assay

The Causality: To validate the IC50 of A-779 (0.3 nM), we use a competitive binding assay against [125I]-Ang-(1-7). The assay must be performed at 4°C. Why? At 37°C, agonist-bound GPCRs rapidly internalize via endosomes. Performing the assay at 4°C halts endocytosis, ensuring we measure true surface-receptor equilibrium[2][4].

• Cell Preparation: Seed CHO cells stably transfected with the Mas receptor into 24-well plates. Grow to 80% confluence.

• Washing: Wash cells twice with ice-cold Binding Buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Protease Inhibition: Add a broad-spectrum protease inhibitor cocktail to the Binding Buffer. Why? Even at 4°C, membrane-bound metalloproteases can cleave the radioligand, skewing the apparent IC50.

• Incubation: Add a constant concentration of[125I]-Ang-(1-7) (e.g., 0.1 nM) and increasing concentrations of unlabeled A-779 (10^-12 to 10^-5 M). Incubate at 4°C for 120 minutes to reach equilibrium.

• Termination: Aspirate the buffer and wash rapidly three times with ice-cold buffer to remove unbound ligands.

• Lysis & Readout: Lyse cells with 0.1 M NaOH / 0.1% SDS and quantify radioactivity using a gamma counter.

• Self-Validation Step: Include a well with 10 µM unlabeled Ang-(1-7) to define Non-Specific Binding (NSB).

Protocol 3: Functional PI3K/Akt Signaling Assay

The Causality: To prove A-779's antagonistic efficacy, we measure the suppression of Ang-(1-7)-induced Akt phosphorylation. A temporal offset (pre-incubation) is mandatory. Why? The antagonist must achieve receptor occupancy before the agonist is introduced; simultaneous addition often results in false-negative functional blockade[5][6].

• Starvation: Serum-starve HUVECs or target cells for 12 hours to reduce basal Akt phosphorylation.

• Pre-incubation (Critical Step): Treat cells with 1 µM A-779 for 15–20 minutes at 37°C.

• Stimulation: Add 100 nM Ang-(1-7) directly to the media for exactly 10 minutes.

• Lysis: Instantly halt signaling by aspirating media and adding ice-cold RIPA buffer supplemented with phosphatase inhibitors (e.g., Sodium Orthovanadate, NaF).

• Western Blotting: Resolve lysates via SDS-PAGE. Probe for p-Akt (Ser473) and total Akt.

• Self-Validation Step: The ratio of p-Akt to total Akt in the[A-779 + Ang-(1-7)] group must return to the baseline level of the unstimulated vehicle control, proving complete receptor blockade[6].

References

• MedKoo Biosciences. "A-779 | CAS#159432-28-7".
• Cayman Chemical. "A-779 (trifluoroacetate salt) - PRODUCT INFORMATION".
• Cayman Chemical. "A-779 (trifluoroacetate salt) - Product Description".
• DC Chemicals. "A-779 Datasheet".
• MedChemExpress. "A 779 | Mas Receptor Antagonist".
• Tocris Bioscience. "A 779 | Other Angiotensin Receptors".
• NIH / PubMed Central. "Angiotensin-(1-7): A Novel Peptide to Treat Hypertension and Nephropathy in Diabetes?".
• American Heart Association Journals. "Angiotensin-(1–7) | Hypertension".

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. Angiotensin-(1-7): A Novel Peptide to Treat Hypertension and Nephropathy in Diabetes? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Decoding the ACE2/Ang-(1-7)/Mas Axis: A Technical Guide to Utilizing A-779 Trifluoroacetate in Cardiovascular Research

Executive Summary

The classical Renin-Angiotensin System (RAS), driven by the Angiotensin-Converting Enzyme (ACE) and Angiotensin II (Ang II), is a primary driver of vasoconstriction, cellular proliferation, and oxidative stress. However, the discovery of the counter-regulatory ACE2/Angiotensin-(1-7)/Mas receptor axis has fundamentally shifted cardiovascular pharmacology. To isolate and interrogate this protective pathway, researchers rely on A-779 trifluoroacetate , the gold-standard synthetic peptide antagonist of the Mas receptor. This whitepaper provides a comprehensive technical framework for deploying A-779 in both in vivo hemodynamic models and in vitro cellular assays, ensuring rigorous, self-validating experimental designs.

Molecular Profile and Pharmacodynamics

A-779 (sequence: Asp-Arg-Val-Tyr-Ile-His-D-Ala) is a synthetic heptapeptide analogue of the endogenous ligand Ang-(1-7), wherein the C-terminal proline is substituted with D-alanine. Formulated as a trifluoroacetate salt to enhance aqueous solubility and stability, A-779 functions as a highly potent, competitive antagonist of the G-protein coupled Mas receptor (1[1]).

Its value in cardiovascular research stems from its extreme selectivity. Because Ang-(1-7) can occasionally exhibit low-affinity cross-reactivity with other angiotensin receptors under supraphysiological concentrations, A-779 is utilized to definitively prove that an observed physiological response is strictly Mas-dependent.

Quantitative Binding Profile

Receptor Target	Affinity (IC₅₀)	Selectivity & Mechanistic Notes
Mas Receptor	0.3 nM	Primary target; competitive antagonism of Ang-(1-7) binding (1[1]).
AT1 Receptor	> 1 µM	No significant affinity; does not compete with Ang II (2[2]).
AT2 Receptor	> 1 µM	No significant affinity; isolates Mas-specific pathways from AT2R-mediated vasodilation ().

Mechanistic Role in Cardiovascular Physiology

When Ang II is cleaved by ACE2, it produces Ang-(1-7), which subsequently binds to the Mas receptor to induce vasodilation, anti-fibrotic signaling, and nitric oxide (NO) release. A-779 physically occupies the orthosteric binding site of the Mas receptor, preventing Ang-(1-7) from initiating downstream kinase cascades (such as PI3K/Akt and JAK2/IRS-1) (3[3]).

Caption: Angiotensin-(1-7)/Mas receptor signaling pathway and A-779 competitive blockade.

Experimental Methodology: In Vivo Cardiovascular Assessment

To evaluate the counter-regulatory effects of Ang-(1-7) against Ang II-induced hypertension, researchers frequently utilize Spontaneously Hypertensive Rats (SHR). A-779 is employed to reverse the depressor (blood pressure-lowering) effects of Ang-(1-7) infusions (4[4]).

Protocol: Intravenous Infusion in Conscious Rat Models

Causality & Design Rationale: Anesthesia heavily depresses autonomic reflexes, masking true hemodynamic responses. This protocol utilizes conscious, freely moving rats to ensure physiological accuracy.

• Animal Preparation: Surgically implant catheters into the femoral artery (for Mean Arterial Pressure [MAP] and Heart Rate [HR] monitoring) and the femoral vein (for peptide infusion). Validation Step: Allow a strict 48-hour recovery period. This ensures baseline hemodynamics are not artificially elevated by surgical stress or residual anesthetics.

• Baseline Acquisition: Connect the arterial catheter to a pressure transducer. Record baseline MAP and HR for a minimum of 30 minutes until a stable plateau is reached.

• A-779 Pre-treatment: Initiate a continuous intravenous infusion of A-779 trifluoroacetate at 24 µg/kg/h (4[4]). Let the infusion run for 15 minutes before introducing any agonist. Causality Note: Pre-treatment is mandatory to achieve steady-state receptor occupancy. Because A-779 is a competitive antagonist, it must saturate the Mas receptors prior to the introduction of Ang-(1-7).

• Agonist Challenge: Co-administer Ang-(1-7) (e.g., 24 µg/kg/h) alongside the ongoing A-779 infusion.

• Data Analysis & Self-Validation: A rigorously validated system will show that A-779 alone does not significantly alter baseline MAP (proving it lacks intrinsic agonist activity), but completely abolishes the hypotensive response typically induced by Ang-(1-7) (4[4]).

Caption: Step-by-step in vivo workflow for evaluating A-779 cardiovascular effects.

Experimental Methodology: In Vitro Cardiomyocyte Signaling

At the cellular level, Ang-(1-7) counter-regulates Ang II by stimulating phosphatase and tensin homologue (PTEN) and the PI3K/Akt survival pathway (5[5]). A-779 is essential for validating that these phosphorylation events are Mas-dependent.

Protocol: Validating Mas-Dependent Akt Phosphorylation

• Cell Culture & Starvation: Culture primary neonatal rat cardiomyocytes or H9c2 cells. Wash with PBS and incubate in serum-free media for 24 hours. Causality Note: Serum starvation arrests baseline kinase activity, ensuring that any subsequent Akt phosphorylation is strictly a result of the experimental peptide addition, not growth factors present in bovine serum.

• Antagonist Incubation: Add 10 µM A-779 trifluoroacetate to the media and incubate for 20 minutes at 37°C.

• Agonist Stimulation: Introduce 100 nM Ang-(1-7) to the culture for exactly 5 to 10 minutes (the established peak window for transient Akt phosphorylation).

• Lysis and Immunoblotting: Rapidly terminate the reaction by placing cells on ice and lysing with RIPA buffer supplemented heavily with protease and phosphatase inhibitors. Perform Western blotting for p-Akt (Ser473) and total Akt.

• Validation: A successful blockade is confirmed if the A-779 pre-treated group shows a p-Akt/total Akt ratio identical to the unstimulated control, proving that Ang-(1-7) cannot bypass the Mas receptor to activate Akt (3[3]).

Handling, Storage, and Formulation Best Practices

Because A-779 contains a trifluoroacetate counter-ion, it presents specific handling requirements to maintain its structural integrity and biological activity:

• Hygroscopicity: The lyophilized powder is highly hygroscopic. It must be stored desiccated at -20°C or -80°C. Vials should be allowed to reach room temperature in a desiccator before opening to prevent ambient condensation from degrading the peptide.

• Reconstitution: A-779 is highly soluble in water (up to 1 mg/mL) (). For in vivo central nervous system studies (e.g., microinjection into the nucleus tractus solitarius), it should be reconstituted in artificial cerebrospinal fluid (aCSF) to maintain osmotic balance and prevent localized neurotoxicity (6[6]).

• Aliquoting: Once reconstituted, immediately divide the stock solution into single-use aliquots and freeze at -80°C. Peptide bonds are highly susceptible to shearing and degradation during repeated freeze-thaw cycles.

References

• MedKoo Biosciences. "A-779 | CAS#159432-28-7".
• Cayman Chemical. "A-779 (trifluoroacetate salt)".
• AHA Journals. "Cardiovascular Effects of Angiotensin-(1–7) in Conscious Spontaneously Hypertensive Rats".
• Physiology.org. "Angiotensin-(1–7) stimulates the phosphorylation of JAK2, IRS-1 and Akt in rat heart in vivo".
• NIH PMC. "Angiotensin-(1–7) attenuates the chronotropic response to angiotensin II via stimulation of PTEN in the spontaneously hypertensive rat neurons".
• Tocris Bioscience. "A 779 | Other Angiotensin Receptors".
• NIH PMC. "Cardiovascular responses elicited by a new endogenous angiotensin in the nucleus tractus solitarius of the rat".

Sources

• 1. medkoo.com [medkoo.com]
• 2. caymanchem.com [caymanchem.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Angiotensin-(1–7) attenuates the chronotropic response to angiotensin II via stimulation of PTEN in the spontaneously hypertensive rat neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cardiovascular responses elicited by a new endogenous angiotensin in the nucleus tractus solitarius of the rat - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the ACE2/Ang-(1-7)/Mas Axis: A Technical Guide to Utilizing A-779 in Disease Modeling

Executive Summary

For decades, drug development targeting the Renin-Angiotensin System (RAS) focused exclusively on blocking the classical ACE/Angiotensin II/AT1 receptor axis, which drives vasoconstriction, cellular proliferation, and tissue fibrosis. However, the discovery of a parallel, counter-regulatory cascade—the ACE2/Ang-(1-7)/Mas receptor axis—has fundamentally shifted our understanding of cardiovascular and renal pathophysiology[1]. Ang-(1-7) exerts potent cardioprotective, vasodilatory, and anti-fibrotic effects[2].

As a Senior Application Scientist, I frequently consult with research teams struggling to definitively isolate the pharmacological effects of this protective axis. The gold standard for establishing mechanistic causality in these models is A-779 (D-Ala7-Ang-(1-7)) , a highly selective, competitive antagonist of the Mas receptor[3]. This whitepaper provides an in-depth technical roadmap for deploying A-779 across various disease models, ensuring robust, self-validating experimental designs.

Mechanistic Grounding: The Mas Receptor and A-779

To understand how to use A-779, one must first understand why it is structurally necessary. The Mas protooncogene encodes a G-protein coupled receptor (GPCR) that serves as the primary functional receptor for Ang-(1-7)[3].

While genetic Mas-knockout ( Mas−/− ) mice provide foundational proof of receptor necessity, constitutive knockouts often trigger compensatory developmental pathways that confound adult disease phenotypes[4]. A-779 bypasses this limitation by allowing for acute, temporal control of Mas receptor blockade.

By substituting the C-terminal proline of the endogenous Ang-(1-7) peptide with a D-alanine residue, A-779 binds the Mas receptor with exceptionally high affinity (IC50 ~ 0.3 nM)[3]. Crucially, this structural modification prevents the conformational change required for intracellular G-protein signaling. A-779 alone has no effect on basal cellular functions, proving it is a pure competitive antagonist devoid of partial agonist activity[5].

Fig 1. The ACE2/Ang-(1-7)/Mas signaling cascade and its competitive inhibition by A-779.

A-779 in Disease Modeling: Pathophysiological Insights

Cardiovascular Remodeling & Hypertension

In spontaneously hypertensive rats (SHRs), Ang-(1-7) counteracts Ang II-induced vasoconstriction by enhancing endothelial nitric oxide synthase (eNOS) function and NO bioavailability[6]. When researchers co-administer A-779, this NO generation is completely abolished, and the blood pressure reduction is blunted[6]. This establishes a direct causal link: the vasoprotective effects of Ang-(1-7) are not mediated by off-target AT2 receptor binding, but strictly through MasR activation[6]. Furthermore, in vitro isolated heart models demonstrate that A-779 abolishes the vasodilatory effects of Ang-(1-7) on coronary beds, perfectly mirroring the phenotype of Mas-knockout mice[4].

Renal Fibrosis and Diabetic Nephropathy

In streptozotocin (STZ)-induced diabetic models, the protective ACE2 axis is severely downregulated. Exogenous Ang-(1-7) ameliorates renal fibrosis; however, chronic blockade with A-779 (744 μg/kg/day) exacerbates renal damage, significantly increasing cortical collagen content and total urinary proteins[7]. Additionally, A-779 administration increases the expression of Neutrophil Gelatinase-Associated Lipocalin (NGAL), a critical biomarker of acute kidney injury, confirming the basal renoprotective tone provided by the Mas receptor[8].

Pulmonary and Nociceptive Pathologies

The utility of A-779 extends beyond cardio-renal systems. In monocrotaline (MCT)-induced pulmonary hypertension, A-779 reverses the cardiopulmonary protection afforded by Ang-(1-7) overexpression, restoring right ventricular hypertrophy and elevated systolic pressures[9]. In oncology models, Ang-(1-7) acts as a novel antinociceptive agent for cancer-induced bone pain (CIBP); pre-administration of A-779 completely prevents this pain reduction, unveiling an entirely new neuro-modulatory role for MasR[10].

Quantitative Data Summary

To aid in experimental design, the following table synthesizes the quantitative parameters modulated by Ang-(1-7) and successfully reversed by A-779 across various established disease models.

Disease Model	Experimental Subject	A-779 Dosage / Route	Ang-(1-7) Baseline Effect	Effect of A-779 Blockade	Quantitative Biomarker Shifts
Hypertension	SHR Rats	400 ng/kg/min (s.c. pump)	Enhances eNOS & NO	Prevents BP reduction	↓ NO bioavailability, ↓ eNOS expression
Heart Failure	Ventricular Myocytes	1 μmol/L (in vitro)	Increases NO generation	Abolishes NO generation	↓ Akt phosphorylation, Impaired Ca 2+ handling
Diabetic Nephropathy	STZ-Diabetic Rats	744 μg/kg/day (i.p.)	Reduces renal fibrosis	Exacerbates renal damage	↑ Cortical collagen, ↑ Total urinary proteins
Renal Injury	Obese Zucker Rats	Subacute infusion	Renoprotective tone	Increases injury markers	↑ NGAL expression, ↑ H 2​ O 2​ excretion
Pulmonary Hypertension	MCT-treated Rats	Co-administered	Reduces RV hypertrophy	Reverses protection	↑ RV/LV+S ratio, ↑ RVSP

Self-Validating Experimental Protocols

A rigorous assay must prove its own validity. Below are two field-proven, self-validating protocols for utilizing A-779.

Protocol 1: In Vivo Chronic Infusion of A-779 via Osmotic Minipump

Causality & Rationale : Peptides like A-779 possess a short half-life due to rapid proteolytic degradation by systemic peptidases. Daily intraperitoneal (i.p.) injections create peaks and troughs in plasma concentration, leading to incomplete receptor blockade and confounding data. Osmotic minipumps provide zero-order kinetics for continuous, steady-state antagonism.

• Step 1: Pump Preparation : Reconstitute A-779 in sterile saline to achieve a continuous delivery rate of 400 ng/kg/min[5]. Prime the pump in vitro in sterile saline at 37°C for 4 hours prior to implantation to ensure immediate delivery upon insertion.

• Step 2: Surgical Implantation : Under isoflurane anesthesia, implant the pump subcutaneously in the interscapular region of the disease model (e.g., SHR or STZ-diabetic rat).

• Step 3: Self-Validation Checkpoint (Crucial) : To validate that the pump is actively delivering A-779 and effectively blocking MasR, perform an acute functional test on Day 3. Administer a sub-depressor bolus of Ang-(1-7) (e.g., 100 pmol, i.v.). In control animals, this will induce a transient drop in blood pressure. In properly A-779-infused animals, this hemodynamic response must be completely blunted . If the response is present, the pump has failed, and the animal must be excluded from the study.

Fig 2. Self-validating in vivo workflow for chronic A-779 administration via osmotic minipumps.

Protocol 2: In Vitro Assessment of Mas-Dependent NO Generation in Cardiomyocytes

Causality & Rationale : Systemic in vivo models cannot differentiate between direct cellular effects and secondary hemodynamic consequences. Isolated adult ventricular myocytes allow for the direct interrogation of the Ang-(1-7)/Mas/eNOS signaling axis[11].

• Step 1: Cell Isolation & Equilibration : Isolate adult ventricular myocytes using Langendorff retrograde perfusion with collagenase. Equilibrate cells in Tyrode's solution at 37°C.

• Step 2: Pre-incubation (The Antagonist Window) : Pre-incubate the experimental group with 1 μmol/L A-779 for exactly 15 minutes[11]. Causality: This temporal window is mandatory to allow A-779 to fully occupy the Mas receptors before the introduction of the agonist.

• Step 3: Agonist Stimulation : Introduce 10 nmol/L Ang-(1-7) for 15 minutes to stimulate NO production[11].

• Step 4: Self-Validation Checkpoint (Crucial) : Include a "Vehicle + A-779" control group. A-779 must not alter basal NO levels or eNOS phosphorylation on its own[5]. If basal NO decreases or increases, it indicates either partial agonist activity (often due to peptide degradation/impurities) or off-target toxicity, invalidating the assay.

Sources

• 1. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. pnas.org [pnas.org]
• 4. ahajournals.org [ahajournals.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ahajournals.org [ahajournals.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Frontiers | Angiotensin-II type 2 receptor-mediated renoprotection is independent of receptor Mas in obese Zucker rats fed high-sodium diet [frontiersin.org]
• 9. atsjournals.org [atsjournals.org]
• 10. Angiotensin-(1-7)/Mas receptor as an antinociceptive agent in cancer-induced bone pain. | The Department of Pharmacology [pharmacology.arizona.edu]
• 11. ahajournals.org [ahajournals.org]

Protocols & Analytical Methods

A 779 trifluoroacetate protocol for cell culture studies.

Application Note: Optimization of A-779 Trifluoroacetate Protocols for In Vitro Mas Receptor Antagonism

Executive Summary

The classical Renin-Angiotensin System (RAS) is heavily characterized by the Angiotensin II (Ang II) and AT1 receptor axis, which drives vasoconstriction and cellular proliferation. However, the discovery of the protective ACE2/Angiotensin-(1-7)/Mas receptor axis has fundamentally shifted cardiovascular and oncology research. To accurately isolate the effects of this protective axis in vitro, researchers rely on A-779 trifluoroacetate , a highly potent and selective Mas receptor (MasR) antagonist. This application note provides a comprehensive, self-validating protocol for utilizing A-779 in cell culture, grounded in physicochemical causality and receptor kinetics.

Mechanistic Grounding & Receptor Kinetics

A-779 (D-Ala7-Ang-(1-7)) is a synthetic heptapeptide in which the C-terminal proline of native Ang-(1-7) is substituted with D-alanine. This structural modification eliminates the peptide's intrinsic agonist activity while preserving its high binding affinity to the MasR, rendering it a competitive antagonist[1].

In radioligand binding assays, A-779 demonstrates an IC50 of approximately 0.3 nM for the MasR[2]. Crucially for experimental design, A-779 exhibits no significant cross-reactivity or affinity for AT1 or AT2 receptors at concentrations up to 1 μM[2]. This high selectivity allows researchers to definitively attribute observed cellular responses (e.g., vasodilation, anti-proliferation) to MasR activation rather than off-target angiotensin receptor cross-talk[3].

Fig 1: A-779 competitively blocks the Ang-(1-7)/MasR protective axis within the RAS pathway.

Physicochemical Properties & Reconstitution Strategy

A-779 is typically supplied as a lyophilized trifluoroacetate (TFA) salt[4]. The TFA salt form is a byproduct of solid-phase peptide synthesis cleavage and provides excellent stability in the solid state. However, peptides are highly susceptible to hydrolysis and degradation in aqueous environments.

Causality in Reconstitution: While A-779 is soluble in PBS (pH 7.2) up to 1 mg/mL, storing aqueous peptide solutions for more than 24 hours is strictly discouraged due to rapid degradation[4]. For multi-day experiments, reconstituting in anhydrous DMSO (up to 33–100 mg/mL) is required to maintain structural integrity during freeze-thaw cycles[2][4].

Table 1: A-779 Trifluoroacetate Solubility & Storage Parameters

Solvent	Max Solubility	Storage Temp	Shelf Life (Solution)	Experimental Notes
PBS (pH 7.2)	~1 mg/mL	4°C	< 24 Hours	Ideal for immediate, solvent-free assays[4].
Water	~25 mg/mL	-20°C	< 24 Hours	Prone to hydrolysis; use immediately[2].
Anhydrous DMSO	33 - 100 mg/mL	-80°C	Up to 1 Month	Aliquot immediately. Final assay DMSO must be <0.1%[2][4].

Reconstitution Protocol (10 mM Stock in DMSO)

• Equilibration: Allow the sealed vial of A-779 to equilibrate to room temperature for 30 minutes before opening. Reasoning: Prevents atmospheric moisture condensation on the hygroscopic peptide, which accelerates degradation.

• Dissolution: Add the calculated volume of anhydrous, cell-culture grade DMSO directly to the vial (e.g., 114.5 μL DMSO to 1 mg of A-779 for a 10 mM stock).

• Homogenization: Vortex gently or pipette up and down until the crystalline solid is completely dissolved into a clear solution.

• Aliquot & Storage: Divide into 10 μL single-use aliquots in sterile microcentrifuge tubes. Purge with inert gas (Argon/Nitrogen) if available, and store at -80°C[4].

Self-Validating Cell Culture Protocol

To establish a rigorous, self-validating system, your experimental design must account for baseline receptor activity, agonist efficacy, antagonist reversal, and potential off-target toxicity.

Fig 2: Standard in vitro workflow for evaluating Mas receptor antagonism using A-779.

Step-by-Step Methodology

Step 1: Cell Preparation & Synchronization

• Seed target cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) in 6-well plates until 70-80% confluent.

• Wash cells twice with warm PBS and replace with serum-free media for 12–24 hours.

• Causality: Serum starvation synchronizes the cell cycle and eliminates background noise from exogenous growth factors and undefined peptides present in Fetal Bovine Serum (FBS), ensuring the observed signaling cascades are strictly driven by the introduced Ang-(1-7).

Step 2: Experimental Group Assignment (The Self-Validating Matrix) To ensure trustworthiness, establish the following four groups:

• Vehicle Control: Media + 0.01% DMSO.

• Agonist Alone: Ang-(1-7) at 100 nM.

• Antagonism: A-779 at 1 μM + Ang-(1-7) at 100 nM.

• Antagonist Control: A-779 at 1 μM alone. (Crucial for verifying that A-779 does not induce partial agonism or basal cytotoxicity).

Step 3: Antagonist Pre-treatment

• Dilute the 10 mM A-779 DMSO stock 1:10,000 in warm, serum-free media to achieve a 1 μM working concentration.

• Apply the A-779 media to Groups 3 and 4. Incubate at 37°C for 30 minutes .

• Causality: Although the IC50 is 0.3 nM[2], a 1 μM dose is standard in vitro to overcome extracellular peptidase degradation and diffusion barriers. The 30-minute pre-incubation allows A-779 to reach thermodynamic equilibrium and fully occupy the MasR binding pockets before the agonist is introduced.

Step 4: Agonist Stimulation

• Spike Ang-(1-7) directly into the media of Groups 2 and 3 to a final concentration of 100 nM.

• Incubate for the required duration based on the downstream target (e.g., 15-30 minutes for rapid phosphorylation events like eNOS/Akt; 24 hours for proliferation markers like PCNA)[5].

Step 5: Harvest and Analysis

• Aspirate media, wash with ice-cold PBS to halt receptor kinetics, and lyse cells immediately in RIPA buffer supplemented with protease and phosphatase inhibitors[6].

Expected Quantitative Outcomes

When evaluating the anti-proliferative effects of the MasR axis (often measured via Proliferating Cell Nuclear Antigen - PCNA expression), a successful and validated experiment will yield data reflecting the competitive blockade of the receptor[5].

Table 2: Simulated Validation Matrix for MasR Antagonism (PCNA Expression)

Experimental Group	Treatment Condition	Expected PCNA Expression (Relative to Control)	Interpretation
1. Vehicle Control	0.01% DMSO	1.00 ± 0.05	Baseline cellular proliferation.
2. Agonist	100 nM Ang-(1-7)	0.45 ± 0.08	Successful MasR activation; proliferation is suppressed[5].
3. Blockade	1 μM A-779 + 100 nM Ang-(1-7)	0.95 ± 0.06	A-779 successfully outcompetes Ang-(1-7), restoring baseline proliferation.
4. Antagonist Control	1 μM A-779	1.02 ± 0.04	Confirms A-779 has no intrinsic effect on proliferation at 1 μM.

Note: If Group 4 shows a significant deviation from Group 1, suspect solvent toxicity (check DMSO final concentration) or off-target receptor binding.

References

• Santos, R. A., et al. (2003). Characterization of a New Selective Antagonist for Angiotensin-(1–7), d-Pro 7. Circulation (AHA Journals). Retrieved from[Link]

• Silva, D. M., et al. (2007). Evidence for a new angiotensin-(1-7) receptor subtype in the aorta of Sprague-Dawley rats. Peptides (PubMed/NIH). Retrieved from[Link]

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Evidence for a new angiotensin-(1-7) receptor subtype in the aorta of Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. A 779 | Benchchem [benchchem.com]

Using A 779 trifluoroacetate in isolated organ bath experiments.

Application Note: Pharmacological Profiling of the Mas Receptor using A 779 Trifluoroacetate in Isolated Organ Bath Assays

Executive Summary

The classical understanding of the Renin-Angiotensin System (RAS) has expanded beyond the Angiotensin II/AT1 receptor axis to include the counter-regulatory ACE2/Angiotensin-(1-7)/Mas receptor axis. Angiotensin-(1-7) [Ang-(1-7)] induces vasorelaxation, anti-proliferation, and anti-inflammatory effects[1]. To rigorously interrogate this pathway in functional tissue assays, researchers rely on A 779 trifluoroacetate , a synthetic heptapeptide and the gold-standard competitive antagonist for the Mas receptor[2]. This guide outlines the causal mechanisms, physicochemical properties, and a self-validating isolated organ bath protocol for utilizing A 779 in vascular reactivity studies.

Pharmacological Context & Causality

A 779 (D-Ala7-Ang-(1-7)) is structurally identical to Ang-(1-7) except for the substitution of D-Alanine at the 7th position[2]. This modification strips the peptide of its intrinsic agonistic efficacy while retaining high binding affinity (IC50 = ~0.3 nM) for the G protein-coupled Mas receptor[2].

In isolated vascular beds (e.g., aortic rings or mesenteric arteries), Ang-(1-7) binding to the Mas receptor triggers the PI3K/Akt pathway, leading to the phosphorylation of endothelial nitric oxide synthase (eNOS) and subsequent Nitric Oxide (NO) production[3]. NO diffuses into the adjacent smooth muscle, inducing cGMP-mediated vasorelaxation.

The Causality of Antagonism: By pre-incubating isolated tissues with A 779, researchers competitively occupy the Mas receptor binding sites. If the subsequent application of Ang-(1-7) fails to induce vasorelaxation in the presence of A 779, it proves that the observed physiological response is strictly Mas-receptor dependent, rather than an off-target effect on AT1 or AT2 receptors[4].

Ang-(1-7)/Mas receptor signaling pathway and competitive inhibition by A 779.

Physicochemical & Pharmacological Properties

To ensure reproducible organ bath results, stock solutions must be handled according to the peptide's specific biochemical parameters.

Parameter	Specification
Chemical Name	A-779 trifluoroacetate salt
Peptide Sequence	Asp-Arg-Val-Tyr-Ile-His-D-Ala (D-Ala7-Ang-(1-7))
Target	Mas Receptor (Ang-(1-7) receptor)
Binding Affinity (IC50)	~0.3 nM for Mas (Negligible affinity for AT1R/AT2R)[2]
CAS Number	159432-28-7[2]
Molecular Weight	872.97 g/mol (free base basis)[2]
Solubility	Soluble in Water or PBS (Prepare single-use aliquots)
Working Concentration	1 µM (10⁻⁶ M) to 10 µM in organ bath chambers[3][4]
Storage	Lyophilized powder at −20°C; Reconstituted aliquots at −80°C[2]

Methodological Framework: Isolated Organ Bath Protocol

The following protocol utilizes a self-validating system to assess Mas receptor-mediated vasorelaxation in rodent aortic rings.

A. Buffer Preparation & Tissue Mounting

• Buffer Setup: Prepare fresh Krebs-Henseleit solution (KHS) and aerate with 95% O₂ / 5% CO₂ (carbogen) at 37°C to maintain a physiological pH of 7.4.

• Tissue Isolation: Rapidly excise the thoracic aorta or mesenteric arteries and place them in ice-cold KHS. Carefully clear the adventitial fat under a dissecting microscope, ensuring the delicate endothelial layer is not stretched or rubbed.

• Mounting: Cut the vessel into 2–3 mm rings. Mount the rings between two wire hooks in the organ bath chambers connected to isometric force transducers.

• Equilibration: Apply a resting tension of 1.5 to 2.0 grams (for rat aorta). Allow the tissue to equilibrate for 45–60 minutes, washing with fresh KHS every 15 minutes to remove endogenous vasoactive metabolites.

B. The Self-Validating System: Endothelial Check

Causality Check: Ang-(1-7) vasorelaxation is entirely dependent on endothelial NO production[3]. If the endothelium is mechanically damaged during dissection, Mas receptor activation will fail to produce relaxation, resulting in a false negative. Therefore, tissue viability and endothelial integrity must be validated before introducing A 779.

• Wake-up Protocol: Expose rings to 60 mM KCl to verify smooth muscle viability and maximal contractile capacity. Wash 3 times until baseline tension is restored.

• Pre-contraction: Add Phenylephrine (PE) (10⁻⁶ M) to achieve a stable sub-maximal contraction plateau.

• Endothelial Validation: Add Acetylcholine (ACh) (10⁻⁵ M). A relaxation response of >80% confirms an intact endothelium. Tissues failing this validation must be discarded. Wash 3 times and allow 30 minutes for baseline recovery.

C. Antagonist Assay Workflow

• Re-contraction: Re-contract the validated rings with PE (10⁻⁶ M) to establish a stable baseline for the experimental run.

• A 779 Incubation: Add A 779 trifluoroacetate to the bath to achieve a final concentration of 1 µM (10⁻⁶ M)[4].

  • Causality of Timing: Incubate for exactly 30 minutes prior to adding the agonist. This temporal window is critical; it allows the competitive antagonist to reach steady-state equilibrium and fully occupy the Mas receptors before the agonist is introduced[3].

• Agonist Curve: Perform a cumulative concentration-response curve by adding Ang-(1-7) in half-log increments (from 10⁻¹⁰ M to 10⁻⁵ M). Wait for the response to plateau after each addition before adding the next dose.

Step-by-step isolated organ bath workflow using A 779 trifluoroacetate.

Data Interpretation & Troubleshooting

• Positive Mas-Receptor Confirmation: In vehicle-treated control rings, Ang-(1-7) should produce a dose-dependent relaxation curve. In rings pre-incubated with A 779, this relaxation curve should be significantly right-shifted or completely abolished[3][4].

• Troubleshooting Lack of Relaxation: If control rings fail to relax to Ang-(1-7) despite passing the ACh endothelial check, verify the expression levels of the Mas receptor in your specific tissue model. Mas receptor expression can be heavily downregulated in certain disease states (e.g., severe diabetes or advanced aging), which blunts the Ang-(1-7) response independent of A 779 application.

References

• Santos, R. A., et al. (2003). Angiotensin-(1–7) is an endogenous ligand for the G protein-coupled receptor Mas. Proceedings of the National Academy of Sciences (PNAS). Retrieved from [Link]

• Iyer, S. N., et al. (2011). Acute and chronic angiotensin-(1–7) restores vasodilation and reduces oxidative stress in mesenteric arteries of salt-fed rats. American Journal of Physiology-Heart and Circulatory Physiology. Retrieved from [Link]

• Kondo, M., et al. (2014). Heat Shock Prevents Insulin Resistance–Induced Vascular Complications by Augmenting Angiotensin-(1-7) Signaling. Diabetes. Retrieved from [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. A-779 trifluoroacetate salt ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. journals.physiology.org [journals.physiology.org]

A 779 trifluoroacetate for investigating fibrosis models.

Application Note: Pharmacological Isolation of the Mas Receptor in Fibrosis Models Using A 779 Trifluoroacetate

Executive Summary

The Renin-Angiotensin System (RAS) is a primary regulator of tissue remodeling and fibrogenesis. While the classical ACE/Angiotensin II (Ang II)/AT1R axis drives pro-fibrotic signaling, the alternative ACE2/Ang-(1-7)/Mas Receptor (MasR) axis acts as an endogenous counter-regulatory mechanism, promoting anti-inflammatory and anti-fibrotic effects[1].

For researchers investigating novel anti-fibrotic therapeutics—such as ACE2 activators, Ang-(1-7) analogs, or endogenous RAS modulators—proving target engagement via the Mas receptor is a critical regulatory and scientific milestone. A 779 trifluoroacetate (D-Ala7-Ang-(1-7)) is a highly potent, selective MasR antagonist[2]. By incorporating A 779 into in vitro and in vivo workflows, scientists can create self-validating experimental designs that definitively isolate MasR-dependent protection from off-target effects.

Mechanistic Rationale & Target Engagement

A 779 is a synthetic heptapeptide analog of Ang-(1-7) where the C-terminal proline is substituted with D-alanine. This structural modification strips the peptide of its intrinsic agonistic activity while retaining high binding affinity for the G protein-coupled Mas receptor[2].

In fibrotic disease states (pulmonary, cardiac, hepatic, or renal), Ang II hyperactivation drives the phosphorylation of MAPK and the nuclear translocation of NF-κB, culminating in TGF-β1 release and extracellular matrix (ECM) deposition[3]. Activation of the MasR by Ang-(1-7) directly antagonizes this cascade. By pre-treating or co-administering A 779, researchers can selectively block the MasR, thereby abolishing the protective effects of Ang-(1-7) and allowing the pro-fibrotic Ang II cascade to proceed unchecked[4].

Figure 1: The ACE2/Ang-(1-7)/MasR signaling axis and the pharmacological blockade of MasR by A 779.

Quantitative Impact of A 779 in Fibrosis Models

To establish a self-validating protocol, the inclusion of an A 779 "reversal" cohort is mandatory. Below is a summary of quantitative benchmarks demonstrating how A 779 reverses the anti-fibrotic effects of Ang-(1-7) across various in vivo models.

Fibrosis Model	Target Tissue	Readout / Biomarker	Effect of Ang-(1-7) Therapy	Effect of A 779 Co-administration	Ref
Monocrotaline (MCT) Toxicity	Pulmonary / Right Ventricle	Right Ventricular Fibrotic Area (%)	Reduced from 13.0% to 10.1%	Abolished protection; returned to baseline disease levels	[4]
Bleomycin (BLM) Induction	Pulmonary	α-Collagen I & MAPK Phosphorylation	Attenuated inflammation and ECM deposition	Reversed anti-fibrotic effect; increased α-Collagen I	[3]
Bile Duct Ligation	Hepatic	TGF-β1 Tissue Levels	Suppressed TGF-β1 expression	Increased liver tissue levels of TGF-β1	[1]
Streptozotocin (STZ)	Renal (Diabetic Nephropathy)	Polyunsaturated Fatty Acids (PUFAs)	Significantly increased protective PUFAs	Decreased PUFAs compared to Ang-(1-7) alone	[5]

Self-Validating Experimental Protocols

Protocol A: In Vitro Fibroblast Activation Assay

Objective: To prove that the suppression of myofibroblast differentiation (α-SMA expression) by a test compound is strictly dependent on the Mas receptor. Causality Check: Pre-treatment with A 779 is required before introducing the anti-fibrotic agonist. Because A 779 is a competitive antagonist, establishing receptor occupancy prior to agonist exposure prevents false-negative rescue artifacts[3].

Step-by-Step Methodology:

• Cell Preparation: Seed primary human lung fibroblasts (e.g., HFL-1) or primary cardiac fibroblasts in 6-well plates at 2×105 cells/well. Grow to 70-80% confluence.

• Synchronization: Wash cells with PBS and serum-starve in 0.1% FBS media for 24 hours to synchronize the cell cycle and establish a baseline for signaling kinases.

• MasR Blockade (The A 779 Step): Pre-treat the designated "Reversal" wells with A 779 trifluoroacetate (1 μM to 10 μM, optimized via dose-response) for 30 minutes.

• Agonist Introduction: Add the anti-fibrotic agent (e.g., Ang-(1-7) at 100 nM) to the appropriate wells for 30 minutes.

• Fibrotic Stimulation: Challenge all wells (except naive controls) with Ang II (100 nM) or recombinant TGF-β1 (5-10 ng/mL) to induce myofibroblast differentiation.

• Incubation & Harvest: Incubate for 24-48 hours. Lysis cells using RIPA buffer containing protease and phosphatase inhibitors.

• Readout: Quantify α-SMA, Collagen I, and phosphorylated MAPK/NF-κB via Western Blot or RT-qPCR. Validation: The A 779-treated wells must show expression levels statistically identical to the Ang II/TGF-β1 positive controls, proving the protective agent requires MasR to function.

Protocol B: In Vivo Pulmonary Fibrosis Model (Bleomycin/MCT)

Objective: To evaluate the systemic reliance on the MasR for cardiopulmonary protection in vivo. Causality Check: Peptides like Ang-(1-7) and A 779 possess extremely short circulating half-lives due to rapid degradation by endogenous peptidases. Daily intraperitoneal (i.p.) injections result in sharp pharmacokinetic peaks and prolonged sub-therapeutic troughs. Therefore, the use of subcutaneous osmotic minipumps is mandatory to achieve steady-state receptor antagonism[3].

Step-by-Step Methodology:

• Model Induction (Day 0): Induce pulmonary fibrosis in Wistar rats or C57BL/6 mice via intratracheal bleomycin instillation or subcutaneous monocrotaline injection[4].

• Pump Preparation (Day -1): Prime Alzet® osmotic minipumps (e.g., Model 2002 for a 14-day infusion) overnight in sterile saline at 37°C.

  • Vehicle Group: Sterile saline.

  • Treatment Group: Ang-(1-7) at 576 μg/kg/day.

  • Reversal Group: Ang-(1-7) at 576 μg/kg/day + A 779 at 744 μg/kg/day (A 779 is co-formulated in the same pump to ensure simultaneous, competitive delivery)[5].

• Implantation (Day 1): Surgically implant the primed minipumps subcutaneously in the dorsal interscapular region under isoflurane anesthesia.

• Monitoring: Monitor animal weight, respiratory rate, and right ventricular systolic pressure (RVSP) via right heart catheterization at the experimental endpoint.

• Tissue Harvest (Day 14 or 21): Euthanize animals. Perfuse the right ventricle and lungs with cold PBS. Fix the left lung in 10% formalin for Masson's Trichrome staining (to quantify fibrotic area) and snap-freeze the right lung for hydroxyproline assays and molecular analysis.

Figure 2: Workflow for in vivo pharmacological validation of the Mas receptor using continuous osmotic pump infusion.

Formulation and Handling Precautions

• Solubility: A 779 trifluoroacetate is highly soluble in water and PBS. Reconstitute in sterile, nuclease-free water to create a concentrated stock solution (e.g., 10 mM).

• Stability: As a peptide, A 779 is susceptible to degradation. Aliquot the stock solution into single-use vials and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Adsorption: Peptides can adsorb to plastic surfaces. Use low-protein binding microcentrifuge tubes and pipette tips during serial dilutions to prevent loss of the active compound.

References

• Simoes e Silva, A. C., Silveira, K. D., Ferreira, A. J., & Teixeira, M. M. (2013). ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis. British Journal of Pharmacology, 169(3), 477-492. Available at:[Link]

• Shenoy, V., Ferreira, A. J., Qi, Y., Fraga-Silva, R. A., Díez-Freire, C., Dooies, A., ... & Katovich, M. J. (2010). The Angiotensin-Converting Enzyme 2/Angiogenesis-(1–7)/Mas Axis Confers Cardiopulmonary Protection against Lung Fibrosis and Pulmonary Hypertension. American Journal of Respiratory and Critical Care Medicine, 182(8), 1065-1072. Available at:[Link]

• Meng, Y., Li, T., Zhou, G. S., Chen, Y., Yu, C. H., Pang, M. X., ... & Li, X. (2014). Angiotensin-converting enzyme 2/angiotensin-(1-7)/Mas axis protects against lung fibrosis by inhibiting the MAPK/NF-κB pathway. American Journal of Respiratory Cell and Molecular Biology, 50(4), 723-736. Available at:[Link]

• Singh, A., & Sharma, P. (2011). Angiotensin (1-7)/Mas receptor axis activation ameliorates the changes in fatty acid composition in diabetic rats with nephropathy. Renal Failure, 33(3), 332-337. Available at:[Link]

Sources

• 1. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A 779 | Other Angiotensin Receptors | Tocris Bioscience [tocris.com]
• 3. Angiotensin-converting enzyme 2/angiotensin-(1-7)/Mas axis protects against lung fibrosis by inhibiting the MAPK/NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsjournals.org [atsjournals.org]
• 5. tandfonline.com [tandfonline.com]

Studying renal physiology with A 779 trifluoroacetate.

Decoding the Protective Axis of the Renal Renin-Angiotensin System: Application Guide for A-779 Trifluoroacetate

Executive Summary

The Renin-Angiotensin System (RAS) dictates renal hemodynamics, electrolyte balance, and fibrotic responses. While the classical ACE/Ang II/AT1R axis drives vasoconstriction and sodium retention, the counter-regulatory ACE2/Ang-(1-7)/Mas receptor axis promotes vasodilation, natriuresis, and anti-fibrosis ()[1]. To isolate and study this protective mechanism, researchers rely on A-779 trifluoroacetate , a synthetic peptide that acts as a highly selective, competitive antagonist for the Mas receptor.

This application note provides drug development professionals and physiologists with self-validating protocols and mechanistic insights for utilizing A-779 trifluoroacetate in renal research.

Pharmacodynamics & Causality of Experimental Choice

A-779 (Asp-Arg-Val-Tyr-Ile-His-D-Ala) is structurally derived from Ang-(1-7) by substituting the C-terminal Proline with D-Alanine. This modification strips the peptide of its agonistic activity while preserving its high binding affinity (IC50 ≈ 0.3 nM) for the Mas receptor ()[2].

Why use A-779 instead of genetic knockout models? MasR knockout mice exhibit compensatory developmental changes in other RAS components. Acute pharmacological blockade with A-779 allows researchers to observe real-time physiological shifts in wild-type models without confounding compensatory mechanisms. Furthermore, because Ang-(1-7) can exhibit weak affinity for the Ang II type 2 receptor (AT2R), A-779 is causally necessary to definitively attribute observed phenotypes—such as reduced Na+-ATPase activity—specifically to the Mas receptor rather than AT2R cross-activation ()[3].

Visualizing the Mas Receptor Signaling Logic

Fig 1: A-779 trifluoroacetate competitively blocks Ang-(1-7)/MasR protective renal signaling.

Experimental Protocols

Protocol 1: In Vivo Assessment of Renal Hemodynamics and Natriuresis (Rat Model)

Self-Validating Design: This protocol incorporates both A-779 (MasR antagonist) and PD123319 (AT2R antagonist) to definitively isolate Mas-dependent diuresis from potential AT2R cross-activation.

Step-by-Step Methodology:

• Subject Preparation: Anesthetize adult male Wistar rats. Cannulate the femoral artery for continuous Mean Arterial Pressure (MAP) monitoring and the femoral vein for peptide infusion.

• Renal Clearance Setup: Catheterize the urinary bladder for timed urine collection.

• Equilibration: Infuse isotonic saline at 20 µL/min for 45 minutes to establish a stable baseline for urine flow rate (UFR) and sodium excretion (UNaV).

• Antagonist Pre-treatment (The Validation Step):

  • Cohort A (Control): Saline vehicle.

  • Cohort B (Mas Blockade): A-779 trifluoroacetate bolus (10 µg/kg) followed by continuous infusion (10 µg/kg/hr) ()[2].

  • Cohort C (AT2 Blockade): PD123319 continuous infusion (10 µg/kg/hr).

  • Causality Note: A-779 is a competitive antagonist with a short plasma half-life; continuous infusion is mandatory to maintain receptor occupancy during the subsequent agonist challenge.

• Agonist Challenge: Co-infuse Ang-(1-7) (100 pmol/kg/min) across all cohorts for 60 minutes.

• Data Collection: Collect urine in 15-minute fractions. Measure urinary sodium via flame photometry.

Protocol 2: In Vitro Attenuation of Mesangial Fibrosis

Self-Validating Design: Uses High Glucose (HG) to induce endogenous RAS-mediated fibrosis, validating A-779's ability to unmask the protective Ang-(1-7) signaling pathway.

Step-by-Step Methodology:

• Cell Culture: Seed primary rat mesangial cells in 6-well plates and grow to 80% confluence. Starve in 0.5% FBS for 24 hours to synchronize the cell cycle.

• Pre-treatment: Introduce A-779 trifluoroacetate (1 µM) to the culture media 30 minutes prior to stimulation.

  • Causality Note: Pre-incubation ensures Mas receptors are fully occupied before the rapid activation of intracellular MAPK/p38 pathways triggered by the fibrotic stimulus ()[1].

• Fibrotic Stimulation: Expose cells to High Glucose (25 mM) or exogenous Ang II (100 nM) for 24 hours to stimulate TGF-β1 and fibronectin expression.

• Ang-(1-7) Intervention: Add Ang-(1-7) (100 nM) to evaluate its anti-fibrotic efficacy.

• Quantification: Lyse cells and perform RT-qPCR for TGF-β1 mRNA and Western Blot for Collagen IV.

Quantitative Data Interpretation

The following table summarizes the expected physiological and molecular shifts, demonstrating how A-779 reverses the protective effects of Ang-(1-7) ()[4].

Experimental Condition	MAP (mmHg)	Urine Flow Rate (µL/min)	Na+ Excretion (µEq/min)	TGF-β1 Expression (Fold Change)
Baseline / Control	105 ± 5	15.2 ± 2.1	1.8 ± 0.3	1.0x (Normalized)
Ang II (100 nM)	135 ± 8	8.5 ± 1.5	0.9 ± 0.2	3.5x
Ang-(1-7) alone	95 ± 4	28.4 ± 3.5	3.6 ± 0.5	0.8x
Ang-(1-7) + A-779	104 ± 6	16.1 ± 2.0	1.9 ± 0.4	3.2x (Reverses protection)

Troubleshooting & Best Practices

• Peptide Stability: A-779 trifluoroacetate is highly susceptible to proteolytic degradation. Reconstitute in sterile, distilled water or a slightly acidic buffer, aliquot immediately, and store at -80°C. Avoid repeated freeze-thaw cycles.

• Dose Titration: Because A-779 is a competitive antagonist, the required dose is directly proportional to the local concentration of Ang-(1-7). If incomplete blockade is observed in renal tissue (which has high local ACE2 activity), increase the A-779 concentration up to 10 µM in vitro.

• Adsorption to Plastics: Peptides like A-779 can adhere to the walls of plastic tubes. Use low-protein binding microcentrifuge tubes during serial dilutions to prevent unintended concentration drops.

References

• [1] The ANG-(1–7)/ACE2/mas axis in the regulation of nephron function. American Journal of Physiology-Renal Physiology. URL: [Link]

• [4] ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis. British Journal of Pharmacology. URL: [Link]

• [3] Angiotensin-(1–7) exerts a protective action in a rat model of ventilator-induced diaphragmatic dysfunction. PubMed Central (PMC). URL: [Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Angiotensin-(1–7) exerts a protective action in a rat model of ventilator-induced diaphragmatic dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]

Application Note: A-779 Trifluoroacetate in Neurological and Cognitive Function Studies

Executive Summary & Mechanistic Framework

The brain renin-angiotensin system (RAS) is a critical regulator of cerebrovascular function, neuroinflammation, and cognitive preservation. Historically, research heavily focused on the classical ACE/Angiotensin II/AT1R axis, which promotes oxidative stress and neurodegeneration. However, the discovery of the protective ACE2/Ang-(1-7)/Mas Receptor (MasR) axis has shifted therapeutic paradigms.

A-779 trifluoroacetate (Asp-Arg-Val-Tyr-Ile-His-D-Ala) is a potent, highly selective synthetic peptide antagonist of the Mas receptor. In neurological and cognitive function studies, A-779 is the gold-standard pharmacological tool used to isolate and validate the specific neuroprotective, anti-inflammatory, and procognitive effects of Ang-(1-7)[1][2]. By utilizing A-779, researchers can definitively uncouple MasR-dependent pathways from AT1R/AT2R cross-talk, establishing direct causality in experimental models of ischemic stroke, Alzheimer's disease (AD), and microglial activation[3][4].

Fig 1: The ACE2/Ang-(1-7)/MasR signaling axis and targeted blockade by A-779.

Key Applications in Cognitive and Neurological Research

Ischemic Stroke and Cerebrovascular Protection

Central administration of Ang-(1-7) significantly reduces infarct volume, decreases reactive oxygen species (ROS) production, and improves neurological deficits following permanent middle cerebral artery occlusion (pMCAO)[5][6]. The co-infusion of A-779 completely abolishes these protective effects, proving that Ang-(1-7)-mediated cerebral angiogenesis and neuroprotection are strictly MasR-dependent[3][6].

Cognitive Impairment and Neurodegeneration

In models of Alzheimer's disease (e.g., 5XFAD mice or Aβ42-injected rats), the ACE2/Ang-(1-7)/MasR axis facilitates memory consolidation and synaptic plasticity[1]. Intracerebroventricular (i.c.v.) infusion of Ang-(1-7) ameliorates cognitive impairment and AD-related pathology. When A-779 is co-administered, the cognitive benefits are reversed, confirming MasR's role in mitigating amyloidogenic damage[1].

Neuroinflammation and Microglial Polarization

Microglia are the primary immune cells in the central nervous system. Aging or endotoxin (LPS) exposure triggers M1 microglial polarization, releasing pro-inflammatory cytokines (Il1b, Il6, Tnf). Activation of the MasR using agonists like AVE0991 suppresses this response, promoting an M2 neuroprotective phenotype[4]. Pre-treatment with A-779 (1 µM) fully abolishes this suppression, restoring the inflammatory cascade and validating the receptor-specific mechanism[4].

Summary of Quantitative Pharmacological Data

Experimental Model	Administration Route	A-779 Dose / Concentration	Target Agonist	Observed Mechanistic Reversal
Ischemic Stroke (pMCAO)	In vivo (i.c.v. Infusion)	3 nmol/rat (bolus) or ~100-400 ng/kg/min	Ang-(1-7)	Abolished Ang-(1-7)-mediated reduction in infarct volume and ROS production[6][7].
Alzheimer's Disease (5XFAD)	In vivo (i.c.v. Infusion)	10-50 pmol/h (osmotic pump)	Ang-(1-7)	Reversed cognitive preservation and anti-amyloidogenic effects[1].
Microglial Activation (LPS)	In vitro (Primary Microglia)	1 µM (1 × 10⁻⁶ M)	AVE0991	Restored Il1b, Il6, and Tnf mRNA expression to LPS-lesioned levels[4].

Validated Experimental Protocols

To ensure scientific integrity, every protocol utilizing A-779 must be designed as a self-validating system . This requires the inclusion of an "A-779 alone" control group. Because A-779 is a competitive antagonist, it should not significantly alter baseline physiological or cognitive parameters in healthy subjects[4][7]. If the A-779-only group deviates from the vehicle control, it indicates potential off-target effects, incorrect dosing, or vehicle contamination.

Protocol A: In Vivo Intracerebroventricular (i.c.v.) Infusion via Osmotic Pump

This protocol is optimized for chronic cognitive studies (e.g., Alzheimer's models) where sustained receptor blockade is required.

Fig 2: Self-validating in vivo workflow for i.c.v. administration of A-779.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve A-779 trifluoroacetate in sterile artificial cerebrospinal fluid (aCSF).

  • Causality: Utilizing aCSF rather than standard saline maintains physiological osmolarity and pH within the brain ventricles, preventing vehicle-induced neurotoxicity or artifactual neuroinflammation that could skew cognitive readouts.

• Pump Priming: Fill Alzet micro-osmotic pumps (e.g., Model 1004 for 28-day delivery) with the A-779 solution (calculated to deliver ~10-50 pmol/h depending on the rodent model). Submerge the filled pumps in sterile saline at 37°C for 48 hours prior to surgery.

  • Causality: Priming ensures the pump reaches a steady-state pumping rate immediately upon implantation, avoiding a lag phase in MasR blockade during the critical early stages of disease induction.

• Stereotaxic Implantation: Anesthetize the rodent (e.g., isoflurane) and secure it in a stereotaxic frame. Implant a brain infusion cannula into the lateral ventricle (Rat coordinates: AP: -0.8 mm, ML: -1.5 mm, DV: -3.5 mm from bregma). Connect the cannula to the subcutaneous osmotic pump via a catheter.

• Disease Induction & Behavioral Testing: Following a brief recovery period, induce the neurological insult (e.g., i.c.v. injection of Aβ42). Conduct cognitive assays (e.g., Morris Water Maze, Novel Object Recognition) at predetermined time points.

• Validation Check: Verify that the "A-779 + Vehicle" cohort performs identically to the "Vehicle + Vehicle" cohort to confirm the absence of intrinsic A-779 toxicity.

Protocol B: In Vitro Microglial Assay for Neuroinflammation

This protocol is designed to evaluate the molecular pathways of neuroinflammation using primary microglia or BV2 cell lines.

Step-by-Step Methodology:

• Cell Culture: Seed primary microglia in 6-well plates at a density of 1×106 cells/well. Allow 24 hours for adherence in a humidified 37°C, 5% CO₂ incubator.

• Antagonist Pre-treatment: Aspirate media and replace with fresh media containing 1 µM A-779[4]. Incubate for 30 minutes.

  • Causality: Pre-incubation is critical. It allows A-779 to occupy and competitively block the MasR binding sites before the agonist is introduced, ensuring complete inhibition of the downstream signaling cascade.

• Agonist Administration: Add the MasR agonist (e.g., Ang-(1-7) at 100 nM or AVE0991 at 1 µM) to the wells. Incubate for 1 hour.

• Inflammatory Insult: Introduce Lipopolysaccharide (LPS) at 100 ng/mL to induce M1 microglial polarization. Incubate for 24 hours.

• Transcriptional Readout: Lyse the cells using TRIzol reagent. Perform qRT-PCR to quantify the mRNA expression of Il1b, Il6, and Tnf.

  • Causality: Quantifying mRNA provides a direct, highly sensitive measure of the transcriptional suppression of pro-inflammatory cytokines mediated by the MasR pathway, isolating the genomic effects of A-779 blockade.

Sources

• 1. Targeting the Renin-Angiotensin System (RAS) for Neuropsychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cognitive benefits of Angiotensin IV and Angiotensin-(1-7): a systematic review of experimental studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. explorationpub.com [explorationpub.com]
• 4. AVE0991, a nonpeptide analogue of Ang-(1-7), attenuates aging-related neuroinflammation | Aging [aging-us.com]
• 5. Angiotensin-(1-7) and Mas receptor in the brain [explorationpub.com]
• 6. ACE2-Ang-(1-7)-Mas Axis in Brain: A Potential Target for Prevention and Treatment of Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Elucidating Metabolic Pathways Using A 779 Trifluoroacetate

Abstract

The Renin-Angiotensin System (RAS) is a critical regulator of cardiovascular and metabolic homeostasis. Beyond its classical vasoconstrictive axis (ACE/Ang II/AT1R), a counter-regulatory pathway, the ACE2/Angiotensin-(1-7)/Mas receptor axis, has emerged as a key player in promoting metabolic health. Angiotensin-(1-7) [Ang-(1-7)], acting through its G protein-coupled receptor, Mas, exerts numerous beneficial effects, including improved insulin sensitivity, enhanced glucose tolerance, and reduced adiposity.[1][2] A 779 is a potent and highly selective peptide antagonist of the Mas receptor, making it an indispensable pharmacological tool to probe the function of this protective axis.[3][4] By specifically blocking the actions of Ang-(1-7) at the Mas receptor, A 779 enables researchers to delineate the physiological and pathophysiological roles of this pathway in metabolic disorders such as type 2 diabetes, obesity, and non-alcoholic steatohepatitis (NASH). This document provides a comprehensive guide, including detailed protocols and mechanistic insights, for utilizing A 779 trifluoroacetate in both in vitro and in vivo models to advance the study of metabolic diseases.

The Role of the Ang-(1-7)/Mas Axis in Metabolism

The RAS is traditionally known for the ACE/Ang II/AT1R axis, which promotes vasoconstriction, inflammation, and insulin resistance. However, the discovery of the ACE2/Ang-(1-7)/Mas axis has revealed a counterbalancing system with generally opposing effects.[1][5] Ang-(1-7) is produced from Ang II by the enzyme ACE2 and acts on the Mas receptor to stimulate downstream signaling cascades, notably involving protein kinase B (Akt) and nitric oxide (NO) production.[5]

Activation of the Mas receptor has been shown to:

• Improve Insulin Sensitivity: The Mas receptor is an essential component of the insulin receptor signaling pathway, and its activation can enhance glucose uptake and utilization in peripheral tissues.[1]

• Modulate Adipose Tissue Function: Ang-(1-7) can reduce the release of inflammatory mediators from adipose tissue and increase the production of adiponectin, a key adipokine that regulates insulin sensitivity.[1][6]

• Protect Pancreatic β-Cells: The axis plays a role in preserving the function and viability of insulin-producing pancreatic β-cells.[5]

A 779 allows researchers to confirm that these observed beneficial effects are specifically mediated through the Mas receptor by demonstrating that the effects are abolished in its presence.

A 779 Trifluoroacetate: Mechanism and Properties

A 779 is a synthetic heptapeptide ([D-Ala⁷]-Angiotensin-(1-7)) that acts as a specific and potent antagonist of the Mas receptor.[7][8] Its utility in research is grounded in its high selectivity and well-characterized mechanism of action.

Mechanism of Action: A 779 competitively binds to the Mas receptor, preventing the endogenous ligand, Ang-(1-7), from binding and initiating downstream signaling. It has a very high affinity for the Mas receptor, with an IC50 value of approximately 0.3 nM, and shows no significant affinity for the AT1 or AT2 angiotensin receptors at concentrations up to 1 µM.[3][4][9] This high degree of selectivity is critical for ensuring that the observed experimental effects are due to the specific blockade of the Mas receptor and not off-target interactions.

Caption: A 779 blocks the metabolic effects of Ang-(1-7).

Physicochemical & Handling Properties

Proper handling and storage of A 779 trifluoroacetate are paramount for maintaining its biological activity and ensuring reproducible results. The trifluoroacetate (TFA) salt is a common byproduct of peptide synthesis and purification via HPLC.[10][11] While TFA itself can have biological effects at high concentrations, the amount present as a counter-ion in typical working solutions of A 779 is negligible and unlikely to cause confounding effects.[12] Nevertheless, the use of a vehicle-only control group is always mandatory.

Property	Specification	Source
Full Name	[D-Ala⁷]-angiotensin-(1-7) trifluoroacetate salt	[9]
Molecular Formula	C₃₉H₆₀N₁₂O₁₁ • xC₂HF₃O₂
Molecular Weight	872.97 g/mol (free base)
Purity	≥98% (HPLC)	[9][13]
Appearance	White to off-white lyophilized powder	[9]
Storage	Store at -20°C for long-term stability (≥4 years)	[3][14]
Solubility	DMSO: ~33 mg/mLDMF: ~10 mg/mLPBS (pH 7.2): ~1 mg/mL	[3][14]
Handling Notes	Prepare stock solutions in DMSO or DMF. For aqueous solutions, prepare fresh and do not store for more than one day. Avoid repeated freeze-thaw cycles.	[14]

Protocols for In Vitro Investigation

In vitro studies are essential for dissecting the direct cellular mechanisms through which the Mas receptor modulates metabolic function.

Causality and Experimental Rationale: The primary goal of these protocols is to establish a causal link between Mas receptor activation and a specific metabolic outcome. The experimental design hinges on four core treatment groups:

• Vehicle Control: Establishes the baseline cellular response.

• Ang-(1-7) alone: Demonstrates the effect of Mas receptor activation.

• A 779 alone: Controls for any non-specific effects of the antagonist itself.

• A 779 + Ang-(1-7): The critical group. If A 779 blocks the effect observed with Ang-(1-7), it provides strong evidence that the effect is Mas receptor-dependent.

Caption: General workflow for in vitro experiments using A 779.

Protocol 1: Cellular Glucose Uptake Assay

This protocol measures the ability of cells to take up glucose from the surrounding medium, a key function of insulin signaling.

• Materials:

  • Relevant cell line (e.g., HepG2 hepatocytes, differentiated 3T3-L1 adipocytes, L6 myotubes).

  • 24- or 96-well clear-bottom black plates.

  • Krebs-Ringer Bicarbonate (KRB) buffer.

  • 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose) or similar fluorescent glucose analog.

  • Angiotensin-(1-7) and A 779 trifluoroacetate.

  • Fluorescence plate reader.

• Step-by-Step Methodology:

  • Cell Seeding: Plate cells at an appropriate density and allow them to adhere and grow to ~80-90% confluency.

  • Serum Starvation: Replace growth media with serum-free media for 4-6 hours to reduce baseline glucose uptake.

  • Pre-treatment with A 779: Wash cells with warm PBS. Add serum-free media containing A 779 (e.g., 1 µM) or vehicle to the appropriate wells. Incubate for 30-60 minutes.

    • Rationale: Pre-incubation ensures the antagonist has sufficient time to occupy the Mas receptors before the agonist is introduced.

  • Treatment with Ang-(1-7): Add Ang-(1-7) (e.g., 100 nM) to the designated wells (with and without A 779). Incubate for the desired time (e.g., 30 minutes).

  • Glucose Uptake: Wash cells twice with warm KRB buffer. Add KRB buffer containing 2-NBDG (e.g., 100 µM) to all wells. Incubate for 30-60 minutes at 37°C.

  • Termination: Aspirate the 2-NBDG solution and wash cells three times with ice-cold PBS to remove extracellular fluorescence.

  • Quantification: Add cell lysis buffer and measure fluorescence using a plate reader (Excitation/Emission ~485/535 nm). Normalize fluorescence values to total protein content in each well.

Protocols for In Vivo Investigation

In vivo studies are crucial for understanding the systemic impact of the Ang-(1-7)/Mas axis on metabolic homeostasis in the context of a whole organism.

Causality and Experimental Rationale: Animal models of metabolic syndrome (e.g., high-fat diet-induced obesity, genetic models like db/db mice) are used to simulate human disease.[15][16][17] A 779 is typically administered chronically to block the Mas receptor over a period during which metabolic parameters are monitored. This allows researchers to determine if the absence of Mas signaling alters the progression or severity of the metabolic disorder.

Caption: Workflow for chronic in vivo study using A 779.

Protocol 2: Glucose and Insulin Tolerance Tests (GTT & ITT)

GTT assesses the body's ability to clear a glucose load, while ITT measures the response to exogenous insulin. These are fundamental tests for evaluating insulin resistance and glucose intolerance.

• Materials:

  • Animal model treated with vehicle or A 779 (e.g., via osmotic minipump at 0.01 mg/kg/day).[3]

  • Handheld glucometer and test strips.

  • D-Glucose solution (sterile, for injection).

  • Human or rodent insulin (for injection).

  • Restrainers and collection tubes.

• Step-by-Step Methodology (Glucose Tolerance Test - GTT):

  • Fasting: Fast animals overnight (12-16 hours for rats, 6 hours for mice) with free access to water.

    • Rationale: Fasting ensures that the subsequent glucose challenge is not confounded by recent food intake, providing a clear baseline.

  • Baseline Blood Glucose (t=0): Place the animal in a restrainer. Gently nick the tail vein with a sterile lancet and measure blood glucose.

  • Glucose Administration: Administer a bolus of D-glucose via intraperitoneal (i.p.) injection (e.g., 2 g/kg for mice, 1 g/kg for rats). Start the timer immediately.

  • Time-Course Measurement: Collect blood and measure glucose at subsequent time points (e.g., 15, 30, 60, 90, and 120 minutes) post-injection.

  • Data Analysis: Plot blood glucose concentration versus time for both vehicle and A 779-treated groups. Calculate the Area Under the Curve (AUC) for a quantitative comparison of glucose clearance.

• Step-by-Step Methodology (Insulin Tolerance Test - ITT):

  • Fasting: Fast animals for a shorter period (4-6 hours).

  • Baseline Blood Glucose (t=0): Measure baseline blood glucose as described for the GTT.

  • Insulin Administration: Administer a bolus of insulin via i.p. injection (e.g., 0.75 U/kg for mice). Start the timer.

  • Time-Course Measurement: Collect blood and measure glucose at subsequent time points (e.g., 15, 30, 45, and 60 minutes) post-injection.

  • Data Analysis: Plot blood glucose levels (often as a percentage of the baseline) versus time. A slower decline in blood glucose in one group compared to another indicates greater insulin resistance.

Data Presentation and Interpretation

Example Data Table: GTT and ITT Results in a Diet-Induced Obesity Model

Parameter	Vehicle Control Group (n=10)	A 779-Treated Group (n=10)	p-value
Fasting Blood Glucose (mg/dL)	145 ± 8	168 ± 11	< 0.05
GTT AUC (mg/dL * min)	32,500 ± 1,500	41,000 ± 2,100	< 0.01
Fasting Insulin (ng/mL)	3.1 ± 0.4	4.5 ± 0.6	< 0.05
ITT Nadir (% of baseline)	45 ± 5%	65 ± 7%	< 0.01

Interpretation: In this hypothetical example, chronic treatment with A 779 in an obese mouse model resulted in higher fasting glucose and insulin levels, impaired glucose tolerance (higher GTT AUC), and significant insulin resistance (a smaller drop in blood glucose during the ITT). This outcome would strongly suggest that the endogenous Ang-(1-7)/Mas receptor axis plays a crucial, protective role in maintaining glucose homeostasis in the context of diet-induced obesity. The blockade of this protective signaling by A 779 unmasks a more severe metabolic dysfunction.

Conclusion

A 779 trifluoroacetate is a powerful and selective pharmacological tool that is indispensable for investigating the metabolic roles of the ACE2/Ang-(1-7)/Mas receptor axis. By employing the rigorous in vitro and in vivo protocols outlined in this guide, researchers can effectively dissect the specific contributions of this pathway to glucose homeostasis, insulin sensitivity, and overall metabolic health. The careful application of A 779 will continue to illuminate the complex pathophysiology of metabolic disorders and aid in the identification of novel therapeutic targets.

References

• CONICET. (n.d.). Metabolic Role of Angiotensin-(1-7)/Mas Axis.

• Frontiers in Physiology. (2020, August 23). The Novel Angiotensin-(1–7) Analog, A-1317, Improves Insulin Resistance by Restoring Pancreatic β-Cell Functionality in Rats With Metabolic Syndrome. Retrieved from [Link]

• Scientific Archives. (n.d.). ACE 2/Ang (1-7)/Mas, Non-conventional RAS Axis: Endogenous Contributor of Cardio, and Reno-protective Responses. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). The Renin Angiotensin System and the Metabolic Syndrome. Retrieved from [Link]

• PubMed. (2014, July 15). Angiotensin II and 1-7 during aging in Metabolic Syndrome rats. Expression of AT1, AT2 and Mas receptors in abdominal white adipose tissue. Retrieved from [Link]

• PubMed. (2014, October 15). Role of Mas receptor antagonist (A779) on pressure diuresis and natriuresis and renal blood flow in the absence of angiotensin II receptors type 1 and 2 in female and male rats. Retrieved from [Link]

• Neuropharmacology. (2012, September). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Retrieved from [Link]

• bioRxiv. (2024, April 19). Male LEW.1WR1 Rats Develop Metabolic Dysfunction, Steatohepatitis, and Liver Damage. Retrieved from [Link]

• Scientific Reports. (2025, July 1). A novel mouse model for studying complications related to type 2 diabetes using a medium-fat diet, fructose, and streptozotocin. Retrieved from [Link]

• ResearchGate. (n.d.). Glucose tolerance and insulin sensitivity. Effect of acute treatment.... Retrieved from [Link]

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Application Notes &amp; Protocols: A 779 Trifluoroacetate as a Pharmacological Tool for Investigating Inflammatory Responses

Introduction: Targeting the Protective Arm of the Renin-Angiotensin System

The Renin-Angiotensin System (RAS) is a critical hormonal cascade, traditionally known for its role in regulating blood pressure and fluid balance. Historically, the system was viewed through the lens of its "classical" axis: Angiotensin-Converting Enzyme (ACE), Angiotensin II (Ang II), and the Ang II Type 1 (AT1) receptor. This axis is now widely recognized as pro-inflammatory, pro-fibrotic, and a key driver in the pathophysiology of cardiovascular and renal diseases[1].

In recent decades, a counter-regulatory or "protective" arm of the RAS has been characterized, fundamentally shifting our understanding of this system. This axis is composed of Angiotensin-Converting Enzyme 2 (ACE2), the peptide Angiotensin-(1-7) [Ang-(1-7)], and its primary target, the Mas G-protein coupled receptor (MasR)[2][3]. The ACE2/Ang-(1-7)/MasR axis actively opposes the detrimental effects of the classical pathway. Ang-(1-7) binding to the MasR initiates signaling cascades that result in potent anti-inflammatory, vasodilatory, anti-proliferative, and anti-fibrotic effects[4][5]. These protective actions include the suppression of key pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, and the inhibition of inflammatory cell migration[2][4].

To elucidate the specific contributions of this protective axis in various physiological and pathological states, selective pharmacological tools are indispensable. A 779 is a potent and specific peptide antagonist of the Mas receptor[6][7]. By selectively blocking the binding of Ang-(1-7) to MasR, A 779 allows researchers to investigate whether an observed biological effect is indeed mediated through this receptor. If an anti-inflammatory or protective effect induced by Ang-(1-7) (or a drug that increases Ang-(1-7) levels) is reversed or abolished in the presence of A 779, it provides strong evidence for the direct involvement of the Mas receptor.

This guide provides a comprehensive overview of the mechanism of action of A 779 and detailed protocols for its application in both in vitro and in vivo models to dissect the role of the Ang-(1-7)/MasR axis in inflammatory responses.

Mechanism of Action: Isolating the Mas Receptor's Role

The anti-inflammatory signaling of the Ang-(1-7)/MasR axis is multifaceted. Activation of MasR has been shown to inhibit the activation of pivotal pro-inflammatory transcription factors, notably Nuclear Factor-kappa B (NF-κB), and suppress the phosphorylation of downstream signaling molecules like ERK1/2[5][8][9]. This leads to a downstream reduction in the expression and release of inflammatory mediators.

A 779 functions as a competitive antagonist at the Mas receptor. It binds to the receptor, thereby preventing Ang-(1-7) from docking and initiating its protective intracellular signaling cascade. This blockade effectively "switches off" the anti-inflammatory effects mediated by MasR. Therefore, in an experimental setting, A 779 serves as a critical validation tool. Its ability to reverse the effects of Ang-(1-7) confirms that the observed phenomena are specifically attributable to MasR activation and not to off-target effects of Ang-(1-7) or other experimental components[6][9][10].

Caption: A 779 blocks the anti-inflammatory Ang-(1-7)/MasR axis.

Compound Profile & Handling: A 779 Trifluoroacetate

Proper handling and storage are crucial for maintaining the integrity and activity of the peptide antagonist.

Parameter	Specification	Source
Full Name	D-Ala7-Angiotensin-(1-7)	[8][10]
Synonym	A 779	[6]
Formulation	Trifluoroacetate Salt	[7][11]
Molecular Formula	C₃₉H₆₀N₁₂O₁₁ • XCF₃COOH	[7]
Purity	≥98% (HPLC recommended)	[7]
Appearance	Crystalline solid	[7]
Solubility	DMSO (~33 mg/mL), PBS (pH 7.2, ~1 mg/mL)	[7]
Storage	Store stock solutions at -20°C for up to 1 year or -80°C for up to 2 years. Avoid repeated freeze-thaw cycles.	[6]

Critical Consideration: The Trifluoroacetate (TFA) Salt

A 779 is commonly supplied as a trifluoroacetate salt, a remnant of the HPLC purification process. It is imperative for researchers to be aware that TFA itself can exert biological effects. Studies have shown that TFA can act as an allosteric modulator of the glycine receptor and may have independent anti-inflammatory or anti-viral properties[12][13][14].

Expert Insight: To ensure scientific rigor and trustworthiness of results, a vehicle control containing an equivalent concentration of TFA must be included in all experiments. This control allows researchers to distinguish the specific effects of MasR blockade by A 779 from any potential confounding effects of the TFA counter-ion. Failure to include this control could lead to misinterpretation of the data.

Application Note 1: In Vitro Assessment of MasR-Mediated Inflammation

Objective: To determine if the Ang-(1-7)/MasR axis is involved in modulating an inflammatory response in a cell-based model. This protocol is designed to test whether A 779 can reverse the anti-inflammatory effects of Ang-(1-7) on cytokine production.

Recommended Model: Murine macrophage cell line (RAW 264.7) or human monocyte-derived macrophages (THP-1). Macrophages are central players in the inflammatory response and express the components of the RAS, making them an ideal model system[2][15].

Caption: Workflow for in vitro investigation using A 779.

Protocol: LPS-Stimulated Cytokine Release Assay

This protocol is designed for a 96-well plate format. All additions should be made in sterile cell culture medium.

Materials:

• RAW 264.7 cells

• Complete DMEM (10% FBS, 1% Pen/Strep)

• A 779 trifluoroacetate (stock in sterile PBS or DMSO)

• Angiotensin-(1-7) (stock in sterile water)

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for murine TNF-α and IL-6

• Sterile 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at a density of 5 x 10⁴ cells/well in a 96-well plate and allow them to adhere overnight in a 37°C, 5% CO₂ incubator[16].

• Pre-treatment (Antagonist): Carefully remove the medium. Add fresh medium containing either A 779 (final concentration of 1 µM is a common starting point) or the vehicle control to the appropriate wells. Incubate for 1 hour[10][16].

  • Rationale: Pre-incubation ensures that the Mas receptor is blocked by A 779 before the agonist (Ang-(1-7)) is introduced.

• Treatment (Agonist): Add Ang-(1-7) (e.g., final concentration of 100 nM) to the designated wells.

• Inflammatory Stimulation: After a brief incubation (e.g., 5-15 minutes), add LPS (final concentration of 1 µg/mL) to all wells except the unstimulated controls[6][16].

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Sample Collection: Centrifuge the plate briefly to pellet any detached cells. Carefully collect 100 µL of the cell culture supernatant from each well for analysis. Store at -80°C if not analyzing immediately.

• Cytokine Analysis: Quantify the concentration of TNF-α and IL-6 in the supernatants using commercial ELISA kits, following the manufacturer's instructions.

Experimental Groups & Expected Outcomes (Self-Validating System)

Group	A 779 (1 µM)	Ang-(1-7) (100 nM)	LPS (1 µg/mL)	Expected Outcome (Relative Cytokine Level)	Rationale
1	-	-	-	Baseline	Negative control for basal cytokine release.
2	-	-	+	++++	Positive control; validates LPS-induced inflammation.
3	-	+	+	++	Demonstrates the anti-inflammatory effect of Ang-(1-7).
4	+	+	+	++++	Key Result: Reversal of Ang-(1-7)'s effect confirms MasR mediation.
5	+	-	+	++++	Tests if A 779 alone has an effect on the LPS response.
6	-	+	-	Baseline	Tests if Ang-(1-7) alone induces cytokines.
7	+	-	-	Baseline	Tests if A 779 alone induces cytokines.
8	Vehicle	-	+	++++	Controls for any effect of the TFA salt or solvent.

Application Note 2: In Vivo Assessment of MasR-Mediated Inflammation

Objective: To validate the role of the Mas receptor in a systemic inflammatory response using a murine model.

Recommended Model: Lipopolysaccharide (LPS)-induced acute systemic inflammation in mice. This is a robust and widely used model that mimics aspects of sepsis and induces a rapid and measurable systemic cytokine storm[17].

Caption: Workflow for in vivo investigation using A 779.

Protocol: LPS-Induced Systemic Inflammation Model

Materials:

• C57BL/6 mice (8-10 weeks old)

• A 779 trifluoroacetate (prepared in sterile saline)

• Angiotensin-(1-7) (prepared in sterile saline)

• Lipopolysaccharide (LPS) from E. coli (prepared in sterile saline)

• Anesthetics and equipment for blood collection (e.g., cardiac puncture)

Procedure:

• Acclimatization: Allow mice to acclimatize to the facility for at least one week before the experiment.

• Grouping: Randomly assign mice to the experimental groups outlined in the table below (n=6-8 per group is recommended).

• Administration of Antagonist/Agonist: Administer A 779 or vehicle control via the desired route (e.g., intraperitoneal (i.p.) injection or continuous infusion via osmotic minipump). The timing should be sufficient to ensure the antagonist is active before the inflammatory challenge. Subsequently, administer Ang-(1-7) or saline.

  • Example Dosing: A 779 has been used effectively via continuous infusion at rates like 400 ng/kg/min[6] or as a bolus injection in murine asthma models[8][9]. Dose-response studies are recommended to optimize for your specific model.

• Inflammatory Challenge: Inject mice i.p. with a pyrogen-free solution of LPS (e.g., 1-5 mg/kg body weight).

• Sample Collection: At a predetermined time point post-LPS injection (e.g., 2-6 hours, corresponding to peak cytokine response), humanely euthanize the mice. Collect blood via cardiac puncture for serum preparation. Tissues such as the lung and liver can be harvested for histological analysis or homogenization.

• Analysis:

  • Serum Cytokines: Measure levels of TNF-α and IL-6 in the serum using ELISA.

  • Histology: Process fixed tissues (e.g., lung) and perform Hematoxylin and Eosin (H&E) staining to assess inflammatory cell infiltration.

Experimental Groups & Expected Outcomes

Group	Treatment 1	Treatment 2	Expected Outcome (Serum TNF-α)	Rationale
1	Saline	Saline	Baseline	Negative control.
2	Saline	LPS	++++	Positive control; validates LPS inflammatory response.
3	Ang-(1-7)	LPS	++	Demonstrates in vivo anti-inflammatory effect of Ang-(1-7).
4	A 779 + Ang-(1-7)	LPS	++++	Key Result: Reversal of Ang-(1-7)'s protection confirms MasR's role.
5	A 779	LPS	++++	Checks for any independent effect of A 779 on the LPS response.
6	Vehicle	LPS	++++	Controls for any non-specific effects of the vehicle.

Troubleshooting & Advanced Considerations

• Lack of A 779 Effect: If A 779 fails to reverse the observed anti-inflammatory effect of an Ang-(1-7)-related peptide, consider the involvement of other receptors. For example, the peptide Alamandine , which is structurally similar to Ang-(1-7), acts through the Mas-related G protein-coupled receptor D (MrgD)[18][19][20]. A 779 does not block the MrgD receptor, a feature that can be exploited to differentiate between the two pathways[20][21].

• Dose-Response: The concentrations and doses provided are starting points. It is crucial to perform dose-response curves for both the agonist (Ang-(1-7)) and antagonist (A 779) to determine the optimal concentrations for your specific experimental system.

• TFA Control is Non-Negotiable: As emphasized previously, the potential for TFA to influence inflammatory or other cellular processes is real[12][13]. Rigorous, well-controlled experiments that account for this variable are essential for generating publishable and reproducible data.

References

• Santos, R. A., Ferreira, A. J., & Simões e Silva, A. C. (2013). ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis. British Journal of Pharmacology, 169(3), 477–492. [Link]

• Jesus, I. C. G., & Guatimosim, S. (2020). An overview of alamadine/MrgD signaling and its role in cardiomyocytes. American Journal of Physiology-Heart and Circulatory Physiology, 319(5), H1049-H1057. [Link]

• Kulueke, J., & Unger, T. (2019). Alamandine and Its Receptor MrgD Pair Up to Join the Protective Arm of the Renin-Angiotensin System. Frontiers in Pharmacology, 10, 597. [Link]

• Santos, R. A., & Ferreira, A. J. (2014). New components of the renin-angiotensin system: alamandine and the MAS-related G protein-coupled receptor D. Current Opinion in Nephrology and Hypertension, 23(2), 127-133. [Link]

• Lautner, R. Q., Villela, D. C., Fraga-Silva, R. A., et al. (2014). New Components of the Renin-Angiotensin System: Alamandine and the Mas-Related G Protein-Coupled Receptor D. Current Hypertension Reports, 16(4), 429. [Link]

• Barroso, L. C., Magalhães, G. S., & Teixeira, M. M. (2023). Angiotensin-(1-7) steers macrophages to inflammation resolution. ProBiologists. [Link]

• Gironacci, M. M., & Vicario, A. (2021). Angiotensin-(1-7) and Mas receptor in the brain. Open Exploration, 1, 1-13. [Link]

• Obr, A., & Husková, Z. (2016). Angiotensin A/Alamandine/MrgD Axis: Another Clue to Understanding Cardiovascular Pathophysiology. International Journal of Molecular Sciences, 17(7), 1162. [Link]

• Simões e Silva, A. C., & Teixeira, M. M. (2017). The Anti-Inflammatory Potential of ACE2/Angiotensin-(1-7)/Mas Receptor Axis: Evidence from Basic and Clinical Research. Current Drug Targets, 18(11), 1302-1313. [Link]

• Simões e Silva, A. C., Silveira, K. D., Ferreira, A. J., & Santos, R. A. (2013). ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis. British journal of pharmacology, 169(3), 477–492. [Link]

• Peiró, C., Orriols, M., Rodríguez-Sinovas, A., et al. (2016). The Angiotensin-(1-7)/Mas Axis Counteracts Angiotensin II-Dependent and -Independent Pro-inflammatory Signaling in Human Vascular Smooth Muscle Cells. Frontiers in Pharmacology, 7, 483. [Link]

• El-Hashim, A. Z., Jaffal, S. M., & Yacoub, M. H. (2012). Angiotensin-(1-7) inhibits allergic inflammation, via the MAS1 receptor, through suppression of ERK1/2- and NF-κB-dependent pathways. British journal of pharmacology, 166(6), 1964–1976. [Link]

• El-Hashim, A. Z., Jaffal, S. M., & Yacoub, M. H. (2012). Angiotensin-(1-7) inhibits allergic inflammation, via the MAS1 receptor, through suppression of ERK1/2- and NF-κB-dependent pathways. British Journal of Pharmacology, 166(6), 1964–1976. [Link]

• Williams, D. L., & Le, A. M. (2022). In vitro protocol for the optimal induction of inflammation in human monocyte cell lines. STAR protocols, 3(2), 101344. [Link]

• Egharevba, E., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. International Journal of Drug Discovery and Technology, 10(2), 33-41. [Link]

• MacIver, M. B., & Wozniak, M. (2012). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Neuroscience letters, 526(1), 15–19. [Link]

• Redoxis. (n.d.). In vivo Acute Inflammatory Models. Retrieved March 11, 2026, from [Link]

• ResearchGate. (n.d.). TFA displays anti-inflammatory and anti-viral effects in vitro. Retrieved March 11, 2026, from [Link]

• MacIver, M. B., & Wozniak, M. (2012). Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor. Neuroscience Letters, 526(1), 15-19. [Link]

• EAWAG. (2002). Trifluoroacetate Graphical Pathway Map. Retrieved March 11, 2026, from [Link]

• Ballo, M., et al. (2023). Subacute Toxicity, Subacute Anti-inflammatory and Anti-arthritic Activities of Combination of Hydroethanolic Extract of Terminalia macroptera and Ximenia americana In-vivo. Biomedical and Pharmacology Journal, 16(2). [Link]

• Huang, A. J., et al. (2019). Application of Trifluoroacetic Acid as a Theranostic Agent for Chemical Ablation of Solid Tissue. Journal of Vascular and Interventional Radiology, 30(9), 1484-1491.e1. [Link]

• Re, A. C., et al. (2023). An Innovative Fluid Dynamic System to Model Inflammation in Human Skin Explants. International Journal of Molecular Sciences, 24(7), 6331. [Link]

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• 15. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. In vivo Acute Inflammatory Models | Redoxis [redoxis.se]
• 18. journals.physiology.org [journals.physiology.org]
• 19. New components of the renin-angiotensin system: alamandine and the MAS-related G protein-coupled receptor D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. svemonline.org [svemonline.org]
• 21. mdpi.com [mdpi.com]

Technical Notes & Optimization

Potential off-target effects of A 779 trifluoroacetate.

Welcome to the Technical Support Center for A-779 Trifluoroacetate. As application scientists, we frequently encounter researchers facing irreproducible data when working with synthetic peptides. Often, the issue lies not in the biological hypothesis, but in the physicochemical realities of the reagents.

A-779 (Asp-Arg-Val-Tyr-Ile-His-[D-Ala]) is the gold-standard Mas receptor (MasR) antagonist. However, its formulation as a trifluoroacetate (TFA) salt and its peptide nature introduce specific off-target risks. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure your data is robust, artifact-free, and strictly MasR-dependent.

Part 1: Quantitative Binding Profile

To establish a baseline for your experimental design, it is critical to understand the binding kinetics of A-779. The table below summarizes the receptor affinities, demonstrating its high selectivity for MasR over classical Renin-Angiotensin System (RAS) receptors.

Ligand / Compound	Target Receptor	Binding Affinity (IC50)	Selectivity Note
A-779	MasR	0.3 nM	Potent competitive antagonist
A-779	AT1R	> 1,000 nM	Negligible affinity
A-779	AT2R	> 1,000 nM	Negligible affinity
Ang-(1-7)	MasR	6.9 nM	Endogenous agonist

Part 2: Troubleshooting Guides & FAQs

Q1: My cell cultures exhibit significant viability drops and proliferation arrest when treated with A-779. Is this a downstream effect of MasR blockade?

Answer: Unlikely. This is a classic presentation of counter-ion toxicity. A-779 is routinely synthesized via solid-phase peptide synthesis (SPPS) and purified using reversed-phase HPLC with trifluoroacetic acid, resulting in a trifluoroacetate (TFA) salt. TFA is biologically active; at concentrations as low as 10 nM, 1 in various cell lines[1].

Causality: TFA alters the local microenvironmental pH and can act as a2[2]. To isolate the true MasR-mediated effects of the peptide from the off-target toxicity of the TFA salt, you must perform a salt exchange (See Protocol 1).

Workflow for isolating A-779 peptide toxicity from TFA salt contamination.

Q2: I am investigating the crosstalk between AT1R, AT2R, and MasR. At what concentration does A-779 begin to exhibit cross-reactivity with classical Angiotensin receptors?

Answer: A-779 is highly selective for the Mas receptor. Competitive radioligand binding assays demonstrate that A-7793[3]. In contrast, A-779 exhibits4[4].

Causality: The selectivity is driven by the C-terminal D-Alanine substitution in A-779, which structurally prevents docking into the AT1R/AT2R binding pockets while locking it into an 5[5]. To prevent non-specific peptide-lipid interactions or low-affinity cross-reactivity, cap your in vitro working concentrations at 100–500 nM.

Q3: How can I ensure that the physiological effects I observe in vivo are strictly due to A-779 and not its degradation products?

Answer: Peptides are highly susceptible to endogenous peptidases. While the D-Ala substitution offers slight resistance against carboxypeptidases compared to native Ang-(1-7), A-779 can still be cleaved by aminopeptidases. Cleaved fragments lose MasR binding affinity and may interact with other scavenger receptors, producing confounding off-target data.

Solution: For in vivo studies, utilize 6 rather than bolus injections to maintain steady-state plasma concentrations[6]. Store stock solutions at -80°C and avoid multiple freeze-thaw cycles.

Part 3: Self-Validating Experimental Protocols

Protocol 1: TFA to HCl Salt Exchange via Lyophilization

TFA strongly binds to basic amino acid residues (like Arginine and Histidine in A-779). Simple dialysis is insufficient. This protocol uses an excess of a stronger, volatile acid (HCl) to displace TFA, driving off the trifluoroacetic acid during lyophilization.

• Dissolution: Dissolve the A-779 TFA salt in 0.1 M HCl (using HPLC-grade water) to a concentration of 1 mg/mL.

• Incubation: Allow the solution to incubate at room temperature for 1 hour to ensure complete ion exchange.

• Lyophilization: Flash-freeze the solution in liquid nitrogen and lyophilize until a completely dry powder is achieved.

• Iteration (Critical Step): Re-dissolve the powder in 0.1 M HCl and repeat the lyophilization process two additional times. This forces the complete volatilization of the TFA counter-ions.

• Validation: Re-dissolve the final powder in MS-grade water and run a quick LC-MS. The absence of a peak at 113 m/z (TFA anion) confirms a successful exchange.

Protocol 2: Validating MasR Specificity via Competitive Radioligand Binding

To prove an effect is MasR-specific and not an off-target interaction, use a competitive binding assay with selective antagonists for AT1R and AT2R as internal negative controls.

• Cell Preparation: Culture Mas-transfected CHO cells and seed them into 24-well plates until 80% confluent.

• Tracer Incubation: Incubate cells with 0.5 nM 125I-Ang-(1-7) in binding buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1% BSA) for 60 minutes at 4°C (temperature control prevents receptor internalization).

• Competitive Displacement: Concurrently add increasing concentrations of unlabeled A-779 (10⁻¹¹ to 10⁻⁶ M). In parallel control wells, add 10 µM Losartan (AT1R antagonist) or PD123319 (AT2R antagonist).

• Termination & Measurement: Wash cells three times with ice-cold PBS to trap the bound ligand. Lyse cells using 0.1 M NaOH / 0.1% SDS and quantify radioactivity using a gamma counter.

• Validation: Losartan and PD123319 should yield zero displacement of 125I-Ang-(1-7), whereas A-779 should yield a sigmoidal displacement curve with an IC50 of ~0.3 nM.

Part 4: Mechanism of Action Visualization

Angiotensin-(1-7)/MasR signaling pathway and competitive antagonism by A-779.

References

• Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes Source: American Journal of Physiology-Endocrinology and Metabolism URL
• Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors Source: Clinical Science / Portland Press URL
• Mammalian toxicity of trifluoroacetate and assessment of human health risks due to environmental exposures Source: ToxicDocs URL
• A 779 | Mas Receptor Antagonist Source: MedChemExpress URL
• Angiotensin-(1–7)
• Angiotensin-(1-7)

Sources

• 1. Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 3. pnas.org [pnas.org]
• 4. portlandpress.com [portlandpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Angiotensin-(1-7)/Mas receptor as an antinociceptive agent in cancer-induced bone pain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Impact of the Trifluoroacetate (TFA) Counter-Ion

Welcome to our dedicated resource for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical support and troubleshooting advice for managing the often-underestimated impact of the trifluoroacetate (TFA) counter-ion on your experimental outcomes. As Senior Application Scientists, we have compiled this information based on peer-reviewed literature and extensive field experience to ensure scientific integrity and practical utility.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding TFA, providing a foundational understanding of its origins and general effects.

Q1: What is trifluoroacetate (TFA) and why is it present in my sample?

Trifluoroacetic acid (TFA) is a strong acid that is widely used in the synthesis and purification of synthetic peptides and other biomolecules. Its primary applications in this context are:

• Solid-Phase Peptide Synthesis (SPPS): TFA is a key component of the cleavage cocktail used to release the synthesized peptide from the solid-phase resin.

• High-Performance Liquid Chromatography (HPLC): It is a common mobile phase additive that acts as an ion-pairing agent. This neutralizes the positive charges on basic residues, improving peak resolution and shape.

Due to these processes, synthetic peptides are often isolated as TFA salts, where the negatively charged trifluoroacetate anion is associated with positively charged groups on the peptide, such as the N-terminus and the side chains of lysine, arginine, and histidine residues.

Q2: How can residual TFA affect my experiments?

Residual TFA can have significant and often unexpected effects on a variety of experiments:

• Biological Assays: TFA can exhibit cytotoxic effects, altering cell proliferation and viability even at nanomolar concentrations. It can also modulate receptor activity and interfere with enzymatic assays by altering the local pH.

• Mass Spectrometry (MS): TFA is a known signal suppressor in electrospray ionization mass spectrometry (ESI-MS). It forms strong ion pairs with analytes, reducing their ionization efficiency and leading to lower sensitivity. It can also lead to the formation of TFA adducts, complicating mass spectra interpretation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The presence of TFA can complicate NMR spectra by causing shifts in the chemical signals of the analyte.

• Structural Analysis (CD, FT-IR): The strong absorbance of TFA in the infrared spectrum can interfere with the analysis of a peptide's secondary structure.

• Quantification: The presence of TFA salts can contribute to the total weight of a sample, leading to inaccurate quantification if not accounted for.

Q3: What are the acceptable levels of residual TFA in a sample?

The acceptable level of residual TFA is highly dependent on the specific application. For many routine analytical applications, the presence of TFA may not be a significant issue. However, for sensitive biological assays, it is recommended to reduce TFA levels to less than 1%. For in vivo studies or the development of active pharmaceutical ingredients (APIs), complete removal is often necessary.

Q4: When should I consider removing TFA from my peptide?

You should strongly consider removing TFA from your peptide if your experiments fall into any of the following categories:

• Cell-based assays: especially those measuring cell viability, proliferation, signaling, or metabolism.

• In vivo studies: to avoid potential toxicity and immunogenicity.

• Enzyme kinetics or receptor-binding studies: where the acidity of TFA could denature proteins or interfere with binding.

• Structural biology applications (NMR, crystallography): to ensure native folding and minimize artifacts.

• Mass spectrometry-based proteomics: where TFA can cause ion suppression.

Troubleshooting Guides

This section provides detailed guidance on how to identify and resolve specific experimental issues caused by TFA.

Issue 1: Inconsistent or Poor Results in Cell-Based Assays (e.g., Cytotoxicity, Proliferation)

Symptoms:

• High background cytotoxicity in control wells.

• Reduced or no biological activity of your peptide.

• Poor reproducibility between experiments.

Causality: TFA is known to be cytotoxic in a dose-dependent manner, with effects observed at concentrations as low as 10 nM. It can disrupt membrane integrity, inhibit cell proliferation, and trigger apoptosis. This can mask the true biological effect of your peptide, leading to false-negative results or the incorrect attribution of an anti-proliferative effect.

Recommended Action:

• Quantify TFA: If possible, determine the concentration of TFA in your peptide stock solution.

• TFA Removal: Perform a salt exchange to replace the TFA with a more biocompatible counter-ion like hydrochloride (HCl) or acetate. See the detailed protocols below.

• Alternative Salt Forms: When ordering synthetic peptides for sensitive biological assays, request them as hydrochloride or acetate salts.

Issue 2: Poor Peptide Solubility in Biological Buffers

Symptoms:

• Difficulty dissolving the lyophilized peptide in aqueous buffers (e.g., PBS).

• Precipitation of the peptide upon dilution into culture media.

Causality: TFA can bind tightly to positively charged residues, which can alter the peptide's overall charge and hydrophobicity. This can lead to reduced solubility in aqueous buffers and promote aggregation, particularly for hydrophobic sequences.

Recommended Action:

• Initial Solubilization: Try dissolving the peptide in a small amount of a suitable solvent like sterile water, or for very hydrophobic peptides, a minimal amount of DMSO, before diluting it into your final buffer.

• TFA Removal: A salt exchange to the hydrochloride or acetate form can often improve solubility in biological buffers.

Issue 3: Low Sensitivity and/or TFA Adducts in Mass Spectrometry Data

Symptoms:

• Weak ion signals for your peptide of interest.

• The presence of unexpected peaks corresponding to your peptide mass + 114 Da (or multiples thereof).

Causality: TFA is a strong ion-pairing agent and can suppress the ionization of your analyte in ESI-MS. The trifluoroacetate anion can also form adducts with your peptide, leading to a more complex mass spectrum. Additionally, TFA can form iron complexes from stainless steel components in the LC system, leading to interfering ions.

Recommended Action:

• TFA Removal: If possible, remove TFA from the sample before analysis.

• Alternative Mobile Phase Modifiers: For LC-MS applications, consider using formic acid (FA) or difluoroacetic acid (DFA) as mobile phase modifiers. While FA may result in broader peaks, it significantly reduces ion suppression. DFA can offer a compromise with better peak shape than FA and less ion suppression than TFA.

• Post-Column Modification: In some cases, post-column addition of a weak base like ammonium hydroxide can help to dissociate the peptide-TFA ion pair before it enters the mass spectrometer, thereby improving signal intensity.

Experimental Protocols for TFA Removal

The following are detailed, step-by-step methodologies for the most common TFA removal techniques.

Protocol 1: TFA/HCl Salt Exchange via Lyophilization

This is the most common and effective method for replacing TFA with chloride.

Methodology:

• Dissolution: Dissolve the peptide in distilled water at a concentration of 1 mg/mL. For peptides with poor water solubility, a phosphate buffer (50mM phosphate, 100mM NaCl) can be used.

• Acidification: Add 100 mM HCl to the peptide solution to achieve a final HCl concentration between 2 mM and 10 mM.

• Incubation: Allow the solution to stand at room temperature for at least one minute.

• Freezing: Flash-freeze the solution, preferably in liquid nitrogen.

• Lyophilization: Lyophilize the frozen solution overnight until all liquid is removed.

• Repeat: Re-dissolve the lyophilized peptide powder in the same HCl solution and repeat the freezing and lyophilization steps at least two more times.

• Final Reconstitution: After the final lyophilization, reconstitute the peptide hydrochloride salt in the desired buffer for your experiment.

dot

Caption: Workflow for TFA/HCl salt exchange via lyophilization.

Protocol 2: TFA/Acetate Exchange using Ion-Exchange Chromatography

This protocol describes the removal of TFA and replacement with acetate using a strong anion exchange resin.

Methodology:

• Resin Preparation: Prepare a small column with a strong anion exchange resin, ensuring a 10- to 50-fold excess of anion sites in the resin relative to the expected amount of TFA in the peptide sample.

• Column Equilibration: Elute the column with a 1 M solution of sodium acetate.

• Washing: Wash the column thoroughly with distilled water to remove excess sodium acetate.

• Sample Loading: Dissolve the peptide-TFA salt in distilled water and apply it to the prepared column.

• Elution: Elute the column with distilled water and collect the fractions containing the peptide. The peptide, now in its acetate salt form, will elute while the TFA remains bound to the resin.

• Lyophilization: Combine the peptide-containing fractions and lyophilize to obtain the final peptide acetate salt.

dot

Caption: Workflow for TFA/Acetate exchange via ion-exchange chromatography.

Data Presentation: Impact of TFA on Biological Activity

The presence of TFA as a counter-ion can significantly inhibit the biological activity of peptides, particularly in cell-based assays. A study by Cornish et al. demonstrated this effect on the proliferation of osteoblasts treated with amylin and calcitonin. The data clearly shows that the TFA salt of these peptides is less effective at stimulating cell proliferation compared to the hydrochloride (HCl) salt.

Peptide (10⁻⁹ M)	Salt Form	Cell Proliferation (% of Control)
Amylin	TFA	105%
Amylin	HCl	140%
Calcitonin	TFA	110%
Calcitonin	HCl	155%

Data adapted from Cornish J, et al. (1999). Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes. Am J Physiol Endocrinol Metab, 277(5), E779-83.

Concluding Remarks

The experimental evidence strongly indicates that residual TFA in synthetic peptides can significantly alter their biological activity, leading to inaccurate experimental outcomes. For researchers in drug discovery and development, it is imperative to consider the potential impact of TFA and to employ appropriate removal techniques to ensure the validity of their findings. The use of alternative, more biocompat

Methods for removing or exchanging the trifluoroacetate counter-ion.

Title: Technical Support Center: Trifluoroacetate (TFA) Counter-Ion Removal & Exchange Subtitle: Comprehensive Troubleshooting, FAQs, and Validated Protocols for Peptide Scientists

Introduction

During solid-phase peptide synthesis (SPPS) and reverse-phase HPLC purification, trifluoroacetic acid (TFA) is ubiquitously used for cleavage from the resin and as an ion-pairing agent. Consequently, synthetic peptides are typically isolated as trifluoroacetate (TF-acetate) salts. While beneficial for solubility and chromatographic resolution, residual TFA is highly toxic in cell-based assays, alters in vivo physiological responses, and severely interferes with physicochemical characterizations like infrared (ATR FT-IR) spectroscopy[1][2].

This technical support center provides authoritative, self-validating methodologies to exchange the tightly bound TFA counter-ion for more biologically benign alternatives, such as chloride or acetate.

Frequently Asked Questions (FAQs)

Q1: Why does repeated lyophilization with water alone fail to remove TFA? A: Lyophilization with water only removes unbound (free) TFA. In cationic peptides, TFA forms a strong electrostatic bond with the basic amino acid side chains (e.g., Arginine, Lysine, Histidine) and the N-terminus. Because the pKa of TFA is approximately 0, it remains ionized and tightly bound at typical peptide pH levels. Breaking this ionic interaction requires the introduction of a stronger acid or a competitive ion-exchange mechanism[3][4].

Q2: What is the mechanistic rationale behind the HCl lyophilization method? A: The HCl exchange method relies on Le Chatelier's principle and differential acid strength. Hydrochloric acid (pKa ≈ -7) is a significantly stronger acid than TFA (pKa ≈ 0). When a peptide-TFA salt is dissolved in an excess of dilute HCl, the HCl reprotonates the TF-acetate anion into its free acid form (trifluoroacetic acid). Because free trifluoroacetic acid is highly volatile, it is easily sublimated away during the subsequent freeze-drying process, leaving behind the peptide complexed with chloride ions[1][2].

Q3: When should I choose Ion-Exchange Chromatography (IEX) over HCl lyophilization? A: While HCl lyophilization is fast and scalable, exposing peptides to highly acidic conditions (pH < 1) can induce chemical degradation, such as deamidation or cleavage of acid-labile bonds. Furthermore, some biological assays are sensitive to chloride ions. In these cases, Ion-Exchange Chromatography utilizing a Strong Anion Exchange (SAX) resin loaded with acetate is preferred. This method operates under milder conditions and allows for complete exchange to an acetate salt, which is generally considered the gold standard for in vivo studies[2][5].

Decision Matrix for Method Selection

Caption: Decision matrix for selecting the optimal TFA counter-ion exchange methodology.

Validated Experimental Protocols

Protocol A: TFA to Chloride Exchange via Repeated HCl Lyophilization

Self-Validation Check: The success of this protocol hinges on maintaining the correct HCl concentration. Too low (<2 mM) results in incomplete exchange; too high (>10 mM) risks peptide hydrolysis[6].

• Dissolution: Dissolve the peptide-TFA salt in distilled, deionized water (or 50 mM phosphate buffer with 100 mM NaCl) at a concentration of 1 mg/mL.

• Acidification: Add 100 mM HCl dropwise to achieve a final HCl concentration of 2 to 10 mM.

• Equilibration: Incubate the solution at room temperature for 1 minute to allow the counter-ion exchange to reach equilibrium.

• Freezing: Flash-freeze the solution using liquid nitrogen. Rapid freezing prevents the concentration of acids in the unfrozen fraction, which could damage the peptide.

• Lyophilization: Lyophilize the frozen solution overnight until complete sublimation is achieved.

• Iteration: Re-dissolve the resulting powder in the same volume of 2-10 mM HCl and repeat the freeze-drying process. A total of 3 cycles is required for >95% TFA removal[3][6].

Caption: Step-by-step workflow for TFA exchange to chloride salt via repeated HCl lyophilization.

Protocol B: TFA to Acetate Exchange via Strong Anion Exchange (SAX) Chromatography

Self-Validation Check: Ensure the resin has a 10- to 50-fold excess of anion sites relative to the expected amount of TFA in the peptide sample to prevent breakthrough[7].

• Resin Preparation: Pack a chromatography column with a Strong Anion Exchange (SAX) resin (e.g., quaternary ammonium functionalized, such as AG1-X8)[1][8].

• Equilibration: Wash the column with a 1 M Sodium Acetate (or 1.6 N Acetic Acid) solution to fully saturate the active sites with acetate ions.

• Washing: Flush the column thoroughly with distilled water to remove all unbound excess sodium acetate.

• Loading: Dissolve the peptide-TFA salt in distilled water and apply it to the column bed.

• Elution: Elute the column with distilled water. The high affinity of the quaternary ammonium groups for the strongly electronegative TFA anion traps the TFA on the column, while the peptide elutes complexed with the displaced acetate ions[2][7].

• Recovery: Pool the peptide-containing fractions and lyophilize to obtain the pure peptide-acetate salt.

Caption: Workflow for exchanging TFA to acetate using Strong Anion Exchange (SAX) chromatography.

Troubleshooting Guide

Issue 1: The peptide precipitates during the HCl addition step.

• Root Cause: The solubility profile of a peptide is highly dependent on its counter-ion. The chloride salt of your peptide may be significantly less soluble in water than its TFA counterpart. Additionally, altering the pH might push the solution near the peptide's isoelectric point (pI), causing aggregation[5].

• Solution: Decrease the initial peptide concentration (e.g., from 1.0 mg/mL to 0.5 mg/mL). Alternatively, use a buffered solvent system (e.g., 50 mM phosphate buffer with 100 mM NaCl) instead of pure water to maintain ionic strength and solubility[5][6].

Issue 2: Post-exchange analysis (e.g., 19F-NMR or Ion Chromatography) shows >5% residual TFA.

• Root Cause: Incomplete protonation of the TF-acetate during lyophilization, or insufficient theoretical plates/resin capacity during IEX[1][7].

• Solution: For Lyophilization, ensure the final HCl concentration strictly falls between 2-10 mM and perform an additional freeze-dry cycle. For IEX, verify that the SAX resin was loaded with at least a 50-fold molar excess of acetate relative to the peptide's cationic residues. Flow rates during loading should be kept low (e.g., gravity flow) to maximize interaction time[1].

Issue 3: Loss of peptide mass or biological activity after HCl exchange.

• Root Cause: Acid-catalyzed degradation (e.g., cleavage of Asp-Pro bonds) due to prolonged exposure to low pH (<1)[2].

• Solution: Switch to the Ion-Exchange Chromatography method (Protocol B) or Solid-Phase Extraction (SPE) using a polymeric strong cation-exchange resin (e.g., PoraPak Rxn CX), which operates under milder conditions and avoids extreme acidification.

Quantitative Method Comparison

Methodology	Target Counter-Ion	Typical TFA Removal Efficiency	Advantages	Disadvantages	Best Suited For
Repeated HCl Lyophilization	Chloride (Cl⁻)	90% - 98%	Fast, easily scalable, requires no specialized chromatography equipment.	Risk of acid-catalyzed peptide degradation; chloride salts can precipitate.	Routine in vitro assays, robust peptides without acid-labile motifs[2][3].
Strong Anion Exchange (SAX)	Acetate (CH₃COO⁻)	>98%	Mild pH conditions; acetate is highly biocompatible and standard for in vivo use.	Time-consuming; risk of peptide loss on the column; requires resin preparation.	Sensitive in vivo studies, clinical APIs, acid-labile peptides[1][5].
Polymeric SPE / HPLC	Freebase / Custom	>95%	Highly efficient; can be automated; removes other HPLC solvent impurities.	Expensive consumables; requires HPLC/SPE apparatus; capacity limits.	High-throughput purification, freebase generation[9].

References

• Roux, S., Zékri, E., Rousseau, B., Cintrat, J.C., & Fay, N. (2008). Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches. Journal of Peptide Science. Available at:[Link]

• LifeTein. TFA removal service: switch to acetate or HCl salt form of peptide. LifeTein Peptide Synthesis. Available at:[Link]

• MDPI. (2024). A New Methodology for Synthetic Peptides Purification and Counterion Exchange in One Step Using Solid-Phase Extraction Chromatography. Molecules. Available at:[Link]

• Waters Corporation. Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX; Isolation of the Purified Free-Base Product. Waters Application Notes. Available at: [Link]

Sources

• 1. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 2. Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lifetein.com [lifetein.com]
• 7. peptide.com [peptide.com]
• 8. mdpi.com [mdpi.com]
• 9. cypress-international.com [cypress-international.com]

Optimizing the working concentration of A 779 trifluoroacetate for cell-based assays.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in designing robust in vitro assays targeting the ACE2/Angiotensin-(1-7)/Mas receptor axis.

A-779 trifluoroacetate is the gold-standard synthetic peptide antagonist for the Mas receptor[1]. However, because it is a peptide, its stability, solubility, and concentration-dependent selectivity require precise experimental handling. This guide provides self-validating protocols, mechanistic explanations, and troubleshooting steps to ensure reproducible cell-based assays.

Part 1: Mechanism of Action & Target Pathway

To optimize your assay, you must first understand the kinetic relationship between the agonist, the antagonist, and the receptor. A-779 competitively binds to the G-protein coupled Mas receptor with an IC50 of approximately 0.3 nM[1][]. By occupying this binding pocket, A-779 physically prevents the endogenous agonist, Angiotensin-(1-7)[Ang-(1-7)], from triggering downstream intracellular cascades such as Akt and ERK1/2 phosphorylation[3][4].

Mechanism of A-779 antagonizing the Ang-(1-7)/Mas receptor signaling axis.

Part 2: Reconstitution, Solubility, and Storage (FAQs)

Q: How should I reconstitute and store A-779 trifluoroacetate to prevent peptide degradation? A-779 is supplied as a lyophilized crystalline solid[5]. Proper solvent selection is critical for maintaining the structural integrity of the peptide bonds.

• Aqueous Solutions: While A-779 is soluble in PBS (pH 7.2) up to 1 mg/mL, peptide bonds in aqueous solutions are highly susceptible to hydrolysis[5]. Causality note: We do not recommend storing aqueous stock solutions for more than 24 hours, as degradation will drastically reduce the effective molarity of your antagonist[5].

• Organic Solvents: A-779 is highly soluble in anhydrous DMSO (up to 33 mg/mL) and DMF (up to 10 mg/mL)[5]. For long-term stability, prepare concentrated aliquots in DMSO, purge with an inert gas, and store at -20°C or -80°C[3][5].

Table 1: A-779 Solubility and Storage Profile

Solvent	Max Solubility	Recommended Storage	Shelf Life (Stock)
PBS (pH 7.2)	~1 mg/mL	4°C (Fresh use only)	< 24 hours
DMSO	~33 mg/mL	-20°C to -80°C	1 to 2 years
DMF	~10 mg/mL	-20°C to -80°C	1 to 2 years

Part 3: Optimizing Working Concentration

Q: What is the optimal working concentration of A-779 for cell-based assays without causing off-target effects? For in vitro assays (e.g., measuring arachidonic acid release, cAMP levels, or protein expression), the optimal working concentration typically ranges from 100 nM to 1 µM [1][3].

• The Selectivity Threshold: A-779 is highly selective for the Mas receptor at concentrations up to 1 µM[].

• Off-Target Warning: At concentrations exceeding 1 µM (and particularly ≥10 µM), A-779 loses its selectivity. It may begin to interact with Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors, confounding your data[1][].

Table 2: Concentration Guidelines and Receptor Selectivity

Concentration Range	Target Affinity	Recommended Application
0.1 nM - 10 nM	Mas Receptor (IC50 ~0.3 nM)	High-affinity radioligand binding
100 nM - 1 µM	Mas Receptor (Complete blockade)	Standard in vitro cell-based assays
> 1 µM - 10 µM	AT1 / AT2 interference risk	NOT RECOMMENDED for selective assays

Part 4: Experimental Protocol & Workflow

To ensure a self-validating system, your experimental design must isolate the specific effects of the antagonist from vehicle toxicity and baseline cellular shifts.

Step-by-step in vitro workflow for A-779 Mas receptor antagonism assays.

Step-by-Step Methodology: Mas Receptor Antagonism Assay

• Preparation: Dilute the A-779 DMSO stock solution into your cell culture media. Crucial: Ensure the final DMSO concentration in the well is ≤0.1% (v/v) to prevent vehicle-induced cytotoxicity or solvent-driven physiological effects[5].

• Pre-incubation (The Causality): Add the A-779 media (e.g., 1 µM final concentration) to the cells 15 to 30 minutes prior to agonist exposure. Why? This allows the antagonist time to reach thermodynamic equilibrium with the Mas receptors, fully saturating the binding pockets before the competing agonist is introduced.

• Agonist Addition: Introduce Ang-(1-7) (typically 100 nM to 1 µM) to the wells.

• Validation Controls: A robust, self-validating assay must include four parallel conditions:

  • Vehicle Control: Media + 0.1% DMSO.

  • Agonist Alone: Ang-(1-7) only (Positive control for pathway activation).

  • Antagonist Alone: A-779 only (Validates that the antagonist does not have partial agonist activity)[3].

  • Combination: A-779 + Ang-(1-7) (Demonstrates specific blockade)[3].

Part 5: Troubleshooting Scenarios

Q: My cells treated with A-779 alone are showing changes in proliferation and migration. Is this expected? No. A-779 is a pure antagonist. Literature confirms that A-779 alone has no effect on inducing proliferation, migration, or inflammatory responses in cells such as vascular smooth muscle cells (VSMCs)[3]. If you observe basal changes, investigate the following:

• Vehicle Toxicity: You may have exceeded the 0.1% DMSO threshold[5].

• Concentration Error: If using >1 µM, you might be antagonizing basal AT1/AT2 receptor activity, causing unintended physiological shifts[1].

Q: The Ang-(1-7) effect is not being fully blocked by A-779. What went wrong?

• Degraded Stock: If you used an aqueous stock stored for more than a day, the peptide has likely hydrolyzed and lost potency[5]. Always use freshly prepared aqueous dilutions from a frozen DMSO stock.

• Insufficient Pre-incubation: If A-779 and Ang-(1-7) are added simultaneously, the agonist may outcompete the antagonist kinetically. Always adhere to the 15-30 minute pre-incubation step.

References

• Simoes e Silva, A. C., et al. "ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis." British Journal of Pharmacology (PMC). URL:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: A-779 Trifluoroacetate Stability &amp; Buffer Compatibility

Welcome to the Technical Support Center for A-779 Trifluoroacetate . As a potent and selective peptide antagonist of the G-protein coupled Mas receptor, A-779 is critical for isolating the physiological effects of the Angiotensin-(1-7) pathway[1]. However, because it is synthesized as a trifluoroacetate (TFA) salt, its integration into in vitro and in vivo assays requires strict adherence to specific solvent and buffer protocols[2].

This guide is designed for researchers and drug development professionals to troubleshoot solubility issues, understand the causality behind peptide degradation, and implement self-validating experimental workflows.

Part 1: Mechanistic Overview & Pathway Context

A-779 competitively binds to the Mas receptor, blocking the downstream PI3K/Akt and eNOS signaling cascades normally triggered by Angiotensin-(1-7)[3]. Understanding this pathway is essential, as any degradation of the A-779 peptide in incompatible buffers will result in a loss of antagonistic activity, leading to false-negative experimental outcomes.

Fig 1. Angiotensin-(1-7)/Mas receptor signaling pathway and competitive inhibition by A-779.

Part 2: Quantitative Stability & Solubility Data

To ensure experimental reproducibility, A-779 must be handled according to its specific thermodynamic solubility limits. Below is the validated data for A-779 trifluoroacetate across common laboratory solvents.

Solvent / Buffer	Max Solubility	Storage Temperature	Max Shelf Life	Mechanistic Rationale
Anhydrous DMSO	~33 mg/mL[4]	-80°C	1 to 2 Years[1]	Disrupts secondary structures and prevents peptide aggregation during cryopreservation.
Dimethylformamide (DMF)	~10 mg/mL[2]	-80°C	1 to 2 Years[2]	Alternative organic solvent; provides similar stabilization of the peptide backbone.
PBS (pH 7.2)	~1 mg/mL[2]	4°C or Room Temp	< 24 Hours[2]	Aqueous environments promote rapid hydrolysis of peptide bonds and surface adsorption.
Unbuffered Water	Not Recommended	N/A	N/A	Fails to neutralize the acidic TFA counter-ion, causing pH shifts and precipitation.

Part 3: Troubleshooting & FAQs

Q1: Why does my A-779 precipitate when dissolved directly in unbuffered water? A1: Causality: A-779 is synthesized and lyophilized as a trifluoroacetate (TFA) salt. When dissolved in unbuffered water, the dissociation of the TFA counter-ion releases strong acidic equivalents, rapidly dropping the solution's pH. This pH shift alters the protonation state of the peptide's ionizable amino acid side chains, shifting the molecule toward its isoelectric point where solubility is minimized. Always use a buffered solution like 2 to neutralize the acid and maintain physiological pH[2].

Q2: Can I store my aqueous A-779 working solutions at 4°C for a week to use across multiple assays? A2: Causality: No. Aqueous solutions of A-779 should never be stored for more than 24 hours [2]. In aqueous environments, peptides are highly susceptible to spontaneous hydrolysis, oxidation of sensitive residues, and conformational aggregation. Furthermore, prolonged storage in aqueous buffers increases the likelihood of the peptide adsorbing to the plastic walls of storage tubes, significantly reducing the effective concentration of your working solution.

Q3: Why is DMSO recommended for the primary stock solution instead of direct buffer dissolution? A3: Causality: While A-779 can be dissolved directly in PBS up to 1 mg/mL[2], creating a highly concentrated primary stock in anhydrous DMSO (up to 33 mg/mL) is vastly superior for long-term stability[4]. DMSO disrupts intermolecular hydrogen bonding, preventing peptide aggregation and secondary structure formation during freezing. This allows the stock to be stored safely at -80°C for up to 1 to 2 years without degradation[1].

Part 4: Self-Validating Experimental Protocol

To guarantee the integrity of your A-779 solutions, follow this self-validating workflow. Each step includes a built-in validation check to ensure the physical and chemical state of the peptide is optimal before proceeding to cellular or animal models.

Fig 2. Optimal preparation and storage workflow for A-779 trifluoroacetate solutions.

Step 1: Reconstitution in Organic Solvent

• Action: Bring the A-779 lyophilized powder to room temperature in a desiccator before opening to prevent atmospheric moisture condensation. Add anhydrous DMSO to achieve a stock concentration of up to 33 mg/mL[4].

• Validation Check: Visually inspect the vial against a light source. The solution must be 100% optically clear. Any turbidity indicates incomplete dissolution or moisture contamination.

Step 2: Aliquoting and Storage

• Action: Dispense the stock solution into single-use aliquots using low-protein-binding microcentrifuge tubes to prevent peptide loss via surface adsorption. Purge the headspace of each tube with an inert gas (Argon or Nitrogen)[2].

• Validation Check: Label tubes with the exact concentration and date. Store immediately at -80°C. A properly sealed, inert-gas-purged aliquot is validated for up to 1 to 2 years of stability[1].

Step 3: Aqueous Buffer Dilution (Working Solution)

• Action: Thaw a single aliquot immediately before the experiment. Dilute into PBS (pH 7.2) to achieve your final assay concentration. Ensure the final DMSO concentration is <0.1% to avoid cellular toxicity[2].

• Validation Check: Measure the pH of a dummy sample of the final working solution using a micro-pH probe. The pH must read 7.2 ± 0.1. If the pH drops significantly, the buffering capacity of your PBS was insufficient to neutralize the TFA salt, and the buffer must be remade. Discard any unused aqueous solution after 24 hours[2].

Part 5: References

• Cayman Chemical. Safety Data Sheet: A-779 (trifluoroacetate salt). Retrieved from: 4

• Cayman Chemical. Product Information: A-779 (trifluoroacetate salt). Retrieved from: 2

• MedChemExpress. A 779 | Mas Receptor Antagonist. Retrieved from: 1

• Journal of Agricultural and Food Chemistry - ACS Publications. Egg White-Derived Antihypertensive Peptide IRW Inhibits Angiotensin II-Stimulated Migration.... Retrieved from: 3

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Controlling for Trifluoroacetic Acid (TFA) Vehicle Effects in Biological Assays

Welcome to the Technical Support Center for Peptide Assay Troubleshooting. As a Senior Application Scientist, I frequently encounter researchers whose cellular or enzymatic assays fail—not because of their target peptide's sequence, but due to the invisible presence of the Trifluoroacetic acid (TFA) vehicle.

This guide provides field-proven methodologies to identify, control for, and eliminate TFA-induced artifacts in your experiments.

Section 1: The Root Cause – Understanding TFA Contamination

Q: Why do my custom synthetic peptides contain TFA, and how does it act as a vehicle?

A: In Solid-Phase Peptide Synthesis (SPPS), TFA is the industry-standard reagent used to cleave the synthesized peptide from the resin and deprotect amino acid side chains. Furthermore, TFA is heavily utilized as an ion-pairing agent in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) to improve peak resolution.

Because basic amino acid residues (Arginine, Lysine, Histidine) and the free N-terminus are positively charged at acidic pH, the trifluoroacetate anion ( CF3​COO− ) binds tightly to them via electrostatic interactions. Consequently, most custom peptides are delivered as lyophilized TFA salts . When you dissolve your peptide in an assay buffer, you are simultaneously introducing a TFA vehicle. The dissociation of this salt releases free CF3​COO− and H+ ions into your microenvironment, which can drastically alter the local pH and interact with biological membranes.

Section 2: Biological Interference – How TFA Skews Data

Q: What are the specific physiological effects of residual TFA on cells and enzymes?

A: TFA is not biologically inert; it is a potent bioactive contaminant. Assuming TFA is just a "harmless counterion" is a critical error that leads to irreproducible data. The causality of TFA interference manifests in three primary ways:

• Cytotoxicity & Proliferation Artifacts: TFA exhibits dose-dependent effects on cell viability. For instance, TFA concentrations as low as 10 nM have been shown to inhibit the proliferation of osteoblasts and chondrocytes (), leading researchers to falsely attribute anti-proliferative properties to their peptide. Conversely, in murine glioma models, TFA can artificially stimulate cell growth ().

• Allosteric Modulation: TFA can directly bind to cellular receptors. It acts as an allosteric modulator at the glycine receptor, artificially enhancing currents elicited by low concentrations of glycine ().

• Enzymatic Denaturation: The strong acidity of TFA ( pKa​ ~0.23) can denature pH-sensitive kinases or phosphatases in cell-free assays, leading to false-negative kinetic readouts.

Logic flow of how residual TFA counterions induce false readouts in biological assays.

Summary of Documented Biological Artifacts Induced by TFA Vehicle

Biological Target/System	Observed Effect of TFA	Concentration Threshold	Reference
Osteoblasts & Chondrocytes	Inhibits cell proliferation and reduces thymidine incorporation	10 nM - 100 nM	Cornish et al., 1999
C6 Glioma Cells	Artificially stimulates cell growth and protein synthesis	0.5 mM - 7.0 mM	Ma et al., 1990
Glycine Receptors (GlyR)	Positive allosteric modulation, enhancing receptor activity	100 µM - 3 mM	Tipps et al., 2012
Kinase/Enzymatic Assays	Localized pH drop causing protein denaturation/inhibition	Variable (Buffer dependent)	GenScript Technical

Section 3: Designing the Perfect TFA Vehicle Control

Q: I cannot perform a salt exchange right now. How do I design an accurate vehicle control for my in vitro assays?

A: If you must proceed with a TFA-salt peptide, your negative control cannot simply be pure assay buffer or DMSO. You must create a "Mock-TFA" vehicle control that introduces the exact molar equivalent of TFA present in your highest peptide treatment group.

Protocol: Preparing a Self-Validating TFA Vehicle Control

• Determine the TFA Content: Check your peptide's Certificate of Analysis (CoA). TFA content typically ranges from 10% to 30% by weight depending on the number of basic residues.

• Calculate Molarity: If you are treating cells with 100 µM of a peptide that is 20% TFA by weight, calculate the exact molarity of the free CF3​COO− ions introduced into the well.

• Prepare the Stock: Dilute pure, cell-culture grade Trifluoroacetic acid in your base solvent (e.g., sterile water or DMSO) to match the stock concentration of your peptide.

• pH Neutralization (Critical Step): If your peptide stock was pH-adjusted using NaOH or a buffer before addition to the cells, you must perform the exact same pH adjustment on your TFA vehicle control. Failing to do so will shock the cells with acid, masking the true vehicle effect.

• Assay Application: Add the Mock-TFA vehicle to your negative control wells at the same volume as your peptide treatments. If the Mock-TFA control shows a significant deviation from the untreated baseline, your assay is sensitive to TFA, and you must proceed to salt exchange.

Section 4: The Ultimate Fix – Removing TFA (HCl Exchange Protocol)

Q: My assay is highly sensitive to TFA. How can I permanently eliminate it from my peptide preparations?

A: The gold-standard method for removing TFA is Iterative Lyophilization via HCl Exchange .

Mechanistic Causality: Hydrochloric acid (HCl) is a stronger acid than TFA, but it is highly volatile. When the peptide is dissolved in an excess of 0.1 M HCl, the high concentration of chloride ions ( Cl− ) outcompetes and displaces the trifluoroacetate anions ( CF3​COO− ) bound to the peptide's basic residues. During lyophilization (freeze-drying), the displaced TFA evaporates alongside the water and excess HCl, leaving behind a biologically compatible Peptide-HCl salt.

Step-by-step workflow for removing TFA counterions via iterative HCl lyophilization.

Detailed Protocol: Iterative HCl Exchange

Materials Required:

• 0.1 M HCl (prepared from high-purity, cell-culture grade HCl and Milli-Q water).

• Lyophilizer (Freeze-dryer) equipped with a chemical trap.

• Liquid nitrogen or dry ice/ethanol bath.

Step-by-Step Methodology:

• Dissolution: Weigh your lyophilized Peptide-TFA salt and dissolve it in 0.1 M HCl to achieve a peptide concentration of 1-2 mg/mL. (Note: Ensure the peptide is fully soluble. If hydrophobic, you may add up to 10% LC-MS grade acetonitrile).

• Incubation: Allow the solution to incubate at room temperature for 5 to 10 minutes. This provides sufficient time for the ion-exchange equilibrium to favor chloride binding.

• Flash Freezing: Transfer the solution to a lyophilization flask or appropriate cryovial. Flash-freeze the solution completely using liquid nitrogen or a dry ice/ethanol bath.

• Lyophilization: Attach the flask to the lyophilizer and dry completely. The vacuum will pull off the volatile TFA.

• Iteration (The Self-Validating Step): A single cycle is rarely sufficient to drop TFA levels below 1%. Repeat Steps 1 through 4 two to three additional times .

• Final Wash: For the final cycle, dissolve the resulting powder in pure Milli-Q water (no HCl) and lyophilize one last time to remove any residual unbound HCl. The final product is a Peptide-HCl salt, ready for sensitive biological assays.

References

• Cornish J, Callon KE, Lin CQ, et al. "Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes." American Journal of Physiology-Endocrinology and Metabolism, 1999. URL:[Link]

• Tipps ME, Iyer SV, Mihic SJ. "Trifluoroacetate is an allosteric modulator with selective actions at the glycine receptor." Neuropharmacology, 2012. URL:[Link]

• Ma TG, et al. "Effects of trifluoroacetic acid, a halothane metabolite, on C6 glioma cells." Journal of Toxicology and Environmental Health, 1990. URL: [Link]

Interpreting unexpected results in the presence of A 779 trifluoroacetate.

Welcome to the Technical Support Center for A 779 trifluoroacetate . As a Senior Application Scientist, I designed this guide to help researchers, scientists, and drug development professionals navigate the pharmacological complexities of the Mas receptor (MasR) axis.

A 779 (D-Ala7-Ang-(1-7)) is the gold-standard competitive antagonist for the MasR, utilized to validate the protective effects of the ACE2/Ang-(1-7) pathway[1]. However, working with peptide antagonists and their salt forms can introduce experimental artifacts. This guide synthesizes receptor pharmacology, peptide chemistry, and step-by-step methodologies to help you troubleshoot unexpected results and ensure your assays are robust and self-validating.

Mechanistic Overview: The Mas Receptor Axis

To troubleshoot effectively, we must first map the signaling causality. A 779 competitively binds to MasR, preventing the endogenous ligand Ang-(1-7) from triggering downstream cascades like nitric oxide (NO) release and AKT phosphorylation[2]. Unexpected results often arise because MasR does not exist in a vacuum; it frequently heterodimerizes with Angiotensin Type 1 (AT1R) and Type 2 (AT2R) receptors, which fundamentally alters ligand pharmacology and receptor cross-talk[3].

Fig 1: ACE2/Ang-(1-7)/MasR signaling pathway and A 779 competitive blockade mechanisms.

Diagnostic Troubleshooting Guide (FAQs)

Q1: I am observing agonist-like effects (e.g., vasodilation or increased NO) when applying A 779 alone. Why is this happening? Causality: A 779 is generally devoid of intrinsic activity at nanomolar concentrations. However, at high concentrations (typically >1 μM), A 779 can exhibit partial agonist properties at the MasR[4]. Furthermore, in tissues with high AT2R/MasR heterodimerization, blocking MasR can allosterically alter the conformation of the AT2R, leading to unexpected cross-activation[5]. Actionable Solution:

• Perform a dose-response curve. Restrict A 779 working concentrations to the 100 nM – 1 μM range to maintain selectivity (IC50 ~0.3 nM)[1].

• Include an AT2R antagonist (e.g., PD123319) or AT1R antagonist (e.g., Losartan) in your assay to isolate and rule out heterodimer cross-talk variables[6].

Q2: My in vivo experiments show an initial blockade of Ang-(1-7), but the effect disappears within 30 minutes. Is the drug failing? Causality: A 779 is an unmodified heptapeptide. Like most endogenous-like peptides, it is highly susceptible to rapid proteolytic degradation by serum aminopeptidases and endopeptidases. This rapid clearance by the kidneys and proteases results in an in vivo half-life of mere minutes[7]. Actionable Solution:

• For in vivo studies, utilize continuous infusion via osmotic minipumps (e.g., 400 ng/kg/min) rather than single bolus injections to maintain steady-state plasma concentrations[8].

• For in vitro assays, supplement your media with a broad-spectrum, EDTA-free protease inhibitor cocktail.

Q3: I am seeing high cellular toxicity or unexpected pH shifts in my cell culture after adding A 779. What is the cause? Causality: A 779 is supplied commercially as a trifluoroacetate (TFA) salt[1]. TFA is a strong acid used during solid-phase peptide synthesis. If the peptide is reconstituted in unbuffered water and added at high concentrations to weakly buffered media, the localized drop in pH can cause acute cytotoxicity and denature surface receptors. Actionable Solution:

• Reconstitute the lyophilized powder in a strongly buffered solution (e.g., PBS at pH 7.4) to neutralize the residual TFA acid before introducing it to your cell cultures.

Fig 2: Diagnostic workflow for troubleshooting unexpected A 779 experimental results.

Quantitative Pharmacological Data

To aid in precise experimental design, the following table summarizes the key quantitative parameters of A 779 trifluoroacetate.

Parameter	Value	Scientific Context
Target Receptor	Mas Receptor (MasR)	Specific G-protein coupled receptor for Ang-(1-7)[8].
IC50 (MasR)	~0.3 nM	Determined via radioligand binding assays[1].
Selectivity Threshold	< 1 μM	Exhibits no significant affinity for AT1R or AT2R below 1 μM[9].
In Vivo Half-Life	< 30 minutes	Typical for unmodified peptides due to rapid renal clearance and proteolysis[7].
Storage Stability	2 years at -80°C	Must be kept sealed and protected from moisture to prevent degradation[8].

Self-Validating Experimental Protocols

Protocol A: Reconstitution and Storage of A 779 Trifluoroacetate

Objective: To prepare a stable stock solution that prevents pH-induced artifacts and peptide degradation.

• Equilibration: Allow the sealed vial of A 779 TFA to reach room temperature in a desiccator for 30 minutes before opening. Causality: This prevents atmospheric moisture from condensing on the cold peptide, which accelerates hydrolysis.

• Solvent Selection: Reconstitute the peptide in sterile, Ca2+/Mg2+-free Phosphate Buffered Saline (PBS) (pH 7.4) to a stock concentration of 1 mM. Causality: PBS neutralizes the residual TFA acid, preventing localized pH drops that cause cellular toxicity.

• Aliquotting: Divide the stock solution into single-use aliquots (e.g., 10-20 μL) in low-protein binding microcentrifuge tubes. Causality: Peptides adhere to standard plastic walls, reducing the effective concentration. Furthermore, repeated freeze-thaw cycles rapidly degrade the peptide backbone.

• Storage: Flash-freeze aliquots in liquid nitrogen and store at -80°C. Use within 6 months.

Protocol B: Validating MasR Blockade In Vitro (cAMP/NO Assay)

Objective: A self-validating workflow to confirm A 779 efficacy while ruling out AT1R/AT2R cross-talk.

• Cell Preparation: Seed MasR-expressing cells (e.g., HUVECs or transfected CHO cells) in a 96-well plate and grow to 80% confluency. Starve cells in serum-free media for 4 hours prior to the assay.

• Pre-treatment (The Blockade): Wash cells and incubate with 1 μM A 779 for 15 minutes at 37°C. Causality: A 15-minute window allows competitive equilibrium at the MasR without triggering receptor internalization.

• Agonist Challenge: Add 100 nM Ang-(1-7) to the media.

• Internal Controls (Critical for Self-Validation):

  • Control 1 (Vehicle): PBS only (Establishes baseline).

  • Control 2 (Agonist Only): Ang-(1-7) only (Validates assay sensitivity; should show elevated NO/cAMP).

  • Control 3 (Antagonist Only): A 779 only (Validates the absence of partial agonism).

• Measurement: Lyse cells after 10 minutes and measure intracellular NO or cAMP using a commercial fluorometric assay.

References

• MedChemExpress. "A 779 | Mas Receptor Antagonist". MedChemExpress.com.
• Tocris Bioscience. "A 779 | Other Angiotensin Receptors". Tocris.com.
• MDC Repository. "Evidence for heterodimerization and functional interaction of the angiotensin Type 2 receptor and the receptor MAS". MDC-Berlin.de.
• Cayman Chemical.
• American Heart Association Journals. "Evidence for Heterodimerization and Functional Interaction of the Angiotensin Type 2 Receptor and the Receptor MAS". Hypertension.
• PubMed. "Evidence for a functional interaction of the angiotensin-(1-7) receptor Mas with AT1 and AT2 receptors in the mouse heart". NIH.gov.
• PMC. "ACE2, angiotensin-(1-7)
• Helda. "induced vasodilatation : Role of age, ACE1-inhibitory peptide, mas- and bradykinin receptors". Helsinki.fi.
• Research Outreach. "Extending the half-life of therapeutic peptides". ResearchOutreach.org.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Making sure you're not a bot! [helda.helsinki.fi]
• 5. Evidence for heterodimerization and functional interaction of the angiotensin Type 2 receptor and the receptor MAS - MDC Repository [edoc.mdc-berlin.de]
• 6. Evidence for a functional interaction of the angiotensin-(1-7) receptor Mas with AT1 and AT2 receptors in the mouse heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extending the half‑life of therapeutic peptides - Research Outreach [researchoutreach.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. A 779 | Other Angiotensin Receptors | Tocris Bioscience [tocris.com]

Potential for A 779 trifluoroacetate to interact with other experimental compounds.

Technical Support Center: A-779 (Trifluoroacetate) Experimental Interactions & Troubleshooting Guide

Welcome to the A-779 Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex pharmacodynamics of A-779.

A-779 (trifluoroacetate salt) is a potent, selective peptide antagonist of the G-protein coupled Mas receptor (MasR), boasting an IC50 of 0.3 nM in radioligand binding assays[1]. It is primarily used to block the physiological effects of Angiotensin-(1-7)[Ang-(1-7)] within the renin-angiotensin system (RAS). Because the ACE2/Ang-(1-7)/Mas axis heavily cross-talks with other signaling pathways, researchers frequently encounter unexpected physiological interactions when co-administering A-779 with other experimental compounds.

Core Signaling Pathway & Interaction Nodes

To troubleshoot compound interactions, we must first map the target's position within the RAS network. The diagram below illustrates where A-779 interrupts the cascade and highlights the functional crosstalk nodes that often mimic chemical incompatibilities.

Fig 1. ACE2/Ang-(1-7)/Mas signaling pathway demonstrating A-779 blockade and receptor crosstalk.

Troubleshooting & FAQs

Q1: I am co-administering A-779 with the AT1 receptor antagonist Losartan, but I am observing unexpected, sex-dependent alterations in renal hemodynamics. Is A-779 chemically interacting with Losartan? Expert Insight: A-779 does not directly bind to or chemically interact with Losartan. However, there is profound physiological crosstalk between the Mas receptor and Angiotensin II receptors (AT1R and AT2R) in the renal circulation. When AT1R is blocked by Losartan, the baseline physiological tone relies more heavily on the depressor axis (MasR). Administering A-779 in this state removes this compensatory vasodilation, causing abrupt changes in renal blood flow (RBF) and sodium excretion. This effect is notably sex-dependent, altering RBF more significantly in male subjects than in females[1][2]. Solution: Always include single-blockade control groups (Losartan alone, A-779 alone) alongside your co-administration group to isolate the synergistic physiological crosstalk from true chemical incompatibility.

Q2: My experiments show that A-779 is dampening the hypotensive effects of the ACE inhibitor Captopril. Why does an antagonist of the depressor axis interfere with an ACE inhibitor? Expert Insight: This is a classic downstream physiological interaction. Captopril not only inhibits the formation of Ang II but also prevents the degradation of Bradykinin (BK), leading to a potentiation of BK's hypotensive effects. Ang-(1-7) naturally potentiates bradykinin signaling. By administering A-779, you are blocking the Mas receptor, which subsequently attenuates the Ang-(1-7)-mediated potentiation of bradykinin, thereby reducing the overall hypotensive efficacy of Captopril[2]. Solution: If your goal is to study MasR blockade without interfering with BK potentiation, you must carefully titrate the A-779 dose or utilize a bradykinin B2 receptor antagonist to control for the BK variable.

Q3: Can A-779 be co-administered with eNOS inhibitors like L-NAME? I am losing the vasodilatory baseline in my myograph studies. Expert Insight: MasR activation by Ang-(1-7) stimulates eNOS phosphorylation and nitric oxide (NO) release[3]. A-779 directly inhibits this pathway. If you co-administer A-779 with L-NAME, you are hitting the NO production pathway at two different nodes (receptor level and enzyme level). This dual-inhibition will severely constrict the vessels and eliminate any vasodilatory baseline. Solution: Use sub-maximal concentrations of L-NAME if you must co-administer, or apply them sequentially to determine the fractional contribution of the MasR to total NO bioavailability.

Data Presentation: Known Pharmacodynamic Interactions of A-779

To assist in your experimental design, refer to this consolidated table of known in vivo and in vitro compound interactions involving A-779.

Co-administered Compound	Target	Interaction Effect with A-779	Causality / Mechanism
Captopril	ACE	Attenuates Captopril's hypotensive potentiation of Bradykinin.	A-779 blocks MasR-mediated enhancement of BK signaling[2].
Losartan	AT1R	Alters renal blood flow and urine flow rate (sex-dependent).	Unmasks functional crosstalk between AT1R and MasR in renal hemodynamics[1].
Compound 21 (C21)	AT2R	Reverses C21-mediated renoprotection and BP reduction.	Interdependency between AT2R stimulation and MasR activation[4].
L-NAME	eNOS	Synergistic loss of vasodilation.	A-779 blocks upstream NO release; L-NAME blocks downstream NO synthesis[3].

Experimental Protocols: Self-Validating Co-Administration Workflow

To ensure that observed effects are due to physiological interactions rather than experimental artifact, follow this validated protocol for in vivo co-administration via osmotic minipumps[4][5]. This protocol acts as a self-validating system by establishing strict baseline controls.

Step-by-Step Methodology: Chronic Co-infusion of A-779 and AT-Receptor Ligands

• Preparation of Solutions:

  • Reconstitute A-779 (trifluoroacetate salt) in sterile 0.9% saline. Causality Check: A-779 is a peptide; avoid vigorous vortexing which can shear the molecular structure. Aliquot and store stock solutions at -80°C to prevent degradation.

  • Calculate the dose: A standard effective chronic infusion dose for A-779 in rodent models is 400 ng/kg/min to 1,000 ng/kg/min[4][5]. Keep concentrations below 10 µM to avoid off-target binding to adrenomedullary membranes[1].

• Osmotic Pump Priming:

  • Load the osmotic minipumps (e.g., Alzet models) with the A-779 solution or the co-administration mixture (e.g., A-779 + Compound 21).

  • Prime the pumps in sterile saline at 37°C for 4-6 hours prior to implantation to ensure immediate, steady-state delivery upon insertion.

• Surgical Implantation:

  • Anesthetize the subject (e.g., using isoflurane).

  • Implant the pump subcutaneously (for systemic delivery) or into the peritoneal cavity depending on the target tissue[4].

• Validation Checkpoints (The Self-Validating System):

  • Baseline: Measure Mean Arterial Pressure (MAP) and baseline urine flow rate before implantation.

  • Verification: A-779 alone should not significantly alter baseline MAP in normotensive, conscious subjects[1][6]. If MAP spikes upon A-779 administration alone, verify the purity of the peptide and check for endotoxin contamination.

  • Interaction Testing: Introduce the secondary compound (e.g., Losartan via drinking water) and monitor for synergistic deviations in MAP or renal blood flow.

Fig 2. Troubleshooting logic tree for resolving unexpected A-779 compound interactions.

References

• A-779 (trifluoroacetate salt) - Cayman Chemical. Cayman Chemical.
• A 779 | Mas Receptor Antagonist - MedchemExpress.com. MedChemExpress.
• A 779 - Potent Biochemical Research Compound | APExBIO. APExBIO.
• Angiotensin-II type 2 receptor-mediated renoprotection is independent of receptor Mas in obese Zucker rats fed high-sodium diet - Frontiers. Frontiers.
• Mas Receptor Activation Contributes to the Improvement of Nitric Oxide Bioavailability and Vascular Remodeling During Chronic AT1R (Angiotensin Type-1 Receptor) Blockade in Experimental Hypertension. AHA Journals.
• Cross-Talk between CB1, AT1, AT2 and Mas Receptors Responsible for Blood Pressure Control in the Paraventricular Nucleus of Hypothalamus in Conscious Spontaneously Hypertensive Rats and Their Normotensive Controls - MDPI. MDPI.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Frontiers | Angiotensin-II type 2 receptor-mediated renoprotection is independent of receptor Mas in obese Zucker rats fed high-sodium diet [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]

Ensuring the quality and purity of A 779 trifluoroacetate for research.

Welcome to the A 779 Trifluoroacetate Technical Support Center . This guide is engineered for research scientists and drug development professionals utilizing A 779—a highly selective peptide antagonist of the G-protein coupled Mas receptor—in cardiovascular, renal, and pulmonary research.

Below, you will find troubleshooting frameworks and self-validating protocols designed to ensure the integrity, stability, and analytical purity of your A 779 experiments.

Section 1: Mechanism of Action & Experimental Design

Q: Why does A 779 abolish the protective effects of Ang-(1-7) in my vascular smooth muscle cell (VSMC) assays without inducing an inflammatory response itself?

A: The causality lies in the structural biochemistry of A 779. A 779 (Asp-Arg-Val-Tyr-Ile-His-D-Ala) is a synthetic analog of the endogenous heptapeptide Angiotensin-(1-7). The critical modification is the substitution of the terminal Proline with a D-Alanine residue (D-Ala7-Ang-(1-7))[1].

This specific chiral substitution allows A 779 to bind to the orthosteric site of the Mas receptor with high affinity, acting as a competitive antagonist[1][2]. However, because it lacks intrinsic agonistic activity, it cannot induce the conformational change required to trigger intracellular signaling cascades, such as Akt and ERK1/2 phosphorylation or eNOS activation[2][3]. Consequently, A 779 effectively occupies the receptor—blocking Ang-(1-7) from exerting its anti-inflammatory and anti-proliferative effects—but does not independently upregulate inflammatory markers like MCP-1, VCAM-1, or IL-1β[2].

Fig 1. Mechanism of A 779 competitive inhibition at the Mas Receptor.

Section 2: Reconstitution, Storage, and Stability

Q: My A 779 stock solution lost its efficacy after being stored at 4°C for a week. What is the causality behind this degradation, and how should it be handled?

A: Peptides containing histidine and tyrosine residues are highly susceptible to oxidation and hydrolysis in aqueous environments. While the trifluoroacetate (TFA) salt form significantly enhances the solubility of A 779 in water (up to ~1 mg/mL)[4], it does not protect the peptide bonds from aqueous degradation over time. Organic solvent-free aqueous solutions degrade rapidly; therefore, storing aqueous working solutions for more than 24 hours is strictly discouraged[4].

Self-Validating Reconstitution Protocol:

• Solvent Selection: Dissolve the lyophilized crystalline solid in sterile, ultra-pure water or a compatible buffer (e.g., PBS pH 7.2) to create a 1 mg/mL stock[4]. For higher concentrations, use inert-gas-purged DMSO (soluble up to 33 mg/mL)[4].

• Aliquotting: Immediately divide the stock into single-use aliquots. This prevents repeated freeze-thaw cycles, which introduce condensation and accelerate peptide hydrolysis.

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -20°C or -80°C freezer[2][4].

Quantitative Storage Matrix:

State	Temperature	Maximum Stable Duration	Notes
Lyophilized Solid	-20°C to -80°C	≥ 2 to 4 years	Keep sealed and away from moisture[2][4].
Aqueous Solution (H₂O/PBS)	4°C or Room Temp	< 24 hours	Prepare fresh daily; do not store[4].
Aliquoted Stock (DMSO/H₂O)	-20°C	1 year	Avoid freeze-thaw cycles[2].
Aliquoted Stock (DMSO/H₂O)	-80°C	2 years	Preferred method for long-term stock[2].

Section 3: Analytical Purity & Quality Control (RP-HPLC)

Q: How can I definitively verify the purity of my A 779 trifluoroacetate batch before conducting sensitive in vivo microinjections?

A: Purity verification is critical because truncated peptide sequences or deamidated byproducts can exhibit partial agonist activity or off-target binding, confounding your data. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for assessing A 779 purity, targeting a strict threshold of ≥95% or ≥98%.

The trifluoroacetate salt form pairs synergistically with mobile phases containing 0.1% TFA. TFA acts as an ion-pairing agent, neutralizing the basic residues (Arginine, Histidine) of A 779, thereby increasing its hydrophobicity and improving peak shape and retention on the C18 stationary phase[5][6].

Fig 2. Step-by-step RP-HPLC workflow for A 779 purity verification.

Step-by-Step Methodology: RP-HPLC Purity Analysis

• Column Equilibration: Utilize a high-quality C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size). Equilibrate the system with 95% Mobile Phase A (Ultra-pure Water + 0.1% TFA) and 5% Mobile Phase B (Acetonitrile + 0.1% TFA) at a steady flow rate of 1.0 mL/min[5][6].

• Sample Preparation: Dissolve 1 mg of A 779 trifluoroacetate in 1 mL of Mobile Phase A. Vortex gently until completely dissolved. Centrifuge the vial at 10,000 x g for 5 minutes to pellet any insoluble microscopic particulates that could clog the column frit.

• Injection: Inject 10 to 20 µL of the clarified sample onto the column.

• Gradient Elution: Execute a linear gradient from 5% B to 60% B over 30 minutes. The gradually increasing concentration of the organic modifier (acetonitrile) disrupts the hydrophobic interactions between the peptide and the silica-bonded C18 chains, allowing for precise elution[5][6].

• Detection & Integration: Monitor the eluent using a UV detector at 214 nm (optimal for detecting peptide bonds) and 254 nm (for aromatic rings in Tyrosine and Histidine). Integrate the Area Under the Curve (AUC) for the primary A 779 peak relative to the total AUC of all detected peaks to confirm the ≥98% purity specification.

References

• American Heart Association (AHA) Journals. Characterization of a New Selective Antagonist for Angiotensin-(1–7), D-Pro7-Ang-(1–7). Available at:[Link]

• National Institutes of Health (NIH). Biosynthetic Pathways and the Role of the Mas Receptor in the Effects of Angiotensin-(1–7) in Smooth Muscles. Available at:[Link]

• Eindhoven University of Technology (TUE). Characterization of stationary phases for reversed-phase liquid chromatography. Available at:[Link]

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Biosynthetic Pathways and the Role of the Mas Receptor in the Effects of Angiotensin-(1–7) in Smooth Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Buy A 779 trifluoroacetate [smolecule.com]
• 6. pure.tue.nl [pure.tue.nl]

Reference Data & Comparative Studies

Publish Comparison Guide: Efficacy of A 779 Trifluoroacetate vs. Alternative Mas Receptor Antagonists

Executive Summary & Mechanistic Context

As our understanding of the Renin-Angiotensin System (RAS) evolves, the ACE2/Ang-(1-7)/Mas receptor axis has emerged as a critical counter-regulatory pathway to the classical ACE/Ang II/AT1 receptor cascade[1]. Angiotensin-(1-7) [Ang-(1-7)] induces vasodilation, anti-fibrosis, and anti-inflammatory responses primarily through the G protein-coupled receptor Mas (MasR)[2].

To therapeutically leverage or experimentally isolate this pathway, highly specific receptor antagonists are required. A 779 trifluoroacetate (Asp-Arg-Val-Tyr-Ile-His-D-Ala) is the gold-standard, highly potent, and selective MasR antagonist[2]. The trifluoroacetate (TFA) salt formulation ensures optimal aqueous solubility and peptide stability for in vitro and in vivo applications, making it an indispensable tool for drug development professionals.

Mechanistic Pathway & Receptor Specificity

The following diagram illustrates the divergence of the RAS pathway and the specific intervention points of A 779 compared to the alternative antagonist D-Pro7-Ang-(1-7). While A 779 selectively blocks MasR[2], D-Pro7-Ang-(1-7) exhibits a dual-blockade of both MasR and the MrgD receptor (which binds the related peptide alamandine)[3].

Caption: RAS counter-regulatory pathways illustrating selective MasR blockade by A 779 vs. D-Pro7-Ang-(1-7).

Comparative Efficacy & Binding Kinetics

When designing a pharmacological experiment, selecting the correct antagonist is paramount. A 779 provides unparalleled specificity for MasR (IC50 ~ 0.3 nM) and lacks cross-reactivity with AT1R or AT2R[2][4]. In contrast, D-Pro7-Ang-(1-7) is highly useful when researchers need to block the broader Ang-(1-7)/Alamandine axis, as it also antagonizes the MrgD receptor[3][5].

Antagonist	Target Receptor(s)	IC50 / Binding Affinity	Key Experimental Application	Cross-Reactivity
A 779 (TFA salt)	Mas Receptor (MasR)	~ 0.3 nM[2]	Isolating MasR-specific signaling and Ang-(1-7) physiological effects.	Negligible for AT1R, AT2R, and MrgD[2][3][4].
D-Pro7-Ang-(1-7)	MasR & MrgD	~ 100 nM (Functional)[5]	Blocking alamandine-induced vasodilation; dual-pathway studies.	Blocks both MasR and MrgD[3].
Losartan	AT1 Receptor	~ 10–20 nM	Blocking classical Ang II-induced vasoconstriction.	None for MasR[4].
PD123319	AT2 Receptor	~ 3–10 nM[4]	Investigating AT2R-mediated vasodilation.	None for MasR[4].

Experimental Protocols: Validating MasR-Mediated Vasorelaxation

To establish a self-validating system, researchers must demonstrate that the observed physiological effects of Ang-(1-7) or synthetic agonists (e.g., AVE 0991) are strictly MasR-dependent[6]. The following protocol details an in vitro isometric tension assay using A 779 trifluoroacetate in mouse aortic rings.

Protocol: In Vitro Aortic Ring Vasorelaxation Assay

Objective: To quantify the NO-dependent, MasR-mediated vasorelaxant effect of Ang-(1-7) and validate receptor specificity using A 779.

Reagents & Preparation:

• A 779 Trifluoroacetate Stock: Reconstitute in sterile ddH2O or physiological saline to a 1 mM stock. Causality: The TFA salt ensures rapid dissolution without the need for organic solvents (like DMSO) that could independently alter vascular tone or damage delicate tissues.

• Krebs-Henseleit Solution (KHS): Continuously aerated with 95% O2 / 5% CO2 at 37°C to maintain tissue viability and physiological pH.

Step-by-Step Methodology:

• Tissue Preparation: Isolate the thoracic aorta and cut into 2–3 mm rings. Mount the rings in a tissue bath system containing KHS.

  • Causality: Extreme care must be taken not to damage the endothelial layer. MasR-mediated vasorelaxation is strictly endothelium- and Nitric Oxide (NO)-dependent[6].

• Equilibration & Viability Check: Apply a resting tension of 1.0 g for 60 minutes. Pre-constrict with Phenylephrine (PE, 0.1 µM) and verify endothelial integrity using Acetylcholine (ACh, 1 µM). Wash thoroughly.

  • Causality: This step acts as an internal control. If ACh fails to induce >80% relaxation, the endothelium is compromised, and the tissue must be discarded to prevent false-negative Ang-(1-7) responses.

• Antagonist Pre-Incubation: Add A 779 trifluoroacetate to the bath to achieve a final concentration of 1 µM. Incubate for 15–30 minutes.

  • Causality: A 779 is a competitive antagonist. Sufficient pre-incubation time is required to achieve steady-state receptor occupancy before introducing the agonist, preventing incomplete blockade.

• Pre-contraction: Re-introduce PE (0.1 µM) to establish a stable contraction plateau.

• Agonist Dose-Response: Cumulatively add Ang-(1-7) or the non-peptide mimic AVE 0991 (10^-10 to 10^-5 M)[6].

• Data Analysis: Calculate the percentage of relaxation relative to the PE-induced contraction. In A 779-treated rings, the vasorelaxant effect of Ang-(1-7) should be completely abolished[6], validating that the response is MasR-specific.

Strategic Recommendations for Drug Development Professionals

When profiling novel RAS modulators, distinguishing between MasR and MrgD activation is a critical regulatory and mechanistic milestone.

• Use A 779 when you need absolute certainty that your compound's phenotypic effects (e.g., anti-fibrosis in cardiac fibroblasts or vasodilation) are mediated exclusively by the Mas receptor[2][7].

• Use D-Pro7-Ang-(1-7) as a secondary validation tool if you suspect your compound might be undergoing enzymatic conversion to alamandine, thereby activating the MrgD receptor[3].

References

• Santos RA et al. "Angiotensin-(1–7) is an endogenous ligand for the G protein-coupled receptor Mas." National Institutes of Health (NIH) / PNAS.
• Carey RM. "Newly Discovered Components and Actions of the Renin–Angiotensin System." AHA Journals / Hypertension.
• Bosnyak S et al. "Relative affinity of angiotensin peptides and novel ligands at AT(1) and AT(2) receptors." ResearchGate.
• Santos RA et al. "Characterization of a New Selective Antagonist for Angiotensin-(1-7), D-Pro7-Angiotensin-(1-7)." ResearchGate.
• Lemos VS et al. "The Endothelium-Dependent Vasodilator Effect of the Nonpeptide Ang(1–7) Mimic AVE 0991 Is Abolished in the Aorta." Journal of Cardiovascular Pharmacology.
• Lautner RQ et al. "Alamandine-induced vasodilation and MrgD receptor involvement." AHA Journals / Hypertension.
• Simoes e Silva AC et al. "ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis." British Journal of Pharmacology / NIH.

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. Angiotensin-(1–7) is an endogenous ligand for the G protein-coupled receptor Mas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. allpeptide.com [allpeptide.com]
• 7. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Alternative methods to study the angiotensin-(1-7) axis besides A 779.

The ACE2/Angiotensin-(1-7)/Mas receptor (MasR) axis serves as the primary counter-regulatory pathway of the renin-angiotensin system (RAS), opposing the classical ACE/Ang II/AT1R cascade by promoting vasodilation, anti-inflammation, and cardioprotection[1]. Historically, the peptide antagonist A779 (D-Ala7-Ang-(1-7)) has been the gold standard for validating MasR-dependent effects[1].

However, relying exclusively on A779 presents significant experimental limitations. As a peptide, A779 is highly susceptible to proteolytic degradation, possesses a short in vivo half-life, and fails to differentiate between MasR and emerging alternative Ang-(1-7) receptors, such as the Mas-related G protein-coupled receptor type D (MrgD)[2]. To build robust, translationally relevant datasets, researchers must integrate alternative pharmacological and genetic methodologies.

This guide objectively compares advanced alternatives to A779, providing the mechanistic causality behind their use and self-validating protocols to ensure absolute scientific rigor in your RAS research.

Pharmacological Alternatives: Beyond Simple MasR Antagonism

A. D-Pro7-Ang-(1-7): The MrgD-Sensitive Antagonist

While A779 is highly selective for MasR, recent pharmacological profiling has identified MrgD as a secondary, functional receptor for Ang-(1-7)[2]. In primary endothelial cells, Ang-(1-7) stimulates adenylyl cyclase and cAMP production via MrgD.

The Causality of Choice: If an experimental readout (e.g., cAMP accumulation or specific vasorelaxation) is unaffected by A779, it may be MrgD-mediated. A779 fails to block Ang-(1-7)-induced cAMP elevation, whereas the alternative peptide antagonist D-Pro7-Ang-(1-7) successfully blunts it[2]. Furthermore, D-Pro7-Ang-(1-7) selectively inhibits Ang-(1-7)-induced antihypertensive effects without cross-reacting with ACE, AT1, or AT2 receptors[3]. D-Pro7-Ang-(1-7) is therefore essential for isolating MrgD-dependent versus MasR-dependent signaling pathways.

B. AVE 0991: The Stable, Non-Peptide Agonist

Antagonizing a receptor only reveals its baseline endogenous tone. To study the therapeutic ceiling of the Ang-(1-7) axis, researchers must actively stimulate it. Because endogenous Ang-(1-7) has a half-life of mere seconds to minutes, continuous infusion is required for in vivo studies, which is technically challenging and prone to artifact.

The Causality of Choice: AVE 0991 is a non-peptide mimic of Ang-(1-7) that selectively agonizes the Mas receptor with high affinity (IC50 ≈ 21–47.5 nM)[4]. Using a non-peptide agonist eliminates the confounding variable of peptide degradation by endogenous peptidases. This ensures that observed cellular responses—such as antidiuresis, nitric oxide (NO) release, and cardioprotection—are driven by sustained MasR activation rather than transient ligand spikes[4].

Genetic Alternatives: Mas Receptor Knockout (Mas-/-) Mice

Pharmacological agents inherently carry the risk of off-target binding or incomplete target saturation. The definitive method to prove MasR dependency is the use of MAS1 genetic knockout (Mas-/-) models[5].

The Causality of Choice: By completely ablating the MAS1 gene, researchers eliminate both ligand-dependent activation and ligand-independent (constitutive) receptor activity. Mas-/- mice exhibit exacerbated inflammatory responses, accelerated Goldblatt hypertension, and impaired muscle function, proving the basal protective role of the receptor[5][6]. If an agent like AVE 0991 or Ang-(1-7) fails to produce an effect in a Mas-/- mouse but succeeds in a wild-type (WT) control, the receptor dependency is unequivocally validated without the need for A779[4].

Quantitative Data Presentation: Comparative Analysis

The following table summarizes the operational parameters of A779 alternatives to guide experimental design:

Tool / Modulator	Classification	Primary Target	Half-Life / Stability	Key Experimental Utility	Limitations
A779	Peptide Antagonist	MasR (Selective)	Short (Minutes)	Baseline validation of MasR-dependent pathways.	Fails to block MrgD; rapid in vivo degradation[1][2].
D-Pro7-Ang-(1-7)	Peptide Antagonist	MrgD & MasR	Short (Minutes)	Differentiating MrgD-mediated cAMP signaling from MasR[2][3].	Still susceptible to peptidase degradation in vivo.
AVE 0991	Non-Peptide Agonist	MasR (Selective)	High (Hours)	Sustained in vivo activation; oral bioavailability studies[4].	Does not provide information on endogenous ligand tone.
Mas-/- Mice	Genetic Knockout	MAS1 Gene	Permanent	Absolute validation of target specificity; chronic disease modeling[5].	Compensatory developmental mechanisms may alter baseline phenotype[6].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every assay must be a self-validating system containing internal controls that prove the assay's mechanical success regardless of the biological outcome.

Protocol 1: In Vitro Validation of Receptor Specificity (MrgD vs. MasR)

Objective: Determine if Ang-(1-7) induced signaling is MasR or MrgD dependent using D-Pro7-Ang-(1-7).

• Cell Preparation: Seed human umbilical vein endothelial cells (HUVECs) in a 96-well plate. Starve in serum-free media for 4 hours to establish a baseline.

• Internal Control Application: Treat a subset of wells with Forskolin (10 µM) for 15 minutes. Validation: This directly activates adenylyl cyclase. If cAMP does not spike, the detection kit is faulty.

• Antagonist Pre-treatment: Pre-incubate experimental wells with either Vehicle, A779 (10^-6 M), or D-Pro7-Ang-(1-7) (10^-6 M) for 30 minutes.

• Agonist Stimulation: Add Ang-(1-7) (10^-7 M) to all pre-treated wells for 15 minutes[2].

• Quantification: Lyse cells and measure intracellular cAMP using a competitive ELISA.

• Causal Interpretation: If Ang-(1-7) increases cAMP, and this is blocked by D-Pro7-Ang-(1-7) but not A779, the pathway is MrgD-dependent[2].

Protocol 2: In Vivo Hemodynamic Assessment using AVE 0991

Objective: Prove the MasR-specificity of a physiological response without using A779.

• Model Selection: Utilize age-matched Wild-Type (WT) and Mas-/- mice (C57BL/6 background)[4].

• Genotyping (Validation): Perform PCR on tail-snip DNA to confirm the presence or absence of the MAS1 allele. Validation: Ensures phenotypic differences are strictly due to genotype.

• Baseline Measurement: Implant radiotelemetry probes to record baseline blood pressure and diuresis in metabolic cages for 24 hours.

• Administration: Administer AVE 0991 (0.58 nmol/g body weight) via intraperitoneal injection to both WT and Mas-/- cohorts[4].

• Data Analysis: Monitor urinary volume and osmolality for 60 minutes post-injection.

• Causal Interpretation: WT mice should exhibit a significant reduction in urinary volume. If this antidiuretic effect is completely blunted in Mas-/- mice, it definitively proves AVE 0991 acts exclusively via the Mas receptor in vivo[4].

Mechanistic Visualizations

Figure 1: Pharmacological modulation of the Ang-(1-7) axis via MasR and MrgD receptors.

Figure 2: Self-validating experimental workflow for Ang-(1-7) receptor dependence.

References

• Nonpeptide AVE 0991 Is an Angiotensin-(1–7) Receptor Mas Agonist in the Mouse Kidney. Hypertension (AHA Journals).
• Chronic allergic pulmonary inflammation is aggravated in angiotensin-(1-7) Mas receptor knockout mice. American Journal of Physiology (MDC Berlin).
• Characterization of a New Selective Antagonist for Angiotensin-(1-7), D-Pro7-Angiotensin-(1-7).
• Knockout of Angiotensin 1–7 Receptor Mas Worsens the Course of Two-Kidney, One-Clip Goldblatt Hypertension. Kidney Blood Press Res (Karger).
• G-Protein–Coupled Receptor MrgD Is a Receptor for Angiotensin-(1–7) Involving Adenylyl Cyclase, cAMP, and Phosphokinase A. Hypertension (AHA Journals).
• The ACE2/Angiotensin-(1–7)/MAS Axis of the Renin-Angiotensin System: Focus on Angiotensin-(1–7). Physiological Reviews (Physiology.org).

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. ahajournals.org [ahajournals.org]
• 5. mdc-berlin.de [mdc-berlin.de]
• 6. karger.com [karger.com]

Validating Mas Receptor Specificity: A Comprehensive Guide to Control Experiments Using A 779 Trifluoroacetate

As our understanding of the Renin-Angiotensin System (RAS) has evolved, the traditional view of a purely vasoconstrictive pathway has been superseded by the discovery of the protective ACE2/Ang-(1-7)/Mas Receptor (MasR) axis. For researchers investigating cardiovascular remodeling, vasodilation, and neural autonomic control, proving that an observed physiological effect is exclusively mediated by the MasR is a critical hurdle.

As a Senior Application Scientist, I frequently see studies where researchers apply Ang-(1-7) and assume all subsequent downstream signaling is MasR-dependent. This is a fundamental flaw. At high concentrations, Ang-(1-7) can exhibit cross-reactivity with AT1 and AT2 receptors. To establish absolute causality, you must design a self-validating experimental system using specific antagonists. The gold standard for this is A 779 trifluoroacetate , a potent, synthetic peptide antagonist (D-Ala7-Ang-(1-7)) with profound selectivity for the MasR.

This guide provides an objective comparison of A 779 against alternative RAS modulators and outlines field-proven, step-by-step methodologies for designing bulletproof control experiments.

The Mechanistic Logic of MasR Blockade

To prove MasR specificity, your experimental design must satisfy two causal conditions:

• Positive Causality: The biological effect must be induced by a MasR agonist (Ang-(1-7) or the non-peptide AVE 0991).

• Negative Specificity: The effect must be completely abolished by the MasR antagonist (A 779) but remain unaffected by AT1R or AT2R antagonists.

Fig 1. The ACE2/Ang-(1-7)/MasR protective axis and specific pharmacological blockade by A 779.

Comparative Analysis of RAS Modulators

To build a self-validating control matrix, you must use A 779 in parallel with other receptor-specific modulators. A 779 trifluoroacetate exhibits an IC50 of ~0.3 nM for the Mas receptor, with negligible affinity for AT1R or AT2R 1. The trifluoroacetate salt form is specifically utilized to ensure the stability and solubility of the synthetic heptapeptide during lyophilization and reconstitution.

Table 1: Pharmacological Profile of Key RAS Modulators

Compound	Target Receptor	Modulator Type	IC50 / Affinity	Role in Control Experiments
A 779 Trifluoroacetate	MasR	Selective Antagonist	~0.3 nM	Primary Control: Abolishes MasR-specific physiological signaling.
Losartan	AT1R	Selective Antagonist	~10-20 nM	Cross-talk Control: Proves Ang-(1-7) effects are not mediated by AT1R.
PD123319	AT2R	Selective Antagonist	~10-30 nM	Cross-talk Control: Proves Ang-(1-7) effects are not mediated by AT2R.
Ang-(1-7)	MasR	Endogenous Agonist	High Affinity	Baseline Stimulus: Induces the target physiological response.
AVE 0991	MasR	Non-peptide Agonist	~47.5 nM	Validation Agonist: Mimics Ang-(1-7) without risk of peptide degradation.

Data synthesized from foundational binding studies on AT1, AT2, and Mas receptors 2.

Designing the Self-Validating Experimental Workflow

To reliably capture MasR signaling (such as arachidonic acid release, c-Src phosphorylation, or NO production), the timing of antagonist introduction is critical. Antagonists must be pre-incubated to achieve full receptor occupancy before the agonist is introduced.

Fig 2. Standardized self-validating workflow for MasR functional assays.

Protocol: In Vitro Validation of MasR-Mediated Signaling

This protocol is optimized for Human Aortic Endothelial Cells (HAECs) or Mas-transfected CHO cells 3, 4.

Step 1: Reagent Reconstitution & Handling

• Causality Note: A 779 trifluoroacetate is highly soluble in DMSO (~33 mg/mL) but prone to degradation in aqueous solutions over time.

• Action: Reconstitute A 779 in anhydrous DMSO to create a 10 mM stock. Purge with inert gas (Nitrogen or Argon) and store in single-use aliquots at -20°C. Dilute into aqueous assay buffer (e.g., PBS) immediately prior to the experiment to a working concentration of 10−6 M.

Step 2: Cell Equilibration

• Action: Seed HAECs in multi-well plates. Once 80% confluent, serum-starve the cells for 2 to 4 hours to establish a quiescent baseline, preventing serum-derived growth factors from masking MasR-mediated NO or arachidonic acid release.

Step 3: Receptor Occupancy (Pre-incubation)

• Causality Note: Simultaneous addition of agonist and antagonist leads to competitive binding kinetics that can yield false negatives.

• Action: Divide wells into control matrices. Add A 779 ( 10−5 to 10−6 M), Losartan ( 10−5 M), or PD123319 ( 10−5 M) to their respective wells. Incubate for 15 to 30 minutes at 37°C to ensure complete target receptor blockade.

Step 4: Agonist Stimulation

• Action: Introduce Ang-(1-7) ( 10−7 M) or the non-peptide agonist AVE 0991 ( 10−6 M) 5. Incubate for 5 minutes (for rapid phosphorylation events like c-Src) or 15 minutes (for bulk NO/Arachidonic acid release).

Step 5: Data Quantification

• Action: Terminate the reaction by flash-freezing or immediate lysis. Quantify the target analyte (e.g., using a Griess assay for NO, or radiometric scintillation for [3H]AA ).

Data Interpretation: The Control Matrix

If your experimental design is sound, your quantitative data should align with the following self-validating matrix. Any deviation suggests either incomplete receptor blockade (check your A 779 TFA stock integrity) or off-target receptor cross-talk.

Table 2: Expected Outcomes in a Self-Validating MasR Assay

Experimental Condition	Expected Biological Response	Mechanistic Conclusion
Control (Vehicle Only)	Basal Level	Establishes the quiescent baseline.
Ang-(1-7) alone	Significant Increase	Confirms activation of the RAS protective axis.
Ang-(1-7) + A 779	Returns to Basal	Validates that the effect is strictly MasR-dependent.
Ang-(1-7) + Losartan	Significant Increase	Excludes AT1R cross-reactivity / mediation.
Ang-(1-7) + PD123319	Significant Increase	Excludes AT2R cross-reactivity / mediation.
AVE 0991 + A 779	Returns to Basal	Confirms non-peptide agonist specificity via MasR.

Conclusion

Utilizing A 779 trifluoroacetate is not merely a procedural formality; it is the mechanistic linchpin for proving Mas receptor involvement. By combining A 779 with AT1R and AT2R antagonists in a pre-incubation workflow, researchers can isolate the Ang-(1-7)/MasR axis from the broader, highly interconnected Renin-Angiotensin System. Always prioritize the integrity of your peptide stocks and adhere strictly to the pre-incubation timelines to ensure reproducible, publication-quality data.

References

• A-779 trifluoroacetate salt ≥98% (HPLC) . Sigma-Aldrich.1

• Angiotensin-(1–7) is an endogenous ligand for the G protein-coupled receptor Mas . Proceedings of the National Academy of Sciences (PNAS). 3

• The nonpeptide angiotensin-(1–7) receptor Mas agonist AVE-0991 attenuates heart failure induced by myocardial infarction . American Physiological Society Journal. 5

• Relative affinity of angiotensin peptides and novel ligands at AT 1 and AT 2 receptors . Clinical Science (Portland Press). 2

• Angiotensin-(1-7) Counterregulates Angiotensin II Signaling in Human Endothelial Cells . Hypertension (American Heart Association Journals). 4

Sources

• 1. A-779 trifluoroacetate salt ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. portlandpress.com [portlandpress.com]
• 3. pnas.org [pnas.org]
• 4. ahajournals.org [ahajournals.org]
• 5. journals.physiology.org [journals.physiology.org]

A Researcher's Guide to A 779 Trifluoroacetate: Statistical Rigor in Mas Receptor Antagonism

This guide provides an in-depth comparison of A 779 trifluoroacetate with alternative modulators, supported by experimental data and detailed protocols. We will delve into the statistical methodologies essential for analyzing the data you generate, and crucially, address the often-overlooked impact of the trifluoroacetate (TFA) counter-ion on your experimental outcomes.

The Central Role of the Mas Receptor and its Blockade

The classical RAS, culminating in the production of Angiotensin II (Ang II) and its action on the AT1 receptor, is well-known for its role in vasoconstriction, inflammation, and fibrosis. The counter-regulatory axis, centered on the Angiotensin-(1-7)/Mas receptor pathway, opposes these effects, promoting vasodilation and exerting anti-proliferative and anti-inflammatory actions.[1] A 779 is a selective antagonist for the Mas receptor, making it an invaluable tool to dissect the contributions of this protective pathway.[2]

Comparative Analysis of Mas Receptor Modulators

While A 779 is a widely used and potent Mas receptor antagonist, a comprehensive understanding of its performance requires comparison with other available tools. This includes other antagonists and, for probing the system, selective agonists.

Compound	Type	Target	Potency (IC50/Ki)	Selectivity	Reference
A 779	Antagonist	Mas Receptor	IC50: ~0.3 nM	Selective over AT1 and AT2 receptors.[3][4]	[2]
D-Pro7-Ang-(1-7)	Antagonist	Mas Receptor	Not explicitly defined as an IC50, but effectively blocks Ang-(1-7) effects.	Selective over AT1 and AT2 receptors.[5]	[6]
AVE 0991	Agonist	Mas Receptor	IC50: 21 nM (for displacing [125I]-Ang-(1-7))	Selective for Mas receptor.	[7]

The Trifluoroacetate (TFA) Consideration: A Hidden Variable

A critical, and often unaddressed, aspect of working with synthetic peptides like A 779 is the presence of trifluoroacetic acid (TFA) as a counter-ion from the purification process. Residual TFA can have direct biological effects, including cytotoxicity, altered cell proliferation, and changes in peptide secondary structure, which can confound experimental results.[8][9]

Key Statistical and Experimental Considerations for TFA:

• Control Experiments are Essential: When using A 779 trifluoroacetate, it is imperative to include a vehicle control that contains an equivalent concentration of TFA. This allows for the differentiation of the antagonist's effects from those of the counter-ion.

• Consider TFA Removal: For sensitive in vitro assays, removal of TFA and replacement with a more biologically inert counter-ion like hydrochloride (HCl) or acetate is highly recommended.[10][11]

• Report TFA Content: When publishing data obtained with A 779 trifluoroacetate, it is good practice to report the salt form used and, if possible, the percentage of TFA present.

Workflow for TFA-HCl Counter-ion Exchange

Caption: Workflow for TFA to HCl counter-ion exchange.

Experimental Protocols and Statistical Analysis

In Vitro Radioligand Binding Assay: Determining Antagonist Affinity

A radioligand displacement assay is a fundamental technique to determine the binding affinity (Ki) of an unlabeled antagonist, such as A 779, for its receptor.

Step-by-Step Methodology:

• Receptor Preparation: Prepare cell membranes from a cell line overexpressing the Mas receptor.

• Assay Buffer: Prepare a suitable binding buffer (e.g., Tris-HCl with divalent cations).

• Radioligand: Use a radiolabeled Mas receptor agonist (e.g., [125I]-Ang-(1-7)).

• Competition Setup: In a multi-well plate, add a fixed concentration of the radioligand to each well.

• Antagonist Titration: Add increasing concentrations of A 779 (or other unlabeled antagonists) to the wells. Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known Mas agonist).

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a filter mat to separate bound from free radioligand.

• Detection: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the antagonist concentration.

Statistical Analysis of Binding Data:

• Non-linear Regression: Fit the data to a sigmoidal dose-response (variable slope) model using software like GraphPad Prism. This will yield the IC50 value, which is the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand.

• Cheng-Prusoff Equation: Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

• Comparing Antagonists: To statistically compare the Ki values of different antagonists, perform a one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's) on the logarithmic transforms of the Ki values.[12]

Caption: The Renin-Angiotensin System and the site of A 779 action.

Conclusion

A 779 trifluoroacetate is a powerful tool for investigating the Mas receptor pathway. However, its effective use demands a rigorous approach to experimental design and statistical analysis. By carefully considering the potential confounding effects of the TFA counter-ion, employing appropriate controls, and utilizing robust statistical methods for data analysis, researchers can ensure the integrity and impact of their findings. This guide provides a framework for achieving that level of scientific rigor, enabling more accurate and insightful contributions to our understanding of the renin-angiotensin system.

References

• Kaur, J. (2026, February 21). Physiology, Renin Angiotensin System. StatPearls. [Link]

• GraphPad. (n.d.). Beware of using multiple comparisons tests to compare dose-response curves or time courses. GraphPad Prism 11 Statistics Guide. [Link]

• Cleveland Clinic. (2025, November 5). Renin-Angiotensin-Aldosterone System (RAAS). [Link]

• GraphPad. (n.d.). Prism 3 -- Analyzing Dose-Response Data. [Link]

• AAPPTec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. [Link]

• Agrawal, N. J., Kumar, S., & Wang, X. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 7(5), 20170035. [Link]

• Wikipedia. (n.d.). Renin–angiotensin system. [Link]

• Oreate AI. (2026, January 7). A Complete Guide to Plotting Dose-Response Curves Using GraphPad Prism. [Link]

• LifeTein. (2025, July 10). Should I Have TFA Removed from My Peptide?. [Link]

• Omizzur. (n.d.). TFA Removal From Peptides. [Link]

• Scribd. (n.d.). Removing Trifluoroacetic Acid (TFA) From Peptides. [Link]

• GraphPad. (n.d.). Choosing a dose-response equation. GraphPad Prism 11 Curve Fitting Guide. [Link]

• BellBrook Labs. (n.d.). Using GraphPad Prism to Interpolate Data from a Standard Curve to Generate a Dose-Response. [Link]

• GenScript. (n.d.). Impact of Counter-ion in Peptide on Studies in Different Research Fields. [Link]

• E-Polypeptide. (2020, December 3). The Role of Counter-Ions in Peptides—An Overview. MDPI. [Link]

• Parasuraman, S., & Raveendran, R. (2012). Measurement of invasive blood pressure in rats. Journal of Pharmacology & Pharmacotherapeutics, 3(2), 172–177. [Link]

• Castellano, S., & Ghandi, M. (2015). Trifluoroacetic acid as excipient destabilizes melittin causing the selective aggregation of melittin within the centrin-melittin-trifluoroacetic acid complex. The Journal of Chemical Physics, 142(19), 195101. [Link]

• Santos, R. A. S., et al. (2003). Characterization of a New Selective Antagonist for Angiotensin-(1–7), d-Pro7-Ang-(1–7). Hypertension, 41(3), 737-743. [Link]

• E-Polypeptide. (2025, November 7). The Effects of Counter-Ions on Peptide Structure, Activity, and Applications. MDPI. [Link]

• Stack Exchange. (2020, July 17). How to do ANOVA analysis for therapeutic biomarker screening for drug sensitivity. [Link]

• QIAGEN. (n.d.). Renin-Angiotensin Signaling. [Link]

• Reddit. (2023, October 26). IC50 comparison test. [Link]

• Pinheiro, S. V. B., et al. (2004). Nonpeptide AVE 0991 Is an Angiotensin-(1–7) Receptor Mas Agonist in the Mouse Kidney. Hypertension, 44(4), 490-496. [Link]

• ResearchGate. (n.d.). ANOVA analysis of IC 50 values compared to different strains. [Link]

• Santos, R. A. S., et al. (2003). Characterization of a new selective antagonist for angiotensin-(1-7), D-pro7-angiotensin-(1-7). Hypertension, 41(3 Pt 2), 737-743. [Link]

• Kalliokoski, T., et al. (2013). Comparability of Mixed IC50 Data – A Statistical Analysis. PLoS ONE, 8(4), e61007. [Link]

• Bruce, E., et al. (2015). Selective activation of angiotensin AT2 receptors attenuates progression of pulmonary hypertension and inhibits cardiopulmonary fibrosis. British Journal of Pharmacology, 172(9), 2219-2231. [Link]

• ResearchGate. (n.d.). (PDF) Angiotensin type 2 receptor (AT2R) and receptor Mas: A complex liaison. [Link]

• ResearchGate. (2014, October 21). Measurement of invasive blood pressure in rats. [Link]

• GraphPad. (n.d.). How can I test for differences among curves fit to three or more data sets?. [Link]

• Springer Nature Experiments. (n.d.). Measuring Blood Pressure in Small Laboratory Animals. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). AVE 0991. [Link]

• ResearchGate. (n.d.). Characterization of a New Selective Antagonist for Angiotensin-(1-7), D-Pro7-Angiotensin-(1-7). [Link]

• Bogdan, S., et al. (2019). Comparison among different methods for blood pressure monitoring in rats: literature review. Bulletin of University of Agricultural Sciences and Veterinary Medicine Cluj-Napoca. Veterinary Medicine, 76(1), 1-8. [Link]

• da Silveira, K. D., et al. (2022). Non-invasive versus invasive method to measure blood pressure in rodents: an integrative literature review. Research, Society and Development, 11(8), e22111830729-e22111830729. [Link]

• Oncodesign Services. (n.d.). Radioligand Binding Assay. [Link]

• Su, Z., et al. (2016). The Angiotensin-(1-7)/Mas Axis Counteracts Angiotensin II-Dependent and -Independent Pro-inflammatory Signaling in Human Vascular Smooth Muscle Cells. PLoS ONE, 11(12), e0168933. [Link]

• MDPI. (2025, February 24). Angiotensin 1–7 and the Non-Peptide MAS-R Agonist AVE0991 Inhibit Breast Cancer Cell Migration and Invasion. [Link]

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. A 779 | Other Angiotensin Receptors: Tocris Bioscience [rndsystems.com]
• 4. A 779 | Other Angiotensin Receptors | Tocris Bioscience [tocris.com]
• 5. Characterization of a new selective antagonist for angiotensin-(1-7), D-pro7-angiotensin-(1-7) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Angiotensin-(1-7)/Mas Axis Counteracts Angiotensin II-Dependent and -Independent Pro-inflammatory Signaling in Human Vascular Smooth Muscle Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
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• 9. The Role of Counter-Ions in Peptides—An Overview | MDPI [mdpi.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Reproducibility of experiments involving A 779 trifluoroacetate.

Reproducibility in Renin-Angiotensin System Research: A Comparative Guide to A-779 Trifluoroacetate

Executive Summary

A-779 trifluoroacetate is the benchmark peptide antagonist for the Mas receptor, a critical component in elucidating the protective ACE2/Ang-(1-7)/Mas signaling axis[1]. However, reproducibility in functional assays—such as ex vivo vasorelaxation or in vitro nitric oxide (NO) release—is frequently compromised by peptide mishandling, solvent artifacts, and receptor promiscuity. This guide provides an objective comparison of A-779 against alternative antagonists, dissects the root causes of experimental variability, and establishes a self-validating protocol framework for rigorous Renin-Angiotensin System (RAS) research.

The Mechanistic Landscape: Receptor Selectivity

The RAS is highly complex. Angiotensin II (Ang II) is cleaved by ACE2 to form Ang-(1-7), which binds the G-protein-coupled Mas receptor to induce vasodilation and anti-fibrotic effects[1]. Ang-(1-7) can be further decarboxylated into alamandine, which acts through the Mas-related G-protein-coupled receptor member D (MrgD)[2].

A critical failure point in RAS research is the assumption that all Ang-(1-7) antagonists are equivalent. A-779 is highly selective for the Mas receptor, exhibiting an IC50 of 0.3 nM[3]. In contrast, alternative antagonists like D-Pro7-Ang-(1-7) are promiscuous, blocking both the Mas receptor and the MrgD receptor[2].

Fig 1: ACE2/Ang-(1-7) signaling axis illustrating the high selectivity of A-779 for the Mas Receptor.

Objective Comparison: A-779 vs. Alternative Antagonists

To isolate Mas-specific signaling accurately, researchers must select the correct pharmacological blockade. The table below compares A-779 with other standard RAS modulators to guide experimental design.

Compound	Primary Target	Secondary Target	IC50 / Affinity	Chemical Nature	Application Context
A-779	Mas Receptor	None	0.3 nM[3]	Peptide (D-Ala7)	Isolating purely Mas-dependent pathways.
D-Pro7-Ang-(1-7)	Mas Receptor	MrgD Receptor	~10 nM[2]	Peptide (D-Pro7)	Broad Ang-(1-7) and Alamandine blockade.
Losartan	AT1 Receptor	None	~10-20 nM	Small Molecule	Negative control for Ang II signaling.
PD123319	AT2 Receptor	None	~10-30 nM	Small Molecule	Negative control for AT2 signaling.

Root Causes of Reproducibility Failures

As an Application Scientist, I frequently audit failed experiments involving A-779. The root causes rarely stem from the peptide's intrinsic biology, but rather from physical chemistry and handling errors:

• Hygroscopicity of the Trifluoroacetate Salt: A-779 is supplied as a lyophilized trifluoroacetate (TFA) salt[3]. TFA salts readily absorb atmospheric moisture. Weighing the peptide in a high-humidity environment inflates the apparent mass with water weight, resulting in sub-optimal molar concentrations and right-shifted dose-response curves.

• Solvent Toxicity and Carryover: A-779 exhibits high solubility in organic solvents like DMSO (up to 33 mg/mL)[3]. However, introducing >0.1% DMSO into a tissue bath or cell culture media alters lipid raft dynamics and induces basal vasodilation, masking the eNOS-dependent NO release triggered by Ang-(1-7)[4].

• Aqueous Instability: While A-779 is soluble in PBS (pH 7.2) at approximately 1 mg/mL, aqueous peptide solutions degrade rapidly due to hydrolysis and protease activity[3]. Storing reconstituted aqueous aliquots for more than 24 hours is a primary driver of batch-to-batch inconsistency.

Self-Validating Experimental Protocol: Ex Vivo Vasorelaxation

To ensure absolute trustworthiness in your data, every protocol must be a self-validating system. The following workflow for an aortic ring vasorelaxation assay incorporates internal controls that validate tissue viability and mechanistic causality at every step.

Fig 2: Self-validating ex vivo workflow ensuring reproducible A-779 Mas receptor antagonism.

Step-by-Step Methodology:

• Tissue Preparation & Equilibration: Isolate descending thoracic aortic rings (2-3 mm) and mount them in a wire myograph chamber containing oxygenated Krebs-Henseleit buffer (37°C, 95% O2 / 5% CO2). Equilibrate at 1.5 g resting tension for 60 minutes.

  • Causality: Proper resting tension ensures optimal actin-myosin overlap for maximal contractile dynamic range.

• Viability Check (Internal Control 1): Challenge rings with 60 mM KCl to verify smooth muscle contractility. Wash thoroughly. Next, pre-constrict with 1 µM Phenylephrine (PE) and add 10 µM Acetylcholine (ACh).

  • Causality: >80% relaxation to ACh proves the endothelial layer (and eNOS machinery) is intact. Discard rings that fail this step to prevent false negatives.

• Antagonist Pre-incubation: Reconstitute A-779 directly in PBS (1 mg/mL) immediately before use[3]. Add A-779 to the organ bath to achieve a final concentration of 1 µM. Incubate for 20 minutes.

  • Causality: A 20-minute incubation allows sufficient tissue penetration and receptor occupancy without risking peptide degradation in the heated bath.

• Agonist Dose-Response: Pre-constrict rings with 1 µM PE. Once a stable plateau is reached, perform a cumulative concentration-response curve to Ang-(1-7) ( 10−10 to 10−5 M).

  • Causality: If A-779 successfully shifts the Ang-(1-7) curve to the right, Mas receptor dependence is confirmed.

• Mechanistic Validation (Internal Control 2): In a parallel set of rings, pre-incubate with 100 µM L-NAME (an eNOS inhibitor) prior to Ang-(1-7) addition.

  • Causality: Ang-(1-7) signals through Mas to activate eNOS and release NO[4]. Complete blockade by L-NAME proves the observed relaxation was NO-dependent, validating the downstream signaling cascade.

References

• A-779 (trifluoroacetate salt) Product Information, Cayman Chemical.3

• Newly Discovered Components and Actions of the Renin–Angiotensin System, American Heart Association Journals. 2

• Development of an Automated, High-Throughput Assay to Detect Angiotensin AT2-Receptor Agonistic Compounds by Nitric Oxide Measurements In Vitro, ResearchGate. 4

• ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis, PMC - NIH.1

Sources

• 1. ACE2, angiotensin-(1-7) and Mas receptor axis in inflammation and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]

Dissecting the Renin-Angiotensin System: A Comparative Guide to A 779 Trifluoroacetate in Combination with AT1 and AT2 Receptor Antagonists for Pathway Analysis

For researchers, scientists, and drug development professionals navigating the complexities of the renin-angiotensin system (RAS), the selective blockade of its various receptors is paramount to elucidating distinct signaling pathways. This guide provides an in-depth technical comparison of the experimental use of A 779 trifluoroacetate, a selective Mas receptor antagonist, in combination with antagonists for the angiotensin II type 1 (AT1) and type 2 (AT2) receptors. We will explore the causality behind these experimental choices, present supporting data, and provide detailed protocols to ensure scientific integrity and reproducibility.

The Duality of the Renin-Angiotensin System: A Tale of Two Axes

The renin-angiotensin system is a critical regulator of cardiovascular, renal, and endocrine functions.[1] Classically, it is understood through the ACE/Ang II/AT1R axis, which, upon activation by angiotensin II (Ang II), mediates vasoconstriction, inflammation, and fibrosis.[2][3] However, a counter-regulatory axis, the ACE2/Ang-(1-7)/MasR pathway, has emerged as a crucial protective mechanism, promoting vasodilation, anti-inflammatory, and anti-fibrotic effects.[4][5][6] The heptapeptide Angiotensin-(1-7) is the primary endogenous ligand for the G protein-coupled Mas receptor.[5][7]

To dissect the intricate interplay and often opposing effects of these two axes, the use of selective receptor antagonists is indispensable. A 779 trifluoroacetate is a potent and selective peptide antagonist of the Mas receptor, with an IC50 of 0.3 nM in radioligand binding assays.[7][8] It exhibits negligible affinity for AT1 or AT2 receptors at concentrations up to 1 µM, making it a highly specific tool for isolating the effects of the Mas receptor.[9][10][11]

By combining A 779 with well-characterized AT1 and AT2 receptor antagonists, such as losartan and PD 123319 respectively, researchers can systematically block each pathway and observe the resulting physiological and cellular responses. This strategy allows for a detailed analysis of the crosstalk and functional interactions between these critical signaling pathways.

Visualizing the Renin-Angiotensin System and Points of Antagonist Intervention

The following diagram illustrates the classical and alternative pathways of the renin-angiotensin system, highlighting the specific receptors targeted by A 779, losartan, and PD 123319.

Caption: The Renin-Angiotensin System with antagonist targets.

Comparison of Experimental Outcomes: A 779 in Combination with Losartan and PD 123319

The strategic combination of these antagonists has yielded critical insights into the functional roles of the different RAS axes in various physiological and pathological models. Below is a summary of key findings from studies employing this combinatorial approach.

Experimental Model	Antagonist(s) Used	Key Findings	Citation(s)
Water-loaded rats	A 779 + Losartan + PD 123319	A 779 increased urine flow and sodium excretion in male rats only when AT1 and AT2 receptors were blocked, suggesting a direct role for the Mas receptor in renal function independent of the classical Ang II receptors.	[9]
Isolated perfused mouse hearts	Ang-(1-7) + Losartan	In the presence of the AT1 blocker losartan, Ang-(1-7) induced a significant vasodilatory effect, which was blocked by A 779. This demonstrates that the vasodilatory actions of Ang-(1-7) are mediated by the Mas receptor and are unmasked when the vasoconstrictor effects of the AT1 receptor are inhibited.	[12]
Isolated perfused mouse hearts	Ang-(1-7) + PD 123319	When the AT2 receptor was blocked with PD 123319, Ang-(1-7) produced a significant increase in perfusion pressure, an effect not blocked by A 779. This suggests a complex interaction and the potential for Ang-(1-7) to act through other mechanisms when the AT2 receptor is blocked.	[12]
Cultured neonatal rat cardiac myocytes	Ang II + Losartan and/or PD 123319	Ang II-induced expression of the proto-oncogene c-myc was mediated by AT1 receptors and inhibited by losartan. PD 123319 did not inhibit c-myc expression but did inhibit Ang II-induced RNA and protein synthesis, suggesting distinct roles for AT1 and AT2 receptors in cardiac myocyte growth.	[13]

These studies underscore the power of using a multi-antagonist approach to unravel the complex and sometimes opposing roles of the RAS receptor subtypes. The data clearly indicate that the functional output of Ang-(1-7) and its Mas receptor is context-dependent and can be significantly influenced by the activity of the AT1 and AT2 receptor pathways.

A Note on Trifluoroacetate (TFA) in Experimental Design

A 779 is often supplied as a trifluoroacetate (TFA) salt, a common counter-ion used in peptide purification.[6][7] It is crucial for researchers to be aware that residual TFA in peptide preparations can have biological effects, potentially confounding experimental results.[4] For instance, TFA has been shown to act as an allosteric modulator at the glycine receptor and can alter the proliferation rates of certain cell types.[4][14]

Experimental Consideration: When designing experiments, particularly those involving cellular assays, it is advisable to:

• Quantify TFA content: If possible, determine the concentration of TFA in the peptide stock.

• Use appropriate controls: Include a vehicle control containing a similar concentration of TFA to account for any non-specific effects.

• Consider TFA removal: For sensitive applications, protocols for exchanging TFA with a more biocompatible counter-ion, such as hydrochloride or acetate, are available and should be considered.[4]

Experimental Protocols for Pathway Analysis

To ensure the trustworthiness and reproducibility of findings, detailed and validated experimental protocols are essential. Below are step-by-step methodologies for key experiments used in the analysis of RAS signaling pathways.

Experimental Workflow for Pathway Analysis

The following diagram outlines a typical workflow for investigating the effects of A 779 in combination with other RAS antagonists on a specific cellular response.

Caption: A typical experimental workflow for RAS pathway analysis.

Protocol 1: Western Blotting for Protein Expression and Phosphorylation

This protocol is designed to assess changes in the expression or phosphorylation state of key signaling proteins (e.g., ERK, Akt, TGF-β) following treatment with RAS agonists and antagonists.

Materials:

• Cultured cells (e.g., vascular smooth muscle cells, cardiac fibroblasts)

• A 779 trifluoroacetate, Losartan, PD 123319

• Angiotensin II, Angiotensin-(1-7)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (specific to target proteins, e.g., anti-p-ERK, anti-ERK, anti-TGF-β1)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and grow to desired confluency. Serum-starve cells for 12-24 hours prior to treatment. Pre-incubate cells with the desired antagonist(s) (e.g., A 779, losartan, PD 123319) for 30-60 minutes. Stimulate cells with the agonist (e.g., Ang II or Ang-(1-7)) for the appropriate time course (e.g., 5-30 minutes for phosphorylation events, longer for protein expression changes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Transfer: Normalize protein amounts for each sample, mix with Laemmli buffer, and heat at 95°C for 5 minutes. Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation. Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Wash the membrane again three times with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system. Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Protocol 2: Calcium Imaging for Intracellular Signaling

This protocol allows for the real-time measurement of changes in intracellular calcium concentration ([Ca2+]i), a key second messenger in many G protein-coupled receptor signaling pathways.

Materials:

• Cultured cells grown on glass-bottom dishes

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• A 779 trifluoroacetate, Losartan, PD 123319

• Angiotensin II, Angiotensin-(1-7)

• Fluorescence microscope with a calcium imaging system

Procedure:

• Cell Plating: Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

• Dye Loading: Prepare a loading solution of Fluo-4 AM (typically 2-5 µM) and an equal concentration of Pluronic F-127 in HBSS. Remove the culture medium from the cells, wash with HBSS, and incubate with the Fluo-4 AM loading solution for 30-60 minutes at 37°C in the dark.

• Washing: Wash the cells three times with HBSS to remove excess dye and allow for de-esterification of the dye for at least 20 minutes at room temperature.

• Imaging: Mount the dish on the microscope stage. Acquire a baseline fluorescence reading. Perfuse the cells with the antagonist(s) of interest and record any changes in fluorescence. After a stable baseline is re-established, perfuse with the agonist and record the calcium response.

• Data Analysis: Measure the change in fluorescence intensity over time. Data are often expressed as the ratio of fluorescence relative to the baseline (F/F0) or as the change in fluorescence (ΔF/F).

Protocol 3: Cell Migration Assay (Wound Healing/Scratch Assay)

This assay is used to assess the effect of RAS pathway modulation on cell motility.

Materials:

• Cultured cells (e.g., endothelial cells, cancer cells)

• Culture plates

• Pipette tips (p200 or p1000) or a specialized scratch assay tool

• A 779 trifluoroacetate, Losartan, PD 123319

• Angiotensin II, Angiotensin-(1-7)

• Microscope with a camera

Procedure:

• Cell Seeding: Seed cells in a culture plate to create a confluent monolayer.

• Creating the "Wound": Use a sterile pipette tip to create a linear scratch in the cell monolayer.

• Washing: Gently wash the cells with PBS to remove detached cells.

• Treatment: Add fresh culture medium containing the desired antagonists and/or agonists. Include a control group with no treatment.

• Imaging: Capture images of the scratch at time zero and at various time points thereafter (e.g., 12, 24, 48 hours).

• Data Analysis: Measure the width of the scratch at different points for each time point and condition. Calculate the percentage of wound closure over time.

By employing these selective antagonists and robust experimental protocols, researchers can effectively dissect the complex signaling networks of the renin-angiotensin system, paving the way for a deeper understanding of its role in health and disease and the development of novel therapeutic strategies.

References

• Santos, R.A., Simoes e Silva, A.C., Maric, C., et al. (2003). Angiotensin-(1-7) is an endogenous ligand for the G protein-coupled receptor Mas. Proceedings of the National Academy of Sciences, 100(14), 8258-8263. [Link]

• Cornish, J., Callon, K. E., Lin, C. Q., Xiao, C., Mulvey, T. B., Cooper, G. J., & Reid, I. R. (1999). Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes. American Journal of Physiology-Endocrinology and Metabolism, 277(5), E779-E783. [Link]

• Mansoori, A. O., & Nematbakhsh, M. (2014). Role of Mas receptor antagonist (A779) on pressure diuresis and natriuresis and renal blood flow in the absence of angiotensin II receptors type 1 and 2 in female and male rats. Journal of physiology and pharmacology, 65(5), 633–639. [Link]

• The renin–angiotensin–aldosterone system (RAAS): beyond cardiovascular regulation. (2025). Journal of Molecular Sciences. [Link]

• Santos, R. A., Ferreira, A. J., & Simões e Silva, A. C. (2008). Recent advances in the angiotensin-converting enzyme 2-angiotensin (1-7)-Mas axis. Experimental physiology, 93(5), 519-527. [Link]

• Classical and Alternative Pathways of the Renin–Angiotensin–Aldosterone System in Regulating Blood Pressure in Hypertension and Obese Adolescents. (2022). International Journal of Molecular Sciences, 23(15), 8533. [Link]

• Wikipedia. (2024, February 29). Renin–angiotensin system. [Link]

• MedlinePlus. (2018, February 15). Losartan. [Link]

• Adooq Bioscience. (n.d.). PD 123319 ditrifluoroacetate. Retrieved from [Link]

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• Cambridge Bioscience. (n.d.). PD 123319 (ditrifluoroacetate) - MedChem Express. Retrieved from [Link]

• Drugs.com. (2013, October 15). LOSARTAN POTASSIUM 25mg, 50mg AND 100mg FILM-COATED TABLETS. [Link]

• Castro, C. H., Santos, R. A., Ferreira, A. J., Bader, M., Alenina, N., & Almeida, A. P. (2005). Evidence for a functional interaction of the angiotensin-(1-7) receptor Mas with AT1 and AT2 receptors in the mouse heart. Hypertension, 46(4), 937-942. [Link]

• Chen, C. H., et al. (2019). Comprehensive Analysis of ERK1/2 Substrates for Potential Combination Immunotherapies. Trends in pharmacological sciences, 40(11), 849-862. [Link]

• Kliche, S., et al. (2021). A comprehensive analysis of RAS-effector interactions reveals interaction hotspots and new binding partners. Journal of Biological Chemistry, 296, 100626. [Link]

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• Sadoshima, J., & Izumo, S. (1995). A novel angiotensin II type 2 receptor signaling pathway: possible role in cardiac hypertrophy. The Journal of biological chemistry, 270(25), 15118–15123. [Link]

• Yilmaz, M. I., et al. (2022). Roles of angiotensin II, Olmesartan and PD123319 on proliferation, oxidative stress and TGF-β1 in HUVEC culture. Gulhane Medical Journal, 64(1), 56-62. [Link]

• Aydin, Y., et al. (2019). Angiotensin II type 2 receptor blocker PD123319 has more beneficial effects than losartan on ischemia/reperfusion. Canadian Journal of Physiology and Pharmacology, 97(11), 1085-1094. [Link]

• Keiser, J. A., et al. (1992). Renal hemodynamic and excretory responses to PD 123319 and losartan, nonpeptide AT1 and AT2 subtype-specific angiotensin II ligands. The Journal of pharmacology and experimental therapeutics, 262(3), 1154–1160. [Link]

• Li, L., et al. (1996). Effects of losartan and PD123319 on antigensin II-induced proto-oncogene expression and protein synthesis in cultured neonatal rat cardiac myocytes. Sheng li xue bao : [Acta physiologica Sinica], 48(5), 453–458. [Link]

• Fer, N., et al. (2022). New study finds classical RAS proteins are not essential for RAF inhibitor-induced paradoxical ERK activation. Frederick National Laboratory for Cancer Research. [Link]

• Morales, A. A., et al. (2026). Losartan shows limited benefit in preclinical models of Geleophysic dysplasia. Research Square. [Link]

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